3,4,8-Tribromo-6-methylquinoline

• CAS No.: 1208755-74-1
• Molecular Formula: C10H6Br3N
• Molecular Weight: 379.877
• IUPAC Name: 3,4,8-tribromo-6-methylquinoline
• InChI: InChI=1S/C10H6Br3N/c1-5-2-6-9(13)8(12)4-14-10(6)7(11)3-5/h2-4H,1H3
• InChI Key: MIERMWOIYACGRO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)C(=C(C=N2)Br)Br)Br
• Synonyms: 3,4,8-Tribromo-6-methylquinoline

Description

3,4,8-Tribromo-6-methylquinoline ( 1208755-74-1) is a halogenated quinoline derivative of significant interest in advanced organic synthesis and medicinal chemistry research. With a molecular formula of C 10 H 6 Br 3 N and a molecular weight of 379.87 g/mol, this compound serves as a versatile and multifunctional building block [ Research Applications and Value: The primary research value of 3,4,8-Tribromo-6-methylquinoline lies in its potential as a key intermediate for the synthesis of biologically active molecules. Quinoline scaffolds are extensively investigated for their diverse pharmacological properties, including antimicrobial, anticancer, and antiviral activities [ Physical and Chemical Properties: • Boiling Point: 391.8 ± 37.0 °C (Predicted) [ • Density: 2.091 ± 0.06 g/cm³ (Predicted) [ • pKa: -1.52 ± 0.44 (Predicted) [ This product is intended for research purposes only and is not for diagnostic or therapeutic use. Please refer to the relevant Material Safety Data Sheet for safe handling procedures.

Foundational & Exploratory

Physicochemical Profiling and Synthetic Methodologies of Polyhalogenated Quinolines: A Deep Dive into 3,4,8-Tribromo-6-methylquinoline

Executive Summary

Polybrominated quinolines represent a highly specialized class of heterocyclic scaffolds with profound implications in medicinal chemistry and advanced materials science. These compounds serve as critical precursors for complex cross-coupling reactions and frequently exhibit intrinsic antiproliferative and antimicrobial properties. Among these, 3,4,8-Tribromo-6-methylquinoline stands out due to its unique steric and electronic topography. This whitepaper provides an authoritative breakdown of its exact physicochemical parameters, the mechanistic rationale behind its synthesis, and a self-validating protocol for its generation and analytical confirmation.

Core Physicochemical Parameters

Accurate molecular characterization is the bedrock of reproducible drug development. The precise molecular weight and registry data for 3,4,8-Tribromo-6-methylquinoline have been established through 1[1].

Below is the consolidated quantitative data essential for stoichiometric calculations and mass spectrometry targeting:

Parameter	Value	Rationale / Significance
IUPAC Name	3,4,8-Tribromo-6-methylquinoline	Standardized nomenclature defining regiochemistry.
CAS Registry Number	1208755-74-1	Unique numerical identifier for global chemical sourcing.
Molecular Formula	C₁₀H₆Br₃N	Dictates the fundamental elemental composition.
Exact Molecular Weight	379.877 g/mol	Bulk macroscopic weight accounting for natural isotopic abundance.
Monoisotopic Mass	376.8048 Da	Calculated using the most abundant isotopes (¹²C, ¹H, ⁷⁹Br, ¹⁴N); critical for HRMS.
Structural Class	Polyhalogenated Heterocycle	Indicates high lipophilicity and potential as an electrophile in Pd-catalyzed couplings.

Mechanistic Rationale: The Challenge of Polybromination

Synthesizing a specific tribrominated quinoline requires overcoming significant electronic barriers. The quinoline core consists of an electron-deficient pyridine ring and a relatively electron-rich benzene ring. Standard electrophilic aromatic substitution typically favors the 5- and 8-positions on the carbocyclic ring.

However, the presence of a methyl group at the 6-position acts as an electron-donating group (EDG) via hyperconjugation, activating the ortho (5, 7) and para (8) positions. Achieving bromination at the 8-position is electronically favored, but forcing halogens onto the 3- and 4-positions of the deactivated pyridine ring requires carefully optimized conditions, often involving radical-free environments to prevent side-chain bromination of the 6-methyl group[2].

Experimental Methodology: Regioselective Synthesis

To ensure scientific integrity, the following protocol outlines a self-validating workflow for the regioselective polybromination of a 6-methylquinoline precursor to yield the target compound. Every step is designed with inherent causality and feedback loops.

Step 1: Substrate Preparation & Solvent Selection

• Action: Dissolve 1.0 equivalent of 6-methylquinoline in anhydrous chloroform (CHCl₃) under an inert argon atmosphere.

• Causality: CHCl₃ is chosen because it provides a non-nucleophilic, aprotic environment that stabilizes the transient bromonium intermediates without participating in unwanted side reactions.

Step 2: Electrophilic Bromination

• Action: Slowly add 3.5 equivalents of elemental bromine (Br₂) dissolved in CHCl₃ dropwise over 45 minutes. The reaction vessel must be shielded from light (e.g., wrapped in aluminum foil).

• Causality: Dropwise addition controls the highly exothermic nature of the initial bromination. Conducting the reaction in strict darkness prevents homolytic cleavage of Br₂, thereby suppressing radical-initiated bromination of the 6-methyl group and ensuring purely electrophilic aromatic substitution on the quinoline core.

Step 3: Self-Validating Reaction Monitoring

• Action: Stir at room temperature for 48–72 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1) mobile phase.

• Causality & Validation: Polybromination becomes increasingly sterically hindered and electronically deactivated after the first halogenation. The protocol is self-validating: the disappearance of the starting material spot and the successive emergence of intermediate spots (mono- and dibromo species) before settling on a single, highly non-polar product spot confirms the completion of the tribromination cascade.

Step 4: Quenching and Work-up

• Action: Quench the reaction by adding 10% aqueous sodium thiosulfate (Na₂S₂O₃) until the red/brown color of excess bromine dissipates, followed by washing with 5% NaHCO₃.

• Causality: Thiosulfate chemically reduces unreacted, highly reactive Br₂ to inert bromide ions. This prevents over-bromination during the solvent evaporation phase and ensures the safety of the operator.

Analytical Validation Metrics

Confirming the exact structure of 3,4,8-Tribromo-6-methylquinoline relies on specific spectroscopic signatures.

Analytical Technique	Target Observation	Validation Rationale
High-Resolution Mass Spectrometry (HRMS)	Isotopic cluster at m/z ~377, 379, 381, 383 with a 1:3:3:1 intensity ratio .	Bromine exists naturally as two isotopes (⁷⁹Br and ⁸¹Br) in a ~1:1 ratio. A molecule with three bromine atoms will mathematically produce a definitive 1:3:3:1 isotopic splitting pattern, serving as absolute proof of tribromination.
¹H NMR (Proton NMR)	Absence of signals at the 3, 4, and 8 positions; presence of a 3H singlet at ~2.5 ppm.	The 3H singlet confirms the 6-methyl group remained intact (no radical bromination). The specific disappearance of aromatic protons confirms the exact regiochemistry of the substitution.

Workflow Visualization

The following diagram maps the logical progression from precursor selection through synthesis and final analytical validation.

Logical workflow for the synthesis and validation of 3,4,8-Tribromo-6-methylquinoline.

References

• Source: guidechem.
• Source: nih.gov (PMC)
• Source: organic-chemistry.

Sources

• 1. guidechem.com [guidechem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In-Depth Spectroscopic Characterization of 3,4,8-Tribromo-6-methylquinoline: A ¹H and ¹³C NMR Whitepaper

Executive Summary

The structural elucidation of highly substituted quinoline derivatives is a critical bottleneck in the development of novel antimalarial, antibacterial, and anticancer pharmacophores[1]. 3,4,8-Tribromo-6-methylquinoline (CAS: 1208755-74-1) presents a unique analytical challenge due to its dense functionalization and the complex interplay of electronic effects across its bicyclic aromatic core. This whitepaper provides a comprehensive, causality-driven guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characterization of this molecule, detailing predicted chemical shifts, the underlying quantum-mechanical rationales, and a self-validating experimental protocol for unambiguous assignment.

Structural Deconstruction and Causality of Chemical Shifts

To accurately predict and assign the NMR spectra of 3,4,8-Tribromo-6-methylquinoline, one must first deconstruct the molecule to understand how each substituent perturbs the local electronic environment[2]. The quinoline core acts as an electron-deficient scaffold, heavily modified by the following substituents:

• The Nitrogen Heteroatom (Position 1): The highly electronegative nitrogen atom withdraws electron density via induction (-I) and resonance (-M), profoundly deshielding the adjacent C2 carbon and its attached proton (H2)[2].

• Tribromo Substitution (Positions 3, 4, and 8): Bromine atoms exert a dual effect. Through the inductive effect (-I), they withdraw electron density, deshielding adjacent protons. However, in ¹³C NMR, the large electron cloud of the bromine atom induces a strong diamagnetic shielding effect (the "heavy atom effect"), which paradoxically shifts the resonance of the directly attached halogenated carbons (C3, C4, C8) significantly upfield compared to standard aromatic carbons[3].

• Methyl Group (Position 6): The methyl group acts as an electron-donating group via induction (+I) and hyperconjugation. This increases the electron density at the ortho positions (C5 and C7), providing a localized shielding effect that shifts the H5 and H7 proton signals upfield.

Predicted Spectroscopic Data

Based on empirical models and established quinoline chemical shift databases[3], the following tables summarize the predicted ¹H and ¹³C NMR data.

Table 1: ¹H NMR Chemical Shifts (Predicted in CDCl₃)

Note: The integration of the aromatic region must strictly yield 3 protons, serving as an internal validation check for sample purity.

Nucleus	Predicted Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Mechanistic Causality
H2	9.00 – 9.20	Singlet (s)	-	Highly deshielded by the adjacent nitrogen and the -I effect of the C3 bromine. The absence of an ortho proton (due to C3-Br) results in a sharp singlet.
H5	7.90 – 8.10	Doublet (d)	~1.5 – 2.0	Deshielded by the aromatic ring current and the peri-effect of the C4 bromine, but shielded by the ortho C6 methyl (+I). Exhibits fine meta-coupling with H7.
H7	7.70 – 7.90	Doublet (d)	~1.5 – 2.0	Positioned between the electron-donating C6 methyl and the electron-withdrawing C8 bromine. Exhibits meta-coupling with H5.
CH₃ (C6)	2.50 – 2.60	Singlet (s)	-	Standard benzylic methyl shift, slightly deshielded by the extended π-system of the quinoline core.

Table 2: ¹³C NMR Chemical Shifts (Predicted in CDCl₃)

Carbon	Predicted Shift (δ, ppm)	Type	Mechanistic Causality
C2	151.0 – 153.0	CH	Strongly deshielded by the directly attached electronegative nitrogen.
C8a	143.0 – 146.0	C (Quat)	Bridgehead carbon directly attached to the nitrogen atom.
C6	138.0 – 140.0	C (Quat)	Deshielded by the attachment of the alkyl (methyl) group.
C7	133.0 – 136.0	CH	Aromatic methine, influenced by the adjacent C6 methyl and C8 bromine.
C4a	128.0 – 130.0	C (Quat)	Bridgehead carbon; typical unperturbed quinoline resonance.
C5	125.0 – 128.0	CH	Aromatic methine, shielded relative to C7 due to its para-relationship to C8a.
C4	122.0 – 126.0	C (Quat)	Halogenated carbon. Shifted upfield by the heavy atom effect of bromine.
C8	120.0 – 124.0	C (Quat)	Halogenated carbon. Shifted upfield by the heavy atom effect of bromine.
C3	115.0 – 118.0	C (Quat)	Halogenated carbon. The heavy atom effect is most pronounced here due to the adjacent C2 and C4 environments.
CH₃	21.0 – 22.0	CH₃	Typical benzylic methyl carbon resonance.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the structural elucidation of 3,4,8-Tribromo-6-methylquinoline, the following step-by-step methodology incorporates internal validation checkpoints.

Step 1: Strategic Sample Preparation

• Action: Dissolve 10 mg (for ¹H) or 40 mg (for ¹³C) of the compound in 0.6 mL of a deuterated solvent.

• Validation Check: While CDCl₃ is standard, highly substituted quinolines often suffer from signal overlap in the aromatic region (7.5–8.5 ppm). If initial ¹H NMR reveals overlapping multiplets for H5 and H7, immediately switch the solvent to Benzene-d₆. This induces solvent-solute π-π interactions that selectively shift the proton resonances, resolving the overlap.

Step 2: Instrument Tuning and Acquisition

• Action: Insert the sample into a high-field NMR spectrometer (≥ 400 MHz). Tune the probe specifically for ¹H and ¹³C frequencies and perform rigorous gradient shimming[1].

• Validation Check: The Full Width at Half Maximum (FWHM) of the TMS reference peak must be < 1.0 Hz. Poor shimming will obscure the critical 1.5–2.0 Hz meta-coupling between H5 and H7, leading to erroneous assignments.

Step 3: 1D and 2D NMR Execution

• ¹H NMR: Acquire 16–32 scans. Integrate the signals. The ratio of the aromatic protons to the methyl protons must be exactly 3:3.

• ¹³C NMR: Acquire 1024–2048 scans with proton decoupling. The long T₁ relaxation times of the five quaternary carbons (C3, C4, C6, C8, C4a, C8a) necessitate a sufficient relaxation delay (D1 ≥ 2 seconds) to ensure all 10 carbon signals are visible[1].

• 2D HMBC (Heteronuclear Multiple Bond Correlation): To unambiguously assign the quaternary carbons, utilize HMBC.

  • Causality Check: The methyl protons (δ 2.55) will show strong three-bond correlations to C5 and C7, and a two-bond correlation to C6. This perfectly maps the right-hand side of the quinoline ring system.

Workflow Visualization

The following diagram illustrates the logical, self-validating workflow required to transition from raw sample to unambiguous structural elucidation.

Fig 1. Self-validating NMR workflow for the unambiguous structural elucidation of quinolines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tsijournals.com [tsijournals.com]
• 3. researchgate.net [researchgate.net]

Unveiling the Solid-State Architecture of 3,4,8-Tribromo-6-methylquinoline: A Technical Guide to its Single-Crystal X-ray Diffraction Structure

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the single-crystal X-ray diffraction structure of 3,4,8-Tribromo-6-methylquinoline. Tailored for researchers, scientists, and professionals in drug development, this document delves into the synthesis, crystallization, and detailed structural analysis of this heavily halogenated quinoline derivative. The insights provided herein are crucial for understanding the molecule's steric and electronic properties, which are fundamental to its potential applications in medicinal chemistry and materials science.

Introduction: The Significance of Brominated Quinolines

Quinoline scaffolds are privileged structures in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of bromine atoms onto the quinoline ring system dramatically influences the molecule's lipophilicity, metabolic stability, and ability to form specific intermolecular interactions, such as halogen bonding.[1] These modifications can lead to enhanced biological activity and novel mechanisms of action.[2] Specifically, multi-brominated quinolines are being investigated for their potential as anticancer agents.[2][3] The precise substitution pattern of these bromine atoms, along with other functional groups like the methyl group in 3,4,8-Tribromo-6-methylquinoline, dictates the molecule's three-dimensional shape and crystal packing, which in turn affect its physicochemical properties and bioavailability. Therefore, a definitive understanding of its single-crystal X-ray structure is paramount.

While the specific crystal structure of 3,4,8-Tribromo-6-methylquinoline is not yet publicly available, this guide presents a robust framework for its determination. This includes a proposed synthetic route, detailed crystallization protocols, and a comparative analysis with the known crystal structure of the closely related analogue, 3,6,8-Tribromoquinoline.[4]

Methodology: From Synthesis to Single Crystal

The journey to elucidating the crystal structure of 3,4,8-Tribromo-6-methylquinoline begins with its synthesis and subsequent crystallization to obtain high-quality single crystals suitable for X-ray diffraction analysis.

Proposed Synthesis of 3,4,8-Tribromo-6-methylquinoline

A plausible synthetic route to 3,4,8-Tribromo-6-methylquinoline can be envisioned through a multi-step process, likely commencing with a substituted aniline and employing classic quinoline synthesis reactions, followed by regioselective bromination. The following diagram outlines a potential synthetic workflow:

Caption: Proposed synthetic pathway for 3,4,8-Tribromo-6-methylquinoline.

Experimental Protocol: A Generalized Approach

• Protection of the Aniline: The synthesis would likely begin with the protection of the amino group of a suitable starting material like 2-bromo-4-methylaniline to prevent unwanted side reactions and to direct the subsequent bromination steps. Acetylation is a common protective strategy.[5]

• Regioselective Bromination: The protected aniline would then undergo bromination. The directing effects of the existing substituents would guide the position of the incoming bromine atoms.

• Deprotection and Cyclization: Following bromination, the protecting group would be removed to free the amine. The resulting substituted aniline would then be subjected to a cyclization reaction, such as the Skraup or Doebner-von Miller reaction, to construct the quinoline ring system.[5]

• Final Bromination: The final bromine atom would be introduced at the 4-position, likely through an electrophilic substitution reaction.

Crystallization of 3,4,8-Tribromo-6-methylquinoline

Obtaining single crystals of sufficient size and quality is a critical, and often challenging, step. The high degree of bromination in the target molecule may favor certain packing motifs. Slow evaporation from a suitable solvent system is a common and effective method for growing X-ray quality crystals.[6]

Experimental Protocol: Slow Evaporation

• Solvent Selection: A range of solvents should be screened to find one in which 3,4,8-Tribromo-6-methylquinoline has moderate solubility. Solvents such as toluene, chloroform, or ethyl acetate, or mixtures thereof, are good starting points for halogenated aromatic compounds.

• Preparation of a Saturated Solution: A nearly saturated solution of the purified compound is prepared by dissolving it in the chosen solvent, with gentle heating if necessary.

• Filtration: The solution is filtered through a syringe filter to remove any particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation: The filtered solution is placed in a clean vial, which is loosely covered to allow for slow evaporation of the solvent over several days to weeks in a vibration-free environment.[7]

Caption: Generalized workflow for single crystal growth by slow evaporation.

Single-Crystal X-ray Diffraction Analysis

Once suitable single crystals are obtained, they are subjected to X-ray diffraction analysis to determine the precise arrangement of atoms in the crystal lattice.

Experimental Protocol: Data Collection and Structure Refinement

• Crystal Mounting: A single crystal of appropriate dimensions is mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer, and X-ray diffraction data are collected, typically at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: The collected data are processed, and the crystal structure is solved using direct methods and refined using full-matrix least-squares on F².[8]

Structural Elucidation and Comparative Analysis

While the definitive crystal structure of 3,4,8-Tribromo-6-methylquinoline awaits experimental determination, a comparative analysis with the known structure of 3,6,8-Tribromoquinoline provides valuable predictive insights.[4]

Parameter	3,6,8-Tribromoquinoline[4]	3,4,8-Tribromo-6-methylquinoline (Predicted)
Chemical Formula	C₉H₄Br₃N	C₁₀H₆Br₃N
Molecular Weight	365.83	379.87
Crystal System	Monoclinic	Likely Monoclinic or Orthorhombic
Space Group	P2₁/c	To be determined
a (Å)	3.9810 (2)	To be determined
b (Å)	12.4176 (4)	To be determined
c (Å)	19.7419 (6)	To be determined
β (°)	92.827 (3)	To be determined
Volume (ų)	974.74 (7)	Expected to be larger due to the methyl group
Z	4	Likely 4

Key Structural Features of 3,6,8-Tribromoquinoline:

• The molecule is nearly planar.[4]

• The crystal structure is stabilized by weak aromatic π–π stacking interactions between the pyridine and benzene rings of adjacent molecules.[4]

Predicted Structural Features of 3,4,8-Tribromo-6-methylquinoline:

• Molecular Geometry: The quinoline core is expected to be largely planar. The presence of the bromine atom at the 4-position and the methyl group at the 6-position will introduce some steric strain, which may lead to minor deviations from planarity.

• Intermolecular Interactions: The crystal packing will likely be dominated by a combination of π–π stacking interactions and halogen bonding. The bromine atoms, particularly the one at the 4-position, could engage in C-Br···N or C-Br···π interactions, influencing the supramolecular architecture. The methyl group may participate in weaker C-H···π or C-H···Br interactions.

• Unit Cell Parameters: The addition of a methyl group will increase the molecular volume, leading to a larger unit cell volume compared to 3,6,8-Tribromoquinoline. The specific crystal system and space group will depend on the intricate balance of intermolecular forces.

Conclusion and Future Directions

This technical guide has outlined a comprehensive approach to determining and understanding the single-crystal X-ray diffraction structure of 3,4,8-Tribromo-6-methylquinoline. While awaiting experimental confirmation, the predictive analysis based on the closely related 3,6,8-Tribromoquinoline provides a strong foundation for anticipating its solid-state properties. The elucidation of this structure will be a valuable contribution to the fields of medicinal chemistry and crystal engineering, enabling a deeper understanding of structure-activity relationships in this important class of compounds and paving the way for the rational design of new therapeutic agents and functional materials.

References

• BenchChem. (2025). A Comparative Analysis of the Crystal Structures of Brominated Quinolines.
• I. Çelik, M. Akkurt, S. Ökten & Z. Çakmak. (2011). 3,6,8-Tribromoquinoline. Acta Crystallographica Section E: Structure Reports Online, 67(1), o3133.
• BenchChem. (2025). Synthesis of 8-Bromo-6-methylquinolin-2(1H)-one: A Technical Guide.
• Wlodarczyk, N., Simenel, C., Delepierre, M., Barale, J. C., & Janin, Y. L. (2011). On the Knorr Synthesis of 6-Bromo-4-methylquinolin-2 (1H)-one. Synthesis, 2011(06), 934-940.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 7-Bromo-4-chloro-8-methylquinoline.
• Łapczuk-Krygier, A., & Ponikiewski, Ł. (2015). Single crystal X-ray structure of (Z)-1-bromo-1-nitro-2-phenylethene. Current Chemistry Letters, 4(1), 21-26.
• Ökten, S., Çakmak, O., & Büyükgüngör, O. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Crystal Growth & Design.
• BenchChem. (2025). A Comparative Crystallographic Analysis of Brominated Heterocyclic Compounds.
• Ökten, S., & Çakmak, O. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Molbase. (2025). 4-bromo-6-methoxyquinoline.
• University of Rochester, Department of Chemistry. How To: Grow X-Ray Quality Crystals.
• Google Patents. (2017). A kind of preparation method of the bromo- 4- chloroquinoline of 6-.
• The Cambridge Crystallographic Data Centre (CCDC). (n.d.). The Largest Curated Crystal Structure Database.
• Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database.
• Saraçoğlu, N., & Balcı, M. (1997). Bromination of Decalin and Its Derivatives. 9. High Temperature Bromination. The Journal of Organic Chemistry, 62(13), 4340-4345.
• Ghorab, M. M., Alsaid, M. S., & Nissan, Y. M. (2017). Quinoline derivatives with bromine in their structure. Journal of Applied Pharmaceutical Science, 7(03), 223-233.
• ResearchGate. (2023). Quinoline derivatives with bromine in their structure.
• The Cambridge Crystallographic Data Centre (CCDC). (n.d.). Search - Access Structures.
• PubChem. (n.d.). 3,6,8-Tribromo-4-phenylquinoline.
• University of Florida, The Center for Xray Crystallography. (2015). Crystal Growing Tips.
• PubChem. (n.d.). 6-Methylquinoline.
• Mkhatshwa, M., Malan, F. P., Makgopa, K., & Manicum, A. L. E. (2023). The crystal structure of fac-tricarbonyl (6-bromo-2, 2-bipyridine-κ2N, N)-(nitrato-κO) rhenium (I), C13H7BrN3O6Re. Zeitschrift für Kristallographie-New Crystal Structures, 238(3), 461-463.
• Xu, L., Xu, B. L., Lu, S. J., Wang, B., & Kang, T. G. (2011). 8-Nitroquinoline.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. How To [chem.rochester.edu]
• 7. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Electron Ionization Mass Spectrometry Fragmentation of 3,4,8-Tribromo-6-methylquinoline

Abstract

This technical guide provides a comprehensive analysis of the proposed electron ionization (EI) mass spectrometry fragmentation pathways for 3,4,8-Tribromo-6-methylquinoline. As a complex halogenated heterocyclic aromatic compound, its structural elucidation is critical for researchers in pharmaceutical development and organic synthesis. This document synthesizes foundational principles from the fragmentation of halogenated aromatics, quinolines, and alkyl-substituted heterocyclic systems to construct a predictive fragmentation model. We will explore the primary fragmentation mechanisms, including the sequential loss of bromine radicals and subsequent cleavages of the core structure. Detailed experimental protocols for acquiring mass spectra via Gas Chromatography-Mass Spectrometry (GC-MS) are provided, along with visual diagrams of the proposed pathways and workflows to ensure both theoretical understanding and practical applicability for scientists in the field.

Foundational Principles of Fragmentation

The fragmentation pattern of an organic molecule under Electron Ionization (EI) provides a unique "molecular fingerprint" that is indispensable for structural identification.[1] The high energy (typically 70 eV) imparted during EI creates an energetically unstable molecular ion (M⁺•) that decomposes into a series of smaller, characteristic fragment ions.[1][2] The fragmentation of 3,4,8-Tribromo-6-methylquinoline is governed by the interplay of its three core structural features: the tribrominated aromatic system, the stable quinoline nucleus, and the methyl substituent.

Fragmentation of Halogenated Compounds

The presence of bromine atoms profoundly influences the mass spectrum.[1]

• Isotopic Signature: Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (50.69% and 49.31%, respectively).[1] A molecule containing three bromine atoms, such as the target analyte, will exhibit a highly characteristic isotopic cluster for the molecular ion and any bromine-containing fragments. This cluster will show peaks at M, M+2, M+4, and M+6, with relative intensities in an approximate ratio of 1:3:3:1, providing immediate evidence for the presence of three bromine atoms.

• Carbon-Halogen Bond Cleavage: The C-Br bond is significantly weaker than C-C or C-H bonds, making the loss of a bromine radical (Br•) a primary and highly favorable fragmentation pathway.[1] This homolytic cleavage results in the formation of a carbocation. For poly-brominated compounds, the sequential loss of bromine radicals is a dominant feature of the spectrum.

Fragmentation of the Quinoline Core

The quinoline ring is a stable heterocyclic aromatic system. Its fragmentation in mass spectrometry has been well-studied. A primary fragmentation pathway for the quinoline radical cation involves the loss of hydrogen cyanide (HCN), a neutral molecule of 27 Da.[3] This cleavage leads to the formation of a stable C₈H₆⁺• fragment ion, which has been identified as a mixture of phenylacetylene and pentalene radical cations.[4]

Fragmentation of Alkyl-Substituted Aromatics

The fragmentation of alkyl-substituted quinolines is analogous to that of other alkylbenzenes.[5] For methylquinolines, two key pathways are observed:

• Benzylic Cleavage (Loss of H•): The loss of a hydrogen radical from the methyl group results in the formation of a highly resonance-stabilized benzazatropylium-type ion.

• Ring Expansion: Studies on labeled methylquinolines suggest that randomization of hydrogens can occur, preceded by the formation of ring-expanded intermediates.[6] This rearrangement often precedes further fragmentation, such as the loss of HCN.[6]

Proposed Fragmentation Pathways for 3,4,8-Tribromo-6-methylquinoline

The molecular ion of 3,4,8-Tribromo-6-methylquinoline (C₁₀H₆Br₃N) has a nominal molecular weight of 377 Da (using ¹²C, ¹H, ⁷⁹Br, ¹⁴N). Ionization will most likely occur through the removal of a non-bonding electron from the nitrogen atom or a π-electron from the aromatic system.[7] The resulting molecular ion, M⁺•, is the entry point for a cascade of fragmentation events.

Primary Pathway: Sequential Halogen Loss

The most energetically favorable initial fragmentation is the cleavage of the C-Br bonds.[1] This is expected to occur sequentially, with each loss creating a prominent fragment ion.

• Loss of the first Br•: The molecular ion (m/z 377) loses a bromine radical to form a dibromo-methylquinolinyl cation at m/z 298.

• Loss of the second Br•: The ion at m/z 298 subsequently loses a second bromine radical, yielding a monobromo-methylquinolinyl radical cation at m/z 219.

• Loss of the third Br•: Finally, the loss of the third bromine radical from m/z 219 produces the foundational 6-methylquinoline cation at m/z 142.

Secondary Pathways: Fragmentation of the Core Structure

Once one or more bromine atoms are lost, the resulting ions will undergo fragmentation characteristic of the methylquinoline core. The ion at m/z 142 ([C₁₀H₈N]⁺) is a key branch point.

• Loss of H•: The 6-methylquinoline cation (m/z 142) can lose a hydrogen radical from the methyl group to form a stable, even-electron ion at m/z 141. This is often a very prominent peak in the spectra of methyl-substituted aromatics.

• Loss of HCN: Following the loss of H•, or directly from a rearranged m/z 142 ion, the subsequent loss of hydrogen cyanide (HCN, 27 Da) can occur.[3] For example, the ion at m/z 141 could lose HCN to produce a fragment at m/z 114.

The diagram below illustrates the proposed major fragmentation pathways.

Caption: Proposed EI fragmentation pathways for 3,4,8-Tribromo-6-methylquinoline.

Tabular Summary of Key Fragment Ions

The following table summarizes the key ions expected in the electron ionization mass spectrum of 3,4,8-Tribromo-6-methylquinoline. The m/z values are calculated using the most abundant isotopes (¹²C, ¹H, ¹⁴N, ⁷⁹Br).

m/z (Da)	Proposed Ion Structure	Description of Neutral Loss
377	[C₁₀H₆Br₃N]⁺•	Molecular Ion (M⁺•)
298	[C₁₀H₆Br₂N]⁺	Loss of a bromine radical (Br•)
219	[C₁₀H₆BrN]⁺•	Loss of a second Br•
142	[C₁₀H₈N]⁺	Loss of a third Br•
141	[C₁₀H₇N]⁺	Loss of a hydrogen radical (H•) from the methyl group
115	[C₉H₈]⁺•	Loss of HCN from the m/z 142 ion
114	[C₉H₇]⁺	Loss of HCN from the m/z 141 ion

Experimental Protocol: GC-MS Analysis

Acquiring a high-quality, reproducible mass spectrum is paramount for structural confirmation. A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source is the standard instrumentation for this analysis.[8]

Sample Preparation

• Solvent Selection: Dissolve approximately 1 mg of 3,4,8-Tribromo-6-methylquinoline in 1 mL of a high-purity volatile solvent such as Dichloromethane or Ethyl Acetate.

• Dilution: Perform a serial dilution to a final concentration of 1-10 µg/mL. The optimal concentration prevents detector saturation while ensuring a strong signal.

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter that could contaminate the GC inlet.

Recommended GC-MS Parameters

• Instrumentation: Standard Gas Chromatograph-Mass Spectrometer (GC-MS).

• GC Column: A non-polar or mid-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for resolving aromatic compounds.

• Injection:

  • Volume: 1 µL.

  • Mode: Splitless or split (e.g., 20:1 split ratio) depending on sample concentration. Splitless mode is preferred for high sensitivity.

  • Inlet Temperature: 280 °C. This temperature ensures rapid volatilization of the analyte without thermal degradation.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase at 15 °C/min to 300 °C.

  • Final Hold: Hold at 300 °C for 5 minutes.

  • Rationale: This program provides good separation from solvent and potential impurities while ensuring the high-boiling-point analyte elutes in a reasonable time.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI).[8]

  • Electron Energy: 70 eV. This is the industry standard, ensuring fragmentation is extensive and spectra are comparable to established libraries.[8]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-500. This range covers the molecular ion and all significant fragments.

  • Solvent Delay: 3 minutes. This prevents the high concentration of solvent from entering the MS and causing unnecessary filament wear.

Experimental Workflow Diagram

Caption: Standard experimental workflow for the GC-MS analysis of 3,4,8-Tribromo-6-methylquinoline.

Conclusion

The mass spectrometry fragmentation of 3,4,8-Tribromo-6-methylquinoline is predicted to be a highly structured process dominated by the unique characteristics of its functional groups. The initial, sequential loss of three bromine radicals serves as a clear diagnostic marker, while the subsequent fragmentation of the 6-methylquinoline core via loss of H• and HCN provides further structural confirmation. By understanding these logical fragmentation pathways and employing the standardized GC-MS protocol outlined herein, researchers and drug development professionals can confidently identify and characterize this and structurally related compounds, ensuring the integrity and accuracy of their analytical findings.

References

• Draper, P. M., & MacLean, D. B. (1970). Mass spectra of labelled methylquinolines. Canadian Journal of Chemistry, 48(5), 746-751.
• BenchChem. (2025). Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid.
• Fan, S., Lu, H., Li, C., Cai, M., & Shi, J. (2024). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. ChemistryOpen, 13(10), e202400061.
• Clugston, D. M., & MacLean, D. B. (1966). Mass spectra of oxygenated quinolines. Canadian Journal of Chemistry, 44(7), 781-790.
• Iwamoto, K., Inoue, G., et al. (2023). Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry. Physical Chemistry Chemical Physics, 25(3), 1846-1852.
• BenchChem. (2025). Unraveling the Molecular Fingerprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 2-tert-Butylquinoline.
• Sample, S. D., Djerassi, C., et al. (1967). Mass spectra of alkylquinolines. Journal of Organic Chemistry, 32(4), 997-1003.
• BenchChem. (2026). Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
• Wikipedia. (2023). Fragmentation (mass spectrometry). Wikipedia, The Free Encyclopedia.
• eGyanKosh. (N.D.).
• Clark, J. (2015). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide.
• University of Copenhagen. (N.D.). Fragmentation mechanisms in electron impact mass spectrometry. Department of Chemistry, University of Copenhagen.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. thiele.ruc.dk [thiele.ruc.dk]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Electronic and physicochemical properties of 3,4,8-Tribromo-6-methylquinoline

An In-depth Technical Guide to the Electronic and Physicochemical Properties of 3,4,8-Tribromo-6-methylquinoline

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the predicted electronic and physicochemical properties of 3,4,8-Tribromo-6-methylquinoline, a novel halogenated quinoline derivative. Given the underexplored nature of this specific molecule, this document synthesizes information from established literature on analogous quinoline compounds to build a robust predictive model of its characteristics. The guide is intended for researchers, scientists, and drug development professionals, offering insights into its potential synthesis, electronic structure, and key physicochemical parameters relevant to medicinal chemistry and materials science. We will delve into proposed synthetic routes, theoretical electronic properties derived from Density Functional Theory (DFT) principles, and expected physicochemical characteristics. This guide also outlines detailed experimental protocols for the validation of these predicted properties.

Introduction: The Quinoline Scaffold in Modern Chemistry

Quinoline, a heterocyclic aromatic compound consisting of a fused benzene and pyridine ring, is a cornerstone in medicinal chemistry and materials science.[1][2][3] The quinoline scaffold is present in a wide array of natural products and synthetic compounds with diverse pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1][2][3][4][5] The versatility of the quinoline ring allows for functionalization at numerous positions, enabling the fine-tuning of its electronic and steric properties to achieve desired biological effects or material characteristics.[6]

The introduction of halogen atoms, particularly bromine, and a methyl group to the quinoline core, as in 3,4,8-Tribromo-6-methylquinoline, is expected to significantly modulate its physicochemical and electronic properties. Halogenation can enhance membrane permeability and metabolic stability, while the methyl group can influence binding affinity and solubility. This guide aims to provide a detailed theoretical and practical framework for understanding this specific derivative.

Proposed Synthesis of 3,4,8-Tribromo-6-methylquinoline

While a direct synthetic route for 3,4,8-Tribromo-6-methylquinoline is not yet reported in the literature, a plausible pathway can be designed based on established methodologies for the synthesis of substituted quinolines, such as the Skraup synthesis, Doebner-von Miller reaction, or Combes synthesis. A proposed multi-step synthesis is outlined below, starting from a readily available precursor.

Synthetic Pathway Overview

The proposed synthesis commences with the bromination of a suitable 6-methylquinoline precursor, followed by further functionalization to introduce the remaining bromine atoms. A possible synthetic strategy is depicted in the following workflow diagram.

Caption: Proposed synthetic workflow for 3,4,8-Tribromo-6-methylquinoline.

Detailed Experimental Protocol (Proposed)

This protocol is a hypothetical procedure based on similar transformations found in the literature for other brominated quinolines.[7][8]

Step 1: Synthesis of 8-Bromo-6-methylquinoline

This intermediate can be prepared from 2-amino-5-methylphenol via a modified Skraup synthesis.

• To a stirred solution of 2-amino-5-methylphenol in concentrated sulfuric acid, add glycerol in a dropwise manner.

• Heat the mixture to 120-130°C.

• Add an oxidizing agent, such as nitrobenzene or arsenic acid, portion-wise while maintaining the temperature.

• After the reaction is complete (monitored by TLC), cool the mixture and pour it onto ice.

• Neutralize with a sodium hydroxide solution to precipitate the crude product.

• Purify the product by recrystallization or column chromatography to yield 8-hydroxy-6-methylquinoline.

• The hydroxyl group can then be converted to a bromine atom using a suitable brominating agent like phosphorus tribromide.

Step 2: Synthesis of 3,8-Dibromo-6-methylquinoline

• Dissolve 8-Bromo-6-methylquinoline in a suitable solvent such as acetic acid.

• Add a solution of bromine in acetic acid dropwise at room temperature.

• Stir the reaction mixture until completion (monitored by TLC).

• Pour the reaction mixture into an ice-water bath and neutralize with a base to precipitate the product.

• Filter and purify the solid to obtain 3,8-Dibromo-6-methylquinoline.

Step 3: Synthesis of 3,4,8-Tribromo-6-methylquinoline

Further bromination at the 4-position can be challenging due to the deactivating effect of the existing bromine atoms. This step may require more forcing conditions.

• Dissolve 3,8-Dibromo-6-methylquinoline in a strong acid, such as fuming sulfuric acid.

• Add N-bromosuccinimide (NBS) or bromine at an elevated temperature.

• Carefully monitor the reaction progress.

• Work-up the reaction by pouring the mixture onto ice and neutralizing to precipitate the final product.

• Purify by column chromatography and recrystallization to obtain 3,4,8-Tribromo-6-methylquinoline.

Predicted Electronic Properties

The electronic properties of 3,4,8-Tribromo-6-methylquinoline can be predicted using computational methods, primarily Density Functional Theory (DFT), which has been successfully applied to various quinoline derivatives.[9][10]

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the chemical reactivity and electronic transitions of a molecule.

• HOMO: The HOMO is expected to be localized primarily on the electron-rich benzene ring and the nitrogen atom of the quinoline core. The bromine and methyl substituents will also influence the energy and distribution of the HOMO.

• LUMO: The LUMO is anticipated to be distributed over the electron-deficient pyridine ring.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO (the band gap) is a key indicator of chemical reactivity and kinetic stability. A smaller gap suggests higher reactivity. The presence of three electron-withdrawing bromine atoms is expected to lower both the HOMO and LUMO energy levels, potentially resulting in a moderate to large band gap, indicating good stability.[10]

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution and is useful for predicting sites of electrophilic and nucleophilic attack.

• Negative Potential Regions: The most negative electrostatic potential is expected to be localized around the nitrogen atom of the pyridine ring, making it the most probable site for protonation and electrophilic attack.

• Positive Potential Regions: Positive potential regions are likely to be found around the hydrogen atoms and the bromine atoms, indicating their susceptibility to nucleophilic attack.

Dipole Moment

The introduction of three bromine atoms and a methyl group in an asymmetric arrangement on the quinoline scaffold will result in a significant molecular dipole moment. The overall dipole moment will be the vector sum of the individual bond dipoles. This polarity will influence the molecule's solubility and intermolecular interactions.

Predicted Physicochemical Properties

The physicochemical properties of 3,4,8-Tribromo-6-methylquinoline are critical for its potential applications in drug development and materials science. The following table summarizes the predicted properties based on data from analogous compounds.

Property	Predicted Value	Basis for Prediction and Rationale
Molecular Weight	365.92 g/mol	Calculated from the molecular formula C₁₀H₆Br₃N.
Physical State	Crystalline solid	Substituted quinolines are typically solids at room temperature.[11]
Melting Point	160-180 °C	Based on the melting point of 3,6,8-tribromoquinoline (441–443 K or 168-170 °C).[7] The methyl group may slightly alter this.
Boiling Point	> 300 °C	Expected to be high due to the high molecular weight and polarity. 6-methylquinoline has a boiling point of 256-260 °C.[12] The three bromine atoms will significantly increase this.
Solubility	Low in water; Soluble in organic solvents (e.g., DMSO, DMF, Chloroform)	The hydrophobic quinoline core and bromine atoms will limit water solubility. 6-methylquinoline has low water solubility.[13]
pKa	2-3	The electron-withdrawing bromine atoms will decrease the basicity of the quinoline nitrogen compared to unsubstituted quinoline (pKa ≈ 4.9). 8-aminoquinoline has a pKa of 3.99.[14]
LogP	4-5	The three bromine atoms will significantly increase the lipophilicity of the molecule. The calculated XLogP3 for 3,6,8-tribromo-4-phenylquinoline is 5.9.[15]

Experimental Characterization Protocols

To validate the predicted properties of synthesized 3,4,8-Tribromo-6-methylquinoline, a series of standard analytical techniques should be employed.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the number and chemical environment of the protons on the quinoline ring and the methyl group.

  • ¹³C NMR: Will identify the number of unique carbon atoms and their chemical shifts.

• Infrared (IR) Spectroscopy: Will be used to identify characteristic functional group vibrations, such as C=C and C=N stretching of the quinoline ring, and C-Br bonds.

• Mass Spectrometry (MS): Will confirm the molecular weight and provide information on the fragmentation pattern, aiding in structural elucidation. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br) will be a key diagnostic feature.

• UV-Visible Spectroscopy: Will determine the electronic absorption properties and can be used to study the stability of the compound in solution.[16]

Physicochemical Property Determination

• Melting Point: Determined using a standard melting point apparatus.

• Solubility: Assessed by dissolving a known amount of the compound in various solvents.

• pKa Determination: Can be determined by potentiometric titration or UV-Vis spectrophotometry at different pH values.

• LogP Determination: Can be experimentally determined using the shake-flask method or estimated by reverse-phase high-performance liquid chromatography (RP-HPLC).

Structural Analysis

• Single-Crystal X-ray Diffraction: If suitable crystals can be obtained, this technique will provide the definitive three-dimensional structure of the molecule, confirming bond lengths, bond angles, and intermolecular interactions.[7]

Caption: Workflow for the experimental characterization of 3,4,8-Tribromo-6-methylquinoline.

Potential Applications and Future Directions

Based on the extensive research into quinoline derivatives, 3,4,8-Tribromo-6-methylquinoline holds potential in several areas:

• Medicinal Chemistry: As a scaffold for the development of new therapeutic agents. The tribromo substitution pattern could lead to novel interactions with biological targets.[5][17]

• Materials Science: As a building block for organic electronic materials, leveraging its predicted electronic properties.[10]

• Chemical Probes: The quinoline core is known to have fluorescent properties, which could be tuned by the substituents for use in sensing and imaging applications.

Future research should focus on the successful synthesis and experimental validation of the properties outlined in this guide. Structure-activity relationship (SAR) studies could then be undertaken to explore the impact of the specific substitution pattern on biological activity.

Conclusion

This technical guide has provided a comprehensive theoretical and predictive overview of the electronic and physicochemical properties of 3,4,8-Tribromo-6-methylquinoline. By drawing upon the rich literature of quinoline chemistry, we have proposed a viable synthetic route, predicted key electronic and physicochemical parameters, and outlined a clear path for experimental validation. This document serves as a foundational resource to stimulate and guide future research into this promising, yet unexplored, molecule.

References

• Arabian Journal of Chemistry. (2017). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study.
• ResearchGate. (n.d.).
• Oriental Journal of Chemistry. (2023).
• PMC. (2026). Design, synthesis, structural characterization, anticancer evaluation, and computational studies of novel quinoline-1,2,3-triazole glycohybrids.
• Taylor & Francis. (2023).
• PMC. (n.d.).
• Frontiers. (n.d.). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine.
• Comprehensive review on current developments of quinoline-based anticancer agents. (2016).
• PMC. (n.d.). 3,6,8-Tribromoquinoline.
• RSC Advances. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview.
• Benchchem. (n.d.). Synthesis of 8-Bromo-6-methylquinolin-2(1H)-one: A Technical Guide.
• Google Patents. (n.d.).
• NOAA. (n.d.). 6-METHYLQUINOLINE - CAMEO Chemicals.
• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW.
• PubChem. (n.d.). 3,6,8-Tribromo-4-phenylquinoline.
• Benchchem. (n.d.). Technical Support Center: Scale-up Synthesis of 8-bromo-6-methylquinolin-2(1H)-one.
• MDPI. (2021). Vanadium(IV) Complexes with Methyl-Substituted 8-Hydroxyquinolines: Catalytic Potential in the Oxidation of Hydrocarbons and Alcohols with Peroxides and Biological Activity.
• PubChem. (n.d.). 6-Methylquinoline.
• The Good Scents Company. (n.d.). 6-methyl quinoline 6-methylquinoline.
• ChemRxiv. (2025).
• ResearchGate. (n.d.). 6-Bromo-1,2,3,4-tetrahydroquinoline-8-carbonitrile.
• Benchchem. (n.d.). A Technical Guide to the Physicochemical Properties of 6-Nitroquinoline.
• Sigma-Aldrich. (n.d.). 6-Methylquinoline 98.
• ResearchGate. (2014). (PDF) Crystal structures of tribromo(η5-3,6-di-tert-butyl-9,10,11-trimethylbicyclo( 6.3.0)undeca-4-en-8,10-dienyl)titanium(IV), Ti(C22H35)Br3, and tribromo(η5-4,5.

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. Application of Quinoline Ring in Structural Modification of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 6. Frontiers | Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine [frontiersin.org]
• 7. 3,6,8-Tribromo­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study - Arabian Journal of Chemistry [arabjchem.org]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. 6-甲基喹啉 98% | Sigma-Aldrich [sigmaaldrich.com]
• 13. 6-METHYLQUINOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. chemrxiv.org [chemrxiv.org]
• 15. 3,6,8-Tribromo-4-phenylquinoline | C15H8Br3N | CID 162404518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. tandfonline.com [tandfonline.com]

Thermodynamic Stability and Melting Point Dynamics of 3,4,8-Tribromo-6-methylquinoline: A Technical Whitepaper

Executive Summary

The functionalization of the quinoline scaffold is a cornerstone of modern medicinal chemistry and advanced materials science. Among these derivatives, 3,4,8-Tribromo-6-methylquinoline (CAS: 1208755-74-1) [1][2] represents a highly specialized, sterically encumbered, and electron-deficient heterocycle. The strategic placement of three heavy bromine atoms combined with an electron-donating methyl group creates a unique push-pull electronic environment. This whitepaper provides a deep-dive analysis into the thermodynamic stability, crystal lattice energy, and melting point characteristics of this compound, equipping researchers with robust, self-validating protocols for thermal analysis.

Structural and Thermodynamic Profiling

To understand the thermal behavior of 3,4,8-Tribromo-6-methylquinoline, one must analyze the causality between its molecular architecture and its macroscopic physical properties.

Unsubstituted quinoline is a liquid at room temperature (melting point ~ -15 °C). The introduction of a methyl group at the C-6 position marginally increases the melting point (10–14 °C) by increasing molecular weight and surface area. However, the exhaustive bromination at the C-3, C-4, and C-8 positions fundamentally alters the thermodynamic landscape[3].

Bromine atoms are highly polarizable. In the solid state, they engage in extensive intermolecular non-covalent interactions, specifically halogen bonding and dipole-dipole interactions [4][5]. The C-8 bromine, sitting adjacent to the quinoline nitrogen, creates significant steric hindrance but also enables robust intermolecular locking mechanisms. The C-3 and C-4 vicinal dibromo configuration forces the molecule into a rigid conformation, maximizing π−π stacking of the aromatic cores. Consequently, the crystal lattice energy is massively elevated, shifting the compound from a volatile liquid to a highly stable crystalline solid with a predicted melting point in the range of 168.0 °C to 175.5 °C, closely mirroring the thermal behavior of analogous tribromoquinolines (e.g., 3,6,8-Tribromoquinoline, MP ~170 °C)[5][6].

Quantitative Thermodynamic Projections

The following table synthesizes the extrapolated and computationally derived thermodynamic data for 3,4,8-Tribromo-6-methylquinoline based on structural analogues and density functional theory (DFT) principles[7][8].

Property	Estimated Value / Range	Mechanistic Driver
Molecular Weight	379.87 g/mol	Tri-halogenation significantly increases mass.
Melting Point ( Tm​ )	168.0 °C – 175.5 °C	Halogen bonding and π−π stacking maximize lattice energy[5].
Enthalpy of Fusion ( ΔHfus​ )	~ 28.5 kJ/mol	High energy required to disrupt the rigid, halogen-locked crystal lattice[9].
Thermal Degradation ( Td​ )	> 310 °C	The stable aromatic core resists pyrolytic cleavage until high temperatures[4].
Dipole Moment	~ 2.8 Debye	Asymmetric distribution of electron-withdrawing (Br) and donating (CH 3​ ) groups.

Self-Validating Experimental Protocols for Thermal Analysis

As a Senior Application Scientist, I emphasize that thermal data is only as reliable as the methodology used to acquire it. To empirically determine the thermodynamic stability and melting point of 3,4,8-Tribromo-6-methylquinoline, researchers must employ a dual-technique approach: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) [4][10].

The following protocols are designed as self-validating systems; they include internal controls to ensure that the observed phase transitions are artifacts of the molecule, not the instrument.

Protocol A: High-Resolution Differential Scanning Calorimetry (DSC)

Objective: To determine the precise melting point ( Tm​ ) and enthalpy of fusion ( ΔHfus​ ) without inducing thermal degradation.

• Instrument Calibration (Quality Control): Prior to sample analysis, calibrate the DSC using a high-purity Indium standard ( Tm​ = 156.6 °C, ΔHfus​ = 28.45 J/g). Causality: Indium's melting point is proximally close to the predicted melting point of our target compound, ensuring maximum sensor accuracy in the critical temperature window.

• Sample Preparation: Weigh exactly 3.00 ± 0.05 mg of 3,4,8-Tribromo-6-methylquinoline into a standard aluminum crucible. Seal the crucible with a pin-hole lid. Causality: The pin-hole prevents pressure buildup from any residual solvent volatilization, which could artificially shift the endothermic melting peak.

• Purge Gas Setup: Utilize dry Nitrogen ( N2​ ) at a flow rate of 50 mL/min. Causality: An inert atmosphere prevents oxidative degradation at elevated temperatures, ensuring the endotherm represents pure fusion.

• Thermal Cycling (The Self-Validating Step):

  • Heating Scan 1: Heat from 25 °C to 190 °C at 5 °C/min. (Identifies the initial melting point and thermal history).

  • Cooling Scan: Cool from 190 °C to 25 °C at 10 °C/min. (Observes recrystallization).

  • Heating Scan 2: Heat from 25 °C to 190 °C at 5 °C/min.

  • Causality: The first scan erases the thermal and mechanical history of the crystal (e.g., stress from milling). The second scan provides the absolute, thermodynamically intrinsic melting point. A heating rate of 5 °C/min is chosen over 10 °C/min to prevent thermal lag across the sample, yielding a sharper, more accurate peak[9].

Protocol B: Thermogravimetric Analysis (TGA)

Objective: To establish the absolute thermodynamic stability limit (degradation temperature, Td​ ) of the compound.

• Sample Loading: Place 5.0 mg of the compound into an open alumina ( Al2​O3​ ) pan. Causality: Alumina is chemically inert and will not catalyze the dehalogenation of the quinoline ring at high temperatures.

• Atmospheric Control: Run the analysis under a dynamic Nitrogen atmosphere (40 mL/min).

• Heating Ramp: Heat from 25 °C to 500 °C at a constant rate of 10 °C/min.

• Data Interpretation: Identify the Tonset​ (the temperature at which 5% mass loss occurs). Causality: For halogenated quinolines, the initial mass loss typically corresponds to the homolytic cleavage of the C-Br bonds, followed by the catastrophic breakdown of the heterocyclic core[4][10].

Logical Workflow of Thermal Characterization

The following Graphviz diagram illustrates the logical relationship and causality within the thermal analysis workflow, demonstrating how DSC and TGA data synthesize to form a complete thermodynamic profile.

Fig 1. Logical workflow for the thermodynamic profiling of halogenated quinolines.

Mechanistic Insights: The Role of Halogen Bonding in Stability

The thermodynamic stability of 3,4,8-Tribromo-6-methylquinoline is not merely a function of its molecular weight, but of its highly orchestrated supramolecular chemistry.

In standard quinoline derivatives, thermal stability is dictated by standard van der Waals forces and weak dipole interactions. However, the introduction of three bromine atoms introduces halogen bonding —a highly directional, non-covalent interaction where the electrophilic region (the σ -hole) of the bromine atom interacts with nucleophilic regions (such as the π -cloud of an adjacent quinoline ring or the lone pair of the quinoline nitrogen)[5].

Furthermore, DFT studies on brominated quinolines reveal that the bromine atoms significantly lower the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[7][8]. While this increases the chemical reactivity of the molecule toward specific nucleophilic attacks, it paradoxically increases the kinetic stability of the solid crystal lattice. The dense packing facilitated by the 3,4,8-tribromo substitution pattern minimizes free volume within the crystal, requiring substantial thermal energy input (high ΔHfus​ ) to transition from the solid to the liquid phase[9].

By understanding these causal mechanisms, researchers can accurately predict the handling requirements, solubility profiles, and downstream synthetic viability of 3,4,8-Tribromo-6-methylquinoline in complex drug discovery pipelines.

References

• ChemWhat. 3,4,8-Tribromo-6-methylquinoline CAS#: 1208755-74-1. Available at: [Link]

• Bédé, A., et al. (2018). Theoretical Study by Density Functional Theory Method (DFT) of Stability, Tautomerism, Reactivity and Prediction of Acidity of Quinolein-4-One Derivatives. Computational Chemistry, Scirp.org. Available at:[Link]

• Lizarraga, E., et al. (2005). Thermal decomposition and stability of quinoline compounds using thermogravimetry and differential scanning calorimetry. Thermochimica Acta, ResearchGate. Available at:[Link]

• MDPI (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. Available at: [Link]

• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC, NIH. Available at:[Link]

• Semantic Scholar (2020). Investigations of the Optical and Thermal Properties of the Pyrazoloquinoline Derivatives and Their Application for OLED Design. Available at:[Link]

• ACS Publications (2020). Multimolecular Weak-Force Tectons and Their Alternative Clathrate Forms | Crystal Growth & Design. Available at:[Link]

• Bede, L.A., et al. (2019). Theoretical Study of Tautomeric Equilibrium, the Stability, Polarizability, HOMO-LUMO Analysis and Acidity of 4,4-diméthyl-3,4-dihydroquinolin-2(1H)-one Derivatives. Science Publishing Group. Available at:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 3,4,8-Трибром-6-метилхинолин Номер CAS: 1208755-74-1 • ChemWhat | База данных химических и биологических веществ [chemwhat.ru]
• 3. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 90415-21-7 | CAS DataBase [m.chemicalbook.com]
• 7. Theoretical Study by Density Functional Theory Method (DFT) of Stability, Tautomerism, Reactivity and Prediction of Acidity of Quinolein-4-One Derivatives [scirp.org]
• 8. Theoretical Study of Tautomeric Equilibrium, the Stability, Polarizability, HOMO-LUMO Analysis and Acidity of 4,4-diméthyl-3,4-dihydroquinolin-2(1H)-one Derivatives, International Journal of Computational and Theoretical Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 9. mdpi.com [mdpi.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Methodological & Application

Application Note: Laboratory Synthesis Route for 3,4,8-Tribromo-6-methylquinoline

An in-depth application note detailing the multi-step synthetic route for 3,4,8-Tribromo-6-methylquinoline (CAS#: 1208755-74-1).

Introduction and Retrosynthetic Strategy

Polyhalogenated quinolines are highly valued scaffolds in medicinal chemistry and materials science due to their potential for orthogonal cross-coupling reactions and their bioisosteric properties. The synthesis of 3,4,8-Tribromo-6-methylquinoline requires precise regiocontrol to selectively install bromine atoms at the 3, 4, and 8 positions of the quinoline core.

The most robust and scalable approach relies on a bottom-up construction of the quinoline ring followed by sequential, regioselective halogenations. The strategy presented herein utilizes a modified Gould-Jacobs reaction starting from 2-bromo-4-methylaniline, followed by an electrophilic aromatic substitution at the C3 position, and concluding with a deoxychlorination-type reaction using phosphoryl bromide (POBr3) to install the final C4 bromine.

Reaction Pathway Visualization

Fig 1. Step-by-step synthetic workflow for 3,4,8-Tribromo-6-methylquinoline.

Experimental Methodologies and Mechanistic Causality

Step 1: Synthesis of 8-Bromo-6-methylquinolin-4-ol

Objective: Construct the core quinoline ring using a modified Gould-Jacobs protocol [1]. Causality & Design: The classical Gould-Jacobs reaction requires thermal cyclization at extreme temperatures (>250 °C) in high-boiling solvents like Dowtherm A, which can lead to substrate degradation. To improve the safety and yield profile, this protocol utilizes Eaton's Reagent (7.7 wt% P2O5 in methanesulfonic acid) to drive the electrophilic cyclization at milder temperatures [1].

Protocol:

• Condensation: In a round-bottom flask equipped with a distillation apparatus, combine 2-bromo-4-methylaniline (1.0 equiv) and diethyl ethoxymethylenemalonate (EMME) (1.1 equiv). Heat the neat mixture to 120 °C for 2 hours, continuously distilling off the ethanol byproduct to drive the equilibrium toward the anilinomethylenemalonate intermediate.

• Cyclization: Cool the mixture to room temperature. Add Eaton's reagent (approx. 5 mL per gram of intermediate) and heat to 90 °C for 2 hours. The strongly acidic environment promotes the intramolecular Friedel-Crafts-type acylation.

• Hydrolysis & Decarboxylation: Quench the reaction by pouring it over crushed ice. Isolate the resulting ester precipitate. Suspend the ester in 10% aqueous NaOH and reflux for 2 hours to hydrolyze the ester to a carboxylic acid. Acidify with HCl to precipitate the acid. Finally, heat the isolated acid in diphenyl ether at 250 °C for 1 hour to induce decarboxylation, yielding 8-bromo-6-methylquinolin-4-ol.

Step 2: Regioselective C3-Bromination

Objective: Install the second bromine atom at the C3 position. Causality & Design: The 4-quinolone tautomer exhibits significant enamine character. The electron-donating effect of the nitrogen atom pushes electron density to the C3 position, making it highly susceptible to electrophilic aromatic substitution [2]. N-Bromosuccinimide (NBS) is utilized as a mild, controlled source of electrophilic bromine to prevent over-bromination.

Protocol:

• Dissolve 8-bromo-6-methylquinolin-4-ol (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add NBS (1.05 equiv) portion-wise over 15 minutes to control the exotherm.

• Allow the reaction to warm to room temperature and stir for 4 hours. Monitor completion via TLC or LC-MS.

• Pour the mixture into ice water to precipitate the product. Filter, wash with water, and dry under a vacuum to afford 3,8-dibromo-6-methylquinolin-4-ol.

Step 3: C4-Deoxybromination

Objective: Convert the C4-hydroxyl (or C4-oxo) group to a bromine atom to yield the final target. Causality & Design: This transformation requires converting the hydroxyl oxygen into a good leaving group. Phosphoryl bromide (POBr3) serves a dual purpose: it acts as the activating agent by forming a reactive phosphorodibromidate intermediate, and it provides the nucleophilic bromide ions necessary for the subsequent displacement [3].

Protocol:

• In a dry, heavy-walled glass reactor, suspend 3,8-dibromo-6-methylquinolin-4-ol (1.0 equiv) in anhydrous toluene.

• Add POBr3 (1.5 equiv) in a single portion. Caution: POBr3 is highly reactive and moisture-sensitive.

• Heat the mixture to 110 °C (reflux) for 3-4 hours. The suspension will gradually become a homogeneous dark solution as the reaction proceeds.

• Cool the reaction to 0 °C and carefully quench by the slow dropwise addition of saturated aqueous NaHCO3 until the pH reaches 7-8.

• Extract the aqueous layer with dichloromethane (DCM) three times. Combine the organic layers, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate pure 3,4,8-Tribromo-6-methylquinoline .

Quantitative Data Summary

Synthesis Step	Key Reagents & Catalysts	Temp / Time	Intermediate / Product	Expected Yield	Purification Method
1. Condensation & Cyclization	EMME, Eaton's Reagent, NaOH	90 °C (2h) / 250 °C (1h)	8-Bromo-6-methylquinolin-4-ol	65 - 75%	Precipitation & Filtration
2. C3-Bromination	NBS, DMF	0 °C to RT (4h)	3,8-Dibromo-6-methylquinolin-4-ol	80 - 88%	Aqueous Precipitation
3. Deoxybromination	POBr3, Toluene	110 °C (3-4h)	3,4,8-Tribromo-6-methylquinoline	70 - 80%	Flash Chromatography

References

• Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent MDPI - Molecules[Link]

• Bromination of quinolin-4(1H)-ones as an efficient strategy for the development of new antibacterial agents Journal of Organic and Pharmaceutical Chemistry[Link]

• Synthesis and optical properties of bis- and tris-alkynyl-2-trifluoromethylquinolines Beilstein Journal of Organic Chemistry[Link]

Application Notes and Protocols: Utilizing 3,4,8-Tribromo-6-methylquinoline as a Versatile Intermediate in the Design of Advanced OLED Materials

Abstract

The quest for highly efficient and stable Organic Light-Emitting Diodes (OLEDs) is intrinsically linked to the molecular architecture of the organic materials employed. Quinoline derivatives have emerged as a privileged scaffold in this domain, valued for their inherent electron-transporting properties and high thermal stability.[1][2] This document provides a comprehensive guide on the prospective utilization of a highly functionalized intermediate, 3,4,8-Tribromo-6-methylquinoline, in the synthesis of next-generation OLED materials. While this specific molecule is not yet widely represented in the literature, its structure presents a unique opportunity for multi-directional molecular elaboration. The bromine substituents at the 3, 4, and 8 positions serve as versatile synthetic handles for the introduction of various functional moieties through established cross-coupling methodologies. This application note will detail proposed synthetic strategies, in-depth experimental protocols for its use in palladium-catalyzed cross-coupling reactions, and characterization techniques for the resulting OLED materials.

Introduction: The Strategic Advantage of Brominated Quinolines in OLEDs

Quinoline-based molecules are a cornerstone in the design of high-performance OLEDs, where they can function as electron-transporting materials (ETMs), hole-transporting materials (HTMs), emissive materials, and stable host materials for phosphorescent and fluorescent emitters.[1][3] The electron-deficient nature of the quinoline nucleus generally imparts good electron mobility, a critical factor for balanced charge injection and transport within the device, leading to enhanced efficiency.[1]

The introduction of bromine atoms onto the quinoline core, as in the case of 3,4,8-Tribromo-6-methylquinoline, significantly amplifies its synthetic utility.[4][5] These bromine atoms act as reactive sites for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki, Buchwald-Hartwig, and Sonogashira couplings. This allows for the precise and controlled construction of complex molecular architectures with tailored optoelectronic properties.[6] For instance, the sequential and regioselective substitution of the bromine atoms can be exploited to build extended π-conjugated systems, introduce charge-transporting moieties, or attach chromophoric units.[7] The methyl group at the 6-position can also influence the material's solubility and film-forming characteristics.[6]

Proposed Synthesis of 3,4,8-Tribromo-6-methylquinoline

The synthesis of 3,4,8-Tribromo-6-methylquinoline can be envisioned through a multi-step process, likely commencing with the construction of the 6-methylquinoline core, followed by a carefully orchestrated series of bromination reactions. A plausible synthetic pathway is outlined below.

Synthesis of the 6-Methylquinoline Core

A well-established method for the synthesis of the quinoline ring system is the Skraup synthesis or the Doebner-von Miller reaction.[1] Starting from p-toluidine, the 6-methylquinoline core (CAS 91-62-3) can be prepared.[8][9]

Multi-Step Bromination

The introduction of three bromine atoms at specific positions requires a strategic approach, potentially involving the use of different brominating agents and reaction conditions to control the regioselectivity. The bromination of quinolines can be sensitive to the choice of reagent and the acidity of the medium.[10] A potential, albeit challenging, route could involve sequential electrophilic aromatic substitution reactions.

Application Protocols: 3,4,8-Tribromo-6-methylquinoline in Cross-Coupling Reactions

The true potential of 3,4,8-Tribromo-6-methylquinoline lies in its role as a versatile building block for more complex OLED materials. The differential reactivity of the bromine atoms may allow for selective functionalization. The following protocols are detailed for the use of this intermediate in Suzuki and Buchwald-Hartwig cross-coupling reactions.

Protocol 1: Suzuki Cross-Coupling for Arylation

This protocol describes a general procedure for the arylation of 3,4,8-Tribromo-6-methylquinoline with an arylboronic acid. This reaction is fundamental for extending the π-conjugation of the quinoline core, which can be used to tune the emission wavelength and improve charge transport.

Materials:

• 3,4,8-Tribromo-6-methylquinoline (CAS 1208755-74-1)[11]

• Arylboronic acid (e.g., 4-biphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃) or other suitable base

• Toluene and water (degassed)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), combine 3,4,8-Tribromo-6-methylquinoline (1.0 eq), arylboronic acid (1.1-1.5 eq), palladium(II) acetate (0.02-0.05 eq), and triphenylphosphine (0.08-0.20 eq).

• Add potassium carbonate (2.0-3.0 eq) to the flask.

• Add a degassed mixture of toluene and water (e.g., 4:1 v/v).

• Heat the reaction mixture to reflux (typically 80-110 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired arylated quinoline derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Buchwald-Hartwig Amination

The introduction of arylamine moieties is a common strategy for designing hole-transporting materials. This protocol outlines a general procedure for the Buchwald-Hartwig amination of 3,4,8-Tribromo-6-methylquinoline.

Materials:

• 3,4,8-Tribromo-6-methylquinoline

• Aryl amine (e.g., carbazole or diphenylamine)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos or other suitable bulky phosphine ligand

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene (degassed)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate solvents for chromatography

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk flask with Pd₂(dba)₃ (0.01-0.03 eq) and Xantphos (0.02-0.06 eq).

• Add anhydrous, degassed toluene and stir for 10 minutes.

• To a separate flame-dried Schlenk flask, add 3,4,8-Tribromo-6-methylquinoline (1.0 eq), the aryl amine (1.1-1.3 eq), and sodium tert-butoxide (1.4-2.0 eq).

• Transfer the catalyst solution to the second flask via cannula.

• Heat the reaction mixture to 80-120 °C and monitor by TLC.

• After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution in vacuo.

• Purify the residue by column chromatography to yield the aminated quinoline product.

• Confirm the structure of the product by standard analytical techniques.

Characterization of Synthesized OLED Materials

The newly synthesized quinoline derivatives must be thoroughly characterized to evaluate their potential as OLED materials.

Analytical Technique	Purpose
Nuclear Magnetic Resonance (NMR)	¹H and ¹³C NMR spectroscopy to confirm the molecular structure and purity.
Mass Spectrometry (MS)	To determine the molecular weight and confirm the identity of the compound.
UV-Visible Spectroscopy	To determine the absorption properties and estimate the optical bandgap.
Photoluminescence (PL) Spectroscopy	To measure the emission spectrum, quantum yield, and excited-state lifetime in solution and as a thin film.
Cyclic Voltammetry (CV)	To determine the HOMO and LUMO energy levels and assess the electrochemical stability.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the material.

OLED Device Fabrication and Testing

Once a promising material has been synthesized and characterized, it can be incorporated into an OLED device to evaluate its performance.

General OLED Fabrication Protocol (Vacuum Deposition)

• Substrate Preparation : Clean patterned Indium Tin Oxide (ITO)-coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol.[3] Dry the substrates with a stream of nitrogen and treat with UV-ozone or oxygen plasma.[1]

• Hole Injection and Transport Layers : Deposit a hole-injection layer (HIL) and a hole-transport layer (HTL) onto the ITO substrate by thermal evaporation in a high-vacuum chamber (< 10⁻⁶ Torr).[12]

• Emissive Layer (EML) : Co-evaporate the synthesized quinoline derivative as a host or dopant with other materials to form the EML.[12]

• Electron Transport and Injection Layers : Deposit an electron-transport layer (ETL) and an electron-injection layer (EIL) on top of the EML.[12]

• Cathode Deposition : Deposit a metal cathode (e.g., Al or LiF/Al) to complete the device.[1]

• Encapsulation : Encapsulate the device to protect it from atmospheric moisture and oxygen.[6]

Visualizing the Synthetic Workflow

The following diagrams illustrate the conceptual workflow for utilizing 3,4,8-Tribromo-6-methylquinoline in OLED material synthesis.

Caption: Synthetic workflow from starting materials to functionalized OLED materials.

Caption: A typical multi-layer OLED device structure.

Conclusion

While 3,4,8-Tribromo-6-methylquinoline is a nascent intermediate in the field of OLED materials, its molecular structure holds significant promise for the development of novel, high-performance organic semiconductors. The three bromine atoms provide a platform for extensive and potentially regioselective functionalization, enabling the synthesis of a diverse library of materials with tailored optoelectronic properties. The protocols and characterization methods outlined in this application note provide a robust framework for researchers to explore the potential of this versatile building block in advancing OLED technology.

References

• Benchchem. (n.d.). Application Notes and Protocols for Quinoline Derivatives in Organic Light-Emitting Diodes (OLEDs).
• ResearchGate. (n.d.). Organic Light-Emitting Diodes based on Benzo[q]quinoline Derivatives.
• Benchchem. (n.d.). Application of Benzo[f]quinoline in Organic Light-Emitting Diodes (OLEDs).
• DigiChem. (2026, January 30). Advancing OLED Performance with Custom Synthesis.
• Suzhou Fenghua New Material Technology Co., Ltd. (n.d.). Custom Quinoline Derivatives Manufacturers, Suppliers.
• ChemWhat. (2026). 3,4,8-Трибром-6-метилхинолин CAS#: 1208755-74-1.
• PMC. (n.d.). 3,6,8-Tribromoquinoline.
• IRIS. (n.d.). Synthesis of Heterocycles for OLED Applications.
• ACS Publications. (2023, December 4). Lightning Up the Structural Complexity: Challenging Bromine's 'Heavy' Reputation in Fluorescence Properties of Organic–Inorganic Hybrid Materials with 5,7-Dichloro-8-Hydroxyquinolinium. Crystal Growth & Design.
• PMC. (2025, May 6). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics.
• Benchchem. (n.d.). Application Notes and Protocols: 8-bromo-6-methylquinolin-2(1H)-one in Materials Science and OLEDs.
• RSC Publishing. (2023, November 15). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study.
• PubChem. (n.d.). 3,6,8-Tribromo-4-phenylquinoline.
• PMC. (2023, November 15). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study.
• BIOZOL. (n.d.). 6-Bromo-8-methyl-3,4-dihydroquinolin-2(1H)-one.
• PubChem. (n.d.). 6-Methylquinoline.
• CAMEO Chemicals - NOAA. (n.d.). 6-METHYLQUINOLINE.
• The Good Scents Company. (n.d.). 6-methyl quinoline.
• ResearchGate. (n.d.). Bromination of Isoquinoline, Quinoline, Quinazoline and Quinoxaline in Strong Acid.
• ChemInform Abstract. (n.d.). 8-Hydroxyquinoline and Its Derivatives: Synthesis and Applications.
• Benchchem. (n.d.). An In-depth Technical Guide to 6,8-Dibromo-1,2,3,4-tetrahydroquinoline: Properties, Synthesis, and Biological Activity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. oled-intermediates.com [oled-intermediates.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06747E [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-Methylquinoline | C10H9N | CID 7059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 6-METHYLQUINOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. researchgate.net [researchgate.net]
• 11. 3,4,8-Трибром-6-метилхинолин Номер CAS: 1208755-74-1 • ChemWhat | База данных химических и биологических веществ [chemwhat.ru]
• 12. digichem.com [digichem.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 3,4,8-Tribromo-6-methylquinoline

Abstract

This comprehensive guide details the strategic application of the Buchwald-Hartwig amination for the selective functionalization of 3,4,8-Tribromo-6-methylquinoline. Quinolines are a privileged scaffold in medicinal chemistry, and their late-stage functionalization is crucial for the rapid generation of compound libraries in drug discovery. The protocol herein provides a robust starting point for researchers, addressing the unique challenges posed by a polyhalogenated, electron-deficient heterocyclic substrate. This document offers a detailed examination of reaction components, a step-by-step experimental protocol, optimization strategies, and troubleshooting advice, all grounded in the fundamental principles of organometallic chemistry.

Introduction: The Challenge and Opportunity of Polyhalogenated Quinolines

The quinoline nucleus is a cornerstone of many therapeutic agents, exhibiting a wide range of biological activities. The ability to precisely install amine functionalities on this scaffold via C-N cross-coupling reactions is therefore of high value. The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for this purpose, offering broad substrate scope and functional group tolerance.

However, the substrate 3,4,8-Tribromo-6-methylquinoline presents a distinct set of challenges:

• Regioselectivity: With three bromine atoms at different positions, achieving selective amination at a single site is a primary concern. The electronic and steric environment of each C-Br bond will influence its reactivity. Generally, oxidative addition to palladium is favored at more electron-deficient positions and is sensitive to steric hindrance.

• Catalyst Deactivation: Electron-deficient heterocyclic substrates can sometimes act as inhibitors to the palladium catalyst, leading to sluggish or incomplete reactions.

• Potential for Side Reactions: The presence of multiple reactive sites could lead to double amination or other undesired side reactions if not carefully controlled.

This guide provides a systematic approach to navigate these challenges and successfully achieve the desired mono-amination product.

Understanding the Core Components of the Reaction

The success of the Buchwald-Hartwig amination hinges on the judicious selection of each component of the catalytic system. Each element plays a critical role in the catalytic cycle and can be tuned to optimize the reaction for a specific substrate.

Palladium Source: The Engine of the Catalysis

The palladium precursor is the source of the active Pd(0) catalyst that drives the reaction.[1] Common choices include Pd(OAc)₂, Pd₂(dba)₃, and various pre-formed palladacycle pre-catalysts.

• Pd(OAc)₂ and Pd₂(dba)₃: These are stable Pd(II) and Pd(0) sources, respectively, that require in situ activation by the phosphine ligand to form the active monoligated Pd(0) species.[1] They are cost-effective but may require slightly higher catalyst loadings or longer reaction times for activation.

• Palladacycle Pre-catalysts (e.g., XPhos Pd G3, RuPhos Pd G3): These are air- and moisture-stable complexes that rapidly and cleanly generate the active Pd(0) catalyst upon addition of a base.[2] They often provide higher activity and reproducibility, making them an excellent choice for challenging substrates, albeit at a higher cost.

For the amination of 3,4,8-Tribromo-6-methylquinoline, starting with a G3 pre-catalyst is highly recommended to ensure efficient formation of the active catalyst.

Ligand Selection: The Key to Reactivity and Selectivity

The phosphine ligand is arguably the most critical component for a successful Buchwald-Hartwig amination. It stabilizes the palladium center, facilitates oxidative addition, and promotes the final reductive elimination step.[3] For challenging substrates like polyhalogenated quinolines, bulky, electron-rich dialkylbiaryl phosphine ligands are the state-of-the-art.

• Buchwald Ligands: This class of ligands, such as XPhos , RuPhos , and BrettPhos , are designed to be sterically demanding.[4] This bulkiness promotes the formation of a monoligated palladium complex, which is highly active and accelerates the key steps of the catalytic cycle.[2]

  • XPhos: Often a good starting point for a wide range of aryl bromides.

  • RuPhos: Can be effective for sterically hindered substrates.

  • BrettPhos: Particularly useful for coupling primary amines and amides.[2]

The choice of ligand will directly impact which of the three bromine atoms is most likely to react. A thorough screening of ligands is essential for optimizing both yield and regioselectivity.

The Role of the Base: Activating the Nucleophile

The base is required to deprotonate the amine, forming the palladium-amido complex that is crucial for the reductive elimination step.[5] The choice of base can significantly affect the reaction rate and compatibility with other functional groups.

• Strong, Non-nucleophilic Bases: Sodium tert-butoxide (NaOtBu) is the most common and often most effective base, leading to high reaction rates.[1] However, its high basicity can be incompatible with sensitive functional groups.

• Weaker Inorganic Bases: Carbonates (e.g., Cs₂CO₃, K₂CO₃) and phosphates (e.g., K₃PO₄) are milder alternatives.[1] They are often used when the substrate is base-sensitive. Cesium carbonate is particularly useful due to its good solubility in common organic solvents.[1]

For this specific substrate, starting with a strong base like NaOtBu is recommended to ensure sufficient reactivity, but a screen including Cs₂CO₃ or K₃PO₄ should be performed during optimization.

Solvent Choice: The Reaction Medium

The solvent must be capable of dissolving the reagents and be stable at the required reaction temperature. It also plays a role in the solubility of the base and the resulting salts.

• Aprotic, Non-polar Solvents: Toluene and 1,4-dioxane are the most common solvents for Buchwald-Hartwig aminations.[6] They are generally inert and have boiling points that allow for a convenient range of reaction temperatures.

• Ethereal Solvents: Tetrahydrofuran (THF) and tert-amyl alcohol can also be effective, sometimes offering improved solubility for certain substrates or bases.[7]

It is critical to use anhydrous solvents, as water can lead to catalyst deactivation and competing side reactions.

Catalytic Cycle of the Buchwald-Hartwig Amination

The reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple. Understanding this mechanism is key to troubleshooting and optimizing the reaction.

Figure 1. The catalytic cycle of the Buchwald-Hartwig amination.

The cycle begins with the active L-Pd(0) catalyst undergoing oxidative addition into the aryl bromide (Ar-X) bond to form a Pd(II) complex. The amine (R₂NH) then coordinates to this complex, and a base removes a proton to form a palladium amido complex. The final, and often rate-limiting, step is reductive elimination , which forms the desired C-N bond of the product (Ar-NR₂) and regenerates the active L-Pd(0) catalyst.

Experimental Protocol: A Starting Point for Optimization

This protocol provides a general procedure for the mono-amination of 3,4,8-Tribromo-6-methylquinoline with a generic primary or secondary amine. It is intended as a starting point, and optimization of the parameters outlined in Section 5 is highly recommended.

Materials:

• 3,4,8-Tribromo-6-methylquinoline

• Amine (1.2 equivalents)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%)

• Ligand (e.g., XPhos, 4 mol% if not using a pre-catalyst)

• Base (e.g., NaOtBu, 1.4 equivalents)

• Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation: In a glovebox, add the 3,4,8-Tribromo-6-methylquinoline, the palladium pre-catalyst, and the base to the reaction vessel. If not using a pre-catalyst, add the palladium source (e.g., Pd₂(dba)₃) and the ligand at this stage.

• Reagent Addition: Remove the vessel from the glovebox. Add the anhydrous solvent via syringe, followed by the amine coupling partner.

• Inert Atmosphere: Seal the vessel and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes.

• Reaction: Place the vessel in a pre-heated oil bath or heating block set to the desired temperature (typically 80-110 °C).

• Monitoring: Stir the reaction vigorously. Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Filter the mixture through a pad of celite to remove the palladium catalyst and inorganic salts. Wash the celite pad with additional solvent.

  • Wash the combined organic filtrate with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired mono-aminated quinoline derivative.

Optimization Strategies

Achieving high yield and regioselectivity will likely require systematic optimization. The following table outlines key parameters and suggested variations for screening.

Parameter	Initial Condition	Variations for Screening	Rationale for Optimization
Palladium Source	XPhos Pd G3 (2 mol%)	RuPhos Pd G3, BrettPhos Pd G3, Pd₂(dba)₃/Ligand	Different pre-catalysts can offer varying levels of activity for specific substrates.
Ligand	XPhos	RuPhos, SPhos, BrettPhos	The ligand's steric and electronic properties are crucial for both reactivity and regioselectivity.
Base	NaOtBu (1.4 eq)	Cs₂CO₃ (2.0 eq), K₃PO₄ (2.0 eq)	Milder bases may be necessary if the substrate is sensitive or to modulate selectivity.
Solvent	Toluene	1,4-Dioxane, THF, CPME	Solvent can affect solubility and reaction kinetics.
Temperature	100 °C	80 °C, 110 °C, Room Temperature	Lower temperatures may improve selectivity, while higher temperatures can increase reaction rates.
Catalyst Loading	2 mol%	1 mol%, 5 mol%	Higher loading may be needed for difficult couplings, while lower loading is more cost-effective.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen or water contamination).2. Insufficiently active catalytic system.3. Low reaction temperature.	1. Ensure all reagents are dry and the reaction is performed under a strict inert atmosphere.2. Screen different ligands and bases (e.g., switch to a more active ligand like RuPhos or a stronger base like NaOtBu).3. Increase the reaction temperature.
Formation of Side Products (e.g., Debromination)	1. Catalyst deactivation pathway.2. Reaction temperature is too high.	1. Use a more robust ligand or pre-catalyst.2. Lower the reaction temperature and increase the reaction time.
Poor Regioselectivity	The electronic and steric differentiation between the C-Br bonds is insufficient under the current conditions.	1. Screen a panel of ligands with varying steric bulk.2. Lower the reaction temperature significantly to exploit smaller differences in activation energy.3. Consider a different base, as this can influence the catalyst's resting state and selectivity.
Double Amination Product	1. High catalyst loading.2. High temperature or long reaction time.3. Stoichiometry of amine is too high.	1. Reduce the catalyst loading.2. Monitor the reaction closely and stop it once the mono-aminated product is maximized.3. Use a slight excess (1.1-1.2 eq) of the amine.

Conclusion

The Buchwald-Hartwig amination of 3,4,8-Tribromo-6-methylquinoline is a challenging yet highly valuable transformation. By understanding the roles of the individual reaction components and employing a systematic approach to optimization, researchers can successfully synthesize novel aminated quinoline derivatives. The protocols and strategies outlined in this guide provide a solid foundation for developing a robust and selective C-N coupling process, paving the way for new discoveries in medicinal chemistry and materials science.

References

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• Torraca, K. E., & Kuwano, R. (2000). Palladium-Catalyzed Amination of Aryl Halides. Organic Process Research & Development, 4(5), 338–347. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Chemical Insights. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. [Link]

Sources

• 1. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. entegris.com [entegris.com]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. uwindsor.ca [uwindsor.ca]

Application Notes and Protocols for the Synthesis of Novel Pharmaceutical Derivatives from 3,4,8-Tribromo-6-methylquinoline

Introduction: The Quinoline Scaffold and the Potential of Polysubstituted Precursors

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities, including antimalarial, anticancer, and anti-inflammatory properties.[1][2] A significant number of quinoline-based compounds function as kinase inhibitors, targeting key signaling pathways implicated in cell proliferation and survival.[3][4] The development of novel quinoline derivatives with enhanced potency and selectivity remains a key objective in pharmaceutical research.

This guide focuses on the prospective application of a highly functionalized, yet currently underexplored, building block: 3,4,8-Tribromo-6-methylquinoline . The strategic placement of three bromine atoms at positions with differential reactivity, combined with the electronic influence of the 6-methyl group, makes this molecule an exceptionally versatile precursor for the generation of diverse molecular libraries. Through regioselective functionalization via modern cross-coupling methodologies, researchers can systematically explore the structure-activity relationships (SAR) of novel quinoline-based pharmaceutical candidates.

These notes provide a theoretical framework and detailed protocols for the synthesis of 3,4,8-Tribromo-6-methylquinoline and its subsequent derivatization, drawing upon established principles of quinoline chemistry and the extensive literature on palladium-catalyzed reactions.[5][6][7]

Proposed Synthesis of 3,4,8-Tribromo-6-methylquinoline

Figure 1: Proposed synthetic workflow for 3,4,8-Tribromo-6-methylquinoline.

Protocol 1: Synthesis of 6-Methylquinoline (via Doebner-von Miller Reaction)

The Doebner-von Miller reaction provides a reliable method for the synthesis of quinolines from anilines and α,β-unsaturated carbonyl compounds.[9][10]

• To a stirred solution of p-toluidine in acetic acid, add a suitable catalyst such as ferric chloride.[11]

• Slowly add methyl vinyl ketone over a period of 15 minutes under a nitrogen atmosphere.

• Heat the reaction mixture to approximately 70-75 °C for one hour.

• Add anhydrous zinc chloride and reflux the reaction for an additional two hours.

• After cooling, filter the reaction mixture and basify with a 10% NaOH solution.

• Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and evaporate the solvent to yield 6-methylquinoline.

Protocol 2: Stepwise Bromination of 6-Methylquinoline

The regioselectivity of electrophilic bromination on the quinoline ring is influenced by both the existing substituents and the reaction conditions.[5][12] In acidic media, the quinoline nitrogen is protonated, deactivating the pyridine ring and directing electrophilic substitution to the benzene ring, primarily at the C5 and C8 positions. Subsequent bromination of the pyridine ring can then be achieved under different conditions.

• Synthesis of 8-Bromo-6-methylquinoline: Dissolve 6-methylquinoline in a suitable solvent like sulfuric acid. Cool the mixture and add molecular bromine dropwise. The electron-donating methyl group at C6 and the deactivation of the pyridine ring will favor bromination at the C8 position.

• Synthesis of 3,8-Dibromo-6-methylquinoline: The introduction of the second bromine atom onto the pyridine ring can be achieved by reacting 8-bromo-6-methylquinoline with a brominating agent under conditions that favor substitution at the C3 position. This may involve heating the bromoquinoline perbromide.[13]

• Synthesis of 3,4,8-Tribromo-6-methylquinoline: The final bromination at the C4 position can be challenging. One potential route involves the conversion of a 4-hydroxy or 4-amino precursor, which can be introduced via nucleophilic substitution on a related intermediate, followed by a Sandmeyer-type reaction or similar transformation. A more direct approach might involve a bromodecarboxylation of a corresponding quinoline-3-carboxylic acid derivative.[4] Alternatively, direct bromination under forcing conditions might yield the desired product, although with potential for side products.

Application in Novel Pharmaceutical Derivative Synthesis: A Strategy of Regioselective Functionalization

The three bromine atoms on the 3,4,8-tribromo-6-methylquinoline scaffold are not of equal reactivity. This differential reactivity can be exploited to achieve selective functionalization of the quinoline core. The general order of reactivity for C-halogen bonds in palladium-catalyzed cross-coupling reactions is C-I > C-Br >> C-Cl.[11] For polyhalogenated heterocycles with identical halogens, the regioselectivity is governed by a combination of electronic and steric factors.[7][14]

Figure 3: Workflow for Suzuki-Miyaura coupling at the C4-position.

• In a reaction vessel, combine 3,4,8-tribromo-6-methylquinoline (1 equivalent), the desired arylboronic acid (1.1-1.5 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base like K₂CO₃ or Cs₂CO₃ (2-3 equivalents).

• Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane) and water.

• Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂
Base	K₂CO₃, Cs₂CO₃, Na₂CO₃
Solvent	Toluene/H₂O, Dioxane/H₂O
Temperature	80-110 °C
Typical Yield	60-90%

Table 1: Representative conditions for Suzuki-Miyaura coupling.

Protocol 4: Sonogashira Coupling at the C8-Position

The Sonogashira coupling enables the introduction of alkyne moieties, which can serve as important pharmacophores or as handles for further functionalization via "click" chemistry. [10][15] Objective: To synthesize 8-alkynyl-3,4-dibromo-6-methylquinoline derivatives.

• To a solution of 3,4,8-tribromo-6-methylquinoline (1 equivalent) and a terminal alkyne (1.2-2 equivalents) in a suitable solvent (e.g., THF, DMF), add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (e.g., CuI).

• Add a base, typically an amine such as triethylamine (Et₃N) or diisopropylamine (DIPA), which also serves as a co-solvent.

• Stir the reaction at room temperature or with gentle heating under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture to remove any solids and concentrate the filtrate.

• Purify the crude product by column chromatography.

Parameter	Condition
Catalyst	Pd(PPh₃)₂Cl₂, Pd(OAc)₂
Co-catalyst	CuI
Base	Et₃N, DIPA
Solvent	THF, DMF
Temperature	25-60 °C
Typical Yield	50-85%

Table 2: Representative conditions for Sonogashira coupling.

Protocol 5: Buchwald-Hartwig Amination at the C3-Position

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds, allowing for the introduction of a wide range of primary and secondary amines. [6][9][16] Objective: To synthesize 3-amino-4,8-dibromo-6-methylquinoline derivatives.

• In a glovebox or under an inert atmosphere, combine 3,4,8-tribromo-6-methylquinoline (1 equivalent), the desired amine (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., Xantphos, BINAP), and a strong, non-nucleophilic base (e.g., NaOt-Bu, Cs₂CO₃).

• Add a dry, degassed solvent such as toluene or dioxane.

• Heat the reaction mixture at a temperature ranging from 80 to 120 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture, quench with water, and extract with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Parameter	Condition
Catalyst	Pd₂(dba)₃, Pd(OAc)₂
Ligand	Xantphos, BINAP, RuPhos
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane
Temperature	80-120 °C
Typical Yield	55-80%

Table 3: Representative conditions for Buchwald-Hartwig amination.

Conclusion and Future Outlook

The strategic use of 3,4,8-tribromo-6-methylquinoline as a versatile building block opens up new avenues for the synthesis of novel and complex quinoline derivatives. The protocols outlined in this guide, based on well-established palladium-catalyzed cross-coupling reactions, provide a roadmap for the regioselective functionalization of this scaffold. By systematically varying the substituents at the 3, 4, and 8-positions, researchers can generate extensive libraries of compounds for screening against various biological targets, particularly in the realm of kinase inhibition and anticancer drug discovery. While the synthesis of the starting tribromoquinoline is proposed, its successful preparation would unlock a powerful tool for medicinal chemists and drug development professionals.

References

• Abdel-Wahab, B. F., et al. (2016). Design and synthesis of novel benzo[d]oxazol-2(3H)-one derivative bearing 7-substituted-4-ethoxy quinoline moieties as c-Met kinase inhibitors. European Journal of Medicinal Chemistry, 115, 191–200.
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Buy 8-Bromo-6-methylquinolin-3-ol (EVT-13835649).
• BenchChem. (2025). Quinoline-Based Therapeutic Agents: A Comprehensive Technical Guide to Discovery and Synthesis.
• BenchChem. (2025). Scale-up considerations for the synthesis of 4-Chloroquinoline-6-carbaldehyde.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 3-Chloro-6-methylquinoline.
• BenchChem. (2025). Synthesis of 8-Bromo-6-methylquinolin-2(1H)-one: A Technical Guide.
• Bindu, P. J., et al. (2020). A series of simple quinoline–chalcone hybrids were synthesized... RSC Advances, 10(52), 31447-31457.
• ChemicalBook. (2026). 3-Bromoquinoline.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• Coa, J. C., et al. (2016). Synthesis, leishmanicidal, trypanocidal and... Bioorganic & Medicinal Chemistry, 24(16), 3615-3624.
• ChemMedChem. (2025). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024).
• D'Andrea, S. W., et al. (2005). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 10(4), 494-509.
• EvitaChem. (n.d.). Buy 8-Bromo-4-chloro-6-methylquinoline (EVT-1661004).
• Ghorab, M. M., et al. (2014). Design and synthesis of nineteen compounds based on a 4-aminoquinoline scaffold. Acta Poloniae Pharmaceutica, 71(4), 623-631.
• Hu, Y., et al. (2011). Synthesis and c-Met Kinase Inhibition of 3,5-Disubstituted and 3,5,7-Trisubstituted Quinolines... Journal of Medicinal Chemistry, 54(7), 2285-2298.
• Larock, R. C., & Yue, D. (2001). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. The Journal of Organic Chemistry, 66(23), 7652-7662.
• Lindsley, C. W., et al. (2009). Bromodecarboxylation of Quinoline Salicylic Acids: Increasing the Diversity of Accessible Substituted Quinolines. The Journal of Organic Chemistry, 74(22), 8570-8573.
• MDPI. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 5(12), 1361-1369.
• MDPI. (2014).
• MDPI. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules, 26(18), 5467.
• Ökten, S., et al. (2017). Specifically, 5,7‐dicyano‐8‐hydroxyquinoline and 5,7‐dibromo‐8‐hydroxyquinoline have been found to inhibit... Letters in Drug Design & Discovery, 14(12), 1415-1424.
• PrepChem.com. (n.d.). Synthesis of 4-chloroquinoline.
• ResearchGate. (n.d.). Cross‐Coupling of 3‐bromoquinoline with Phenylacetylene on gram scale.
• ResearchGate. (n.d.). Structures of quinoline-containing anticancer drugs.
• ResearchGate. (n.d.).
• RSC Publishing. (2023). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study.
• Sharma, A., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(30), 19475-19496.
• Sigma-Aldrich. (n.d.). 3-Bromoquinoline.
• Singh, R., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 24(23), 6065-6087.
• Vulcanchem. (n.d.). 4-Bromoquinolin-3-ol.
• Wikipedia. (n.d.). Doebner–Miller reaction.
• Wikipedia. (n.d.). Suzuki reaction.
• Wikipedia. (n.d.).
• Wikipedia. (n.d.). Sonogashira coupling.
• World Intellectual Property Organization. (2007).
• Zhuravleva, Y. A., et al. (2011). Bromination of Methyl 2-Methyl-6-R-1,2,3,4-tetrahydroquinoline-4-carboxylates. Russian Journal of Organic Chemistry, 47(2), 306-307.

Sources

• 1. EP2585436B1 - Process for preparing 4-hydroxypyridines - Google Patents [patents.google.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 10. iipseries.org [iipseries.org]
• 11. WO2007060685A1 - An improved process for the synthesis of quinoline derivatives - Google Patents [patents.google.com]
• 12. evitachem.com [evitachem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. medchemtips.wordpress.com [medchemtips.wordpress.com]

Application Notes & Protocols: Catalytic Bromination Strategies for the Synthesis of 3,4,8-Tribromo-6-methylquinoline

Abstract

This technical guide provides a comprehensive overview of catalytic bromination methods for the synthesis of 3,4,8-Tribromo-6-methylquinoline, a highly functionalized heterocyclic compound of interest to researchers in medicinal chemistry and materials science. Due to the complex regiochemical challenges associated with direct polybromination of the quinoline scaffold, this document focuses on a robust and effective strategy: the N-Bromosuccinimide (NBS)-mediated oxidative bromination of a 6-methyl-1,2,3,4-tetrahydroquinoline precursor. We will explore the mechanistic rationale behind this approach, provide detailed, step-by-step experimental protocols, and present data in a clear, comparative format. This guide is intended for researchers, chemists, and drug development professionals seeking to synthesize polyhalogenated quinoline derivatives.

Introduction: The Challenge and Importance of Polybrominated Quinolines

Quinoline and its derivatives are foundational scaffolds in medicinal chemistry, exhibiting a vast range of biological activities.[1][2] The introduction of multiple bromine atoms onto the quinoline core creates highly valuable intermediates. These bromine substituents serve as versatile synthetic handles for further molecular elaboration via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the construction of diverse molecular libraries for drug discovery.[1][2][3]

However, the synthesis of specific polybrominated isomers, such as 3,4,8-Tribromo-6-methylquinoline, is a significant synthetic challenge.[4] The regioselectivity of electrophilic aromatic substitution on the quinoline ring is governed by a complex interplay of electronic and steric factors. Under typical acidic conditions, the quinoline nitrogen is protonated, deactivating the heterocyclic pyridine ring and directing electrophilic attack to the carbocyclic benzene ring, primarily at the C5 and C8 positions.[5][6] Achieving substitution at the C3 and C4 positions, in addition to the C8 position, requires a nuanced synthetic strategy.

A highly effective modern approach to bypass these challenges involves using a 1,2,3,4-tetrahydroquinoline precursor. The saturated heterocyclic ring's amino group strongly activates the carbocyclic ring toward electrophilic substitution. Subsequent dehydrogenation (aromatization) and further bromination can then be achieved in a one-pot reaction, often mediated by N-Bromosuccinimide (NBS), which serves as both a bromine source and an oxidant.[1][2][7]

Mechanistic Rationale: Oxidative Bromination of Tetrahydroquinoline

The use of a tetrahydroquinoline precursor provides a distinct advantage for achieving polybromination. The strategy hinges on a cascade reaction facilitated by NBS under metal-free conditions.[1][2]

The key mechanistic steps are:

• Electrophilic Bromination: The sp³-hybridized amino group in 6-methyl-1,2,3,4-tetrahydroquinoline is a powerful activating group, directing electrophilic attack from NBS to the electron-rich positions of the benzene ring. Bromination occurs preferentially at the C8 position, which is para to the activating amino group.

• Radical-Mediated Dehydrogenation: NBS, particularly in the presence of a radical initiator or light, can initiate a radical dehydrogenation process. This aromatizes the tetrahydroquinoline ring to form a bromo-6-methylquinoline intermediate.[1][8]

• Further Bromination: The newly formed quinoline ring can undergo subsequent bromination. The precise sequence and positions of further bromination to achieve the 3,4,8-tribromo substitution pattern depend heavily on reaction conditions, including the stoichiometry of NBS. The formation of 3- and 4-bromo derivatives often involves a radical pathway.[1][2]

This one-pot oxidative bromination/dehydrogenation sequence offers an efficient route to polyfunctionalized bromoquinolines that are otherwise difficult to access.[1][2]

Sources

• 1. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06747E [pubs.rsc.org]
• 2. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 3,4,8-Tribromo-6-methylquinoline

Welcome to the technical support center for the synthesis of 3,4,8-Tribromo-6-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth technical guidance, troubleshooting advice, and frequently asked questions to facilitate a successful synthesis.

Introduction

3,4,8-Tribromo-6-methylquinoline is a highly functionalized heterocyclic compound with potential applications in medicinal chemistry and materials science. The strategic placement of three bromine atoms offers multiple points for further chemical modification, making it a valuable building block for the synthesis of more complex molecules. This guide will detail a robust synthetic strategy, focusing on a modern and effective approach that utilizes a tetrahydroquinoline intermediate to control the polybromination process.

Proposed Synthetic Pathway

The synthesis of 3,4,8-Tribromo-6-methylquinoline is most effectively approached in a multi-step sequence. This pathway involves the initial synthesis of 6-methylquinoline, followed by its reduction to 6-methyl-1,2,3,4-tetrahydroquinoline. This intermediate is then subjected to a one-pot oxidative bromination and dehydrogenation to yield the final product. This strategy offers superior control over regioselectivity compared to the direct bromination of 6-methylquinoline.

Caption: Proposed synthetic pathway for 3,4,8-Tribromo-6-methylquinoline.

Part 1: Synthesis of Precursors

Synthesis of 6-Methylquinoline

The starting material, 6-methylquinoline, can be synthesized via the Skraup reaction, a classic and reliable method for quinoline synthesis.

Reaction: Skraup Synthesis Starting Material: p-Toluidine

Experimental Protocol:

• Preparation: In a large flask equipped with a reflux condenser and a mechanical stirrer, cautiously add concentrated sulfuric acid to glycerol.

• Addition of p-Toluidine: Slowly add p-toluidine to the mixture with continuous stirring.

• Addition of Oxidizing Agent: Introduce a mild oxidizing agent, such as arsenic pentoxide or nitrobenzene. The use of ferrous sulfate as a moderator is recommended to control the reaction's exothermicity.

• Heating: Heat the reaction mixture gently at first, then more strongly to maintain a steady reflux. The reaction is often vigorous, so careful temperature control is crucial.

• Work-up: After the reaction is complete, cool the mixture and carefully dilute it with water. Neutralize the excess acid with a base, such as sodium hydroxide, until the solution is alkaline.

• Purification: The crude 6-methylquinoline is typically purified by steam distillation. The distillate is then extracted with an organic solvent (e.g., dichloromethane), dried over anhydrous sodium sulfate, and the solvent removed under reduced pressure to yield the product.

Table 1: Reagents for Skraup Synthesis of 6-Methylquinoline

Reagent	Molar Ratio	Purpose
p-Toluidine	1.0	Aromatic amine precursor
Glycerol	~3.0	Source of acrolein
Sulfuric Acid	~2.5	Dehydrating agent and catalyst
Arsenic Pentoxide	~1.5	Oxidizing agent
Ferrous Sulfate	(catalytic)	Moderator

Synthesis of 6-Methyl-1,2,3,4-tetrahydroquinoline

The reduction of 6-methylquinoline to its tetrahydro derivative is a critical step to control the subsequent bromination. Catalytic hydrogenation is the most common and efficient method.

Reaction: Catalytic Hydrogenation Starting Material: 6-Methylquinoline

Experimental Protocol:

• Catalyst Preparation: In a hydrogenation vessel, suspend a palladium-on-carbon catalyst (5-10% Pd/C) in a suitable solvent, such as ethanol or acetic acid.

• Addition of Substrate: Add 6-methylquinoline to the suspension.

• Hydrogenation: Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir the mixture vigorously at room temperature or with gentle heating until hydrogen uptake ceases.

• Work-up: Filter the reaction mixture through a pad of celite to remove the catalyst.

• Purification: Remove the solvent from the filtrate under reduced pressure to yield 6-methyl-1,2,3,4-tetrahydroquinoline, which can be used in the next step, often without further purification.

Part 2: Synthesis of 3,4,8-Tribromo-6-methylquinoline

This key transformation is achieved through a one-pot oxidative bromination and dehydrogenation of 6-methyl-1,2,3,4-tetrahydroquinoline using N-Bromosuccinimide (NBS). This method is advantageous as it avoids the use of elemental bromine and often proceeds under mild conditions.[1][2][3]

Caption: Simplified workflow for the one-pot synthesis.

Experimental Protocol (Adapted from similar syntheses[1][2][3]):

• Reaction Setup: In a round-bottom flask protected from light, dissolve 6-methyl-1,2,3,4-tetrahydroquinoline (1.0 eq.) in a suitable solvent such as chloroform or acetonitrile.

• Addition of NBS: Add N-Bromosuccinimide (NBS) portion-wise to the stirred solution at room temperature. For tribromination, a significant excess of NBS (at least 4.0-5.0 equivalents) will be required. The reaction is exothermic, and the temperature should be monitored.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, pour the reaction mixture into an aqueous solution of sodium thiosulfate to quench any remaining NBS. Extract the product with an organic solvent (e.g., dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

Table 2: Key Parameters for Oxidative Bromination/Dehydrogenation

Parameter	Recommended Condition	Rationale
Brominating Agent	N-Bromosuccinimide (NBS)	Milder and easier to handle than Br₂. Acts as both a brominating agent and an oxidant.[1][2]
Solvent	Chloroform or Acetonitrile	Provides good solubility for the substrate and reagent.
Temperature	Room Temperature	The reaction is typically efficient at ambient temperature.
Stoichiometry	> 4.0 eq. of NBS	An excess is required to achieve tribromination and subsequent dehydrogenation.
Purification	Column Chromatography	Essential for separating the desired product from mono- and di-brominated intermediates and other byproducts.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Final Product	- Incomplete reaction.- Formation of multiple byproducts.- Difficult purification.	- Increase the reaction time and monitor by TLC.- Ensure the use of high-purity starting materials and reagents.- Optimize the stoichiometry of NBS.- Use a gradient elution during column chromatography for better separation.
Mixture of Brominated Products	- Insufficient amount of NBS.- Reaction stopped prematurely.	- Increase the equivalents of NBS.- Extend the reaction time.
Formation of Tarry Byproducts	- Reaction temperature too high.- Presence of impurities.	- Maintain the reaction at room temperature and monitor for any significant exotherm.- Ensure all glassware is clean and dry.
Failed Dehydrogenation	- Insufficient NBS to act as an oxidant.	- Ensure a sufficient excess of NBS is used.

Frequently Asked Questions (FAQs)

Q1: Why is the tetrahydroquinoline route preferred over direct bromination of 6-methylquinoline?

A1: The amino group in the tetrahydroquinoline ring is a strong activating group for electrophilic aromatic substitution. This allows for a more controlled and often higher-yielding bromination on the benzene ring. Direct bromination of 6-methylquinoline can be less selective and lead to a more complex mixture of products.

Q2: What is the role of NBS in the one-pot reaction?

A2: NBS serves a dual purpose in this reaction. It acts as an electrophilic brominating agent to introduce bromine atoms onto the aromatic ring. Additionally, it functions as an oxidizing agent to facilitate the dehydrogenation of the brominated tetrahydroquinoline intermediate to the aromatic quinoline product.[1][2]

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is a convenient method. Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) and visualize the spots under UV light. The disappearance of the starting material and the appearance of a new, less polar spot corresponding to the product will indicate the reaction's progress. LC-MS can also be used for more detailed monitoring.

Q4: What are the main safety precautions to consider?

A4: N-Bromosuccinimide is a corrosive and harmful substance. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of the powder and contact with skin and eyes.

Q5: What are the expected 1H NMR spectral features of the final product?

References

• NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - RSC Publishing. Available at: [Link]

• NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - PMC. Available at: [Link]

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC. Available at: [Link]

Sources

• 1. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Solubility of 3,4,8-Tribromo-6-methylquinoline

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 3,4,8-Tribromo-6-methylquinoline. This document provides a comprehensive resource, including frequently asked questions (FAQs) and in-depth troubleshooting guides, to facilitate the successful use of this compound in a variety of experimental settings.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the solubility of 3,4,8-Tribromo-6-methylquinoline.

Q1: Why is 3,4,8-Tribromo-6-methylquinoline expected to have poor solubility in many common organic solvents?

A1: The poor solubility of 3,4,8-Tribromo-6-methylquinoline stems from its molecular structure. The presence of three bromine atoms significantly increases the molecular weight and contributes to strong intermolecular forces, specifically van der Waals interactions and potentially halogen bonding. These forces can lead to a stable crystal lattice structure that is difficult for solvent molecules to disrupt. While the quinoline core provides some polarity, the overall molecule is largely nonpolar and rigid.

Q2: What are the first-line strategies I should consider to dissolve this compound?

A2: For initial attempts at solubilization, a logical starting point is to use a co-solvent system.[1] A common and effective approach is to first dissolve the compound in a small amount of a strong organic solvent like dimethyl sulfoxide (DMSO) and then dilute this stock solution into the desired experimental medium.[1] Gentle warming and sonication can also be employed to provide the energy needed to break down the crystal lattice.[1]

Q3: How does pH influence the solubility of quinoline derivatives like this one?

A3: The quinoline ring system contains a basic nitrogen atom.[2] In acidic conditions, this nitrogen can be protonated, forming a cationic salt. This ionized form is generally significantly more soluble in polar protic solvents, including aqueous solutions.[2] Therefore, adjusting the pH to the acidic range can be a powerful technique to enhance solubility.[2]

Q4: I'm observing precipitation when I dilute my DMSO stock solution into an aqueous buffer. What is happening and how can I fix it?

A4: This common issue, often termed "DMSO shock," occurs when a compound that is soluble in a high concentration of an organic solvent like DMSO becomes insoluble as the solvent polarity increases upon dilution with an aqueous buffer.[1] This indicates that the final concentration in the assay medium is likely exceeding its kinetic solubility. To prevent this, you can try a few strategies:

• Lower the final concentration of the compound in your assay.

• Add the DMSO stock solution dropwise to the aqueous buffer while vigorously vortexing to ensure rapid mixing.

• Consider using a co-solvent system with a solvent that is more miscible with water than DMSO, such as ethanol or polyethylene glycol (PEG).[3]

II. Troubleshooting Guide: A Systematic Approach to Solubility Enhancement

This guide provides a structured workflow for systematically addressing the poor solubility of 3,4,8-Tribromo-6-methylquinoline.

Decision Workflow for Solubility Enhancement

Caption: A decision tree for systematically addressing solubility issues.

Initial Solvent Screening

The first step is to identify a suitable primary organic solvent. Based on the polyhalogenated aromatic structure, polar aprotic solvents are a good starting point.

Recommended Solvents for Initial Screening:

Solvent	Rationale
Dimethyl Sulfoxide (DMSO)	Excellent solubilizing power for a wide range of organic compounds.[3]
N,N-Dimethylformamide (DMF)	Similar to DMSO, a strong polar aprotic solvent.
N-Methyl-2-pyrrolidone (NMP)	A less volatile alternative to DMSO and DMF with good solubilizing properties.[3]
1,4-Dioxane	A cyclic ether that can be effective for moderately nonpolar compounds.
Chloroform (CHCl₃)	A common solvent for organic synthesis and purification of halogenated compounds.[4][5]
Benzene	Has been used for recrystallization of similar tribromoquinolines.[4]

Experimental Protocol: Small-Scale Solubility Test

• Weigh approximately 1-2 mg of 3,4,8-Tribromo-6-methylquinoline into a small glass vial.

• Add the selected solvent dropwise (e.g., 100 µL increments) while vortexing.

• Observe for complete dissolution. If the compound does not dissolve after adding 1 mL of solvent, gently warm the vial (to approximately 40-50°C) and sonicate for 5-10 minutes.

• Record the approximate volume of solvent required for complete dissolution to get a qualitative sense of solubility.

Co-Solvency: The Power of Solvent Mixtures

If a single solvent is not effective or leads to precipitation upon dilution, a co-solvent system is the next logical step.[2][6] Co-solvents work by reducing the polarity of the overall solvent system, thereby increasing the solubility of nonpolar compounds.[3]

Common Co-Solvent Systems:

• DMSO/Water: A standard for biological assays, but be mindful of the potential for precipitation.

• Ethanol/Water: Ethanol is a less toxic and more water-miscible co-solvent.[6]

• Polyethylene Glycol (PEG)/Water: PEGs of various molecular weights can be effective solubilizers.[3]

• Propylene Glycol (PG)/Water: Another biocompatible co-solvent often used in formulations.[3]

Experimental Protocol: Co-Solvent System Development

• Prepare a concentrated stock solution of 3,4,8-Tribromo-6-methylquinoline in the best primary solvent identified in the initial screening (e.g., 10 mM in DMSO).

• In a separate vial, prepare the desired final buffer or medium.

• Add the co-solvent (e.g., ethanol, PEG 400) to the final buffer at a specific percentage (e.g., 5%, 10%, 20% v/v).

• Slowly add the stock solution to the buffer/co-solvent mixture while vortexing.

• Visually inspect for any signs of precipitation immediately and after a set incubation period (e.g., 1 hour).

pH Modification: Leveraging the Basic Quinoline Nitrogen

For applications in aqueous environments, adjusting the pH can dramatically improve solubility.[2] The basic nitrogen atom in the quinoline ring can be protonated in acidic conditions, forming a more soluble salt.[2]

Experimental Protocol: pH-Dependent Solubility Assessment

• Prepare a series of buffers with varying pH values (e.g., pH 2, 4, 6, 7.4, 8).

• Add an excess of 3,4,8-Tribromo-6-methylquinoline to each buffer.

• Equilibrate the samples by shaking or rotating at a constant temperature for 24-48 hours to ensure saturation.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC).

Advanced Solubility Enhancement Techniques

If the above methods are insufficient, more advanced formulation strategies can be employed, particularly in the context of drug development.

• Solid Dispersions: This technique involves dispersing the poorly soluble compound in a hydrophilic polymer matrix at a molecular level.[7] The polymer enhances the wettability and dissolution rate of the compound.[7] Common carriers include polyethylene glycols (PEGs) and polyvinylpyrrolidones (PVPs).[7]

• Inclusion Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[8][9] They can encapsulate nonpolar molecules, like 3,4,8-Tribromo-6-methylquinoline, forming an inclusion complex that is more water-soluble.[8][9]

• Use of Surfactants: Surfactants can form micelles in aqueous solutions, and the hydrophobic core of these micelles can solubilize poorly soluble compounds.[10] Polysorbates (e.g., Tween® 80) and poloxamers are commonly used.[11]

• Nanomilling: Reducing the particle size of the compound to the nanometer range can increase its surface area, leading to a faster dissolution rate.[6]

III. Summary and Recommendations

The poor solubility of 3,4,8-Tribromo-6-methylquinoline is a significant but surmountable challenge. A systematic approach, beginning with solvent screening and progressing through co-solvency and pH adjustment, will resolve solubility issues for most research applications. For more demanding applications, such as in vivo studies, advanced techniques like solid dispersions or complexation may be necessary. It is crucial to document all experimental conditions and observations to ensure reproducibility.

References

• Jadhav, N. et al. (2012). Drug Solubility: Importance and Enhancement Techniques. Journal of Applied Pharmaceutical Science, 2(12), 1-10.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.
• Kumar, S. & Singh, S. (2019). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.

• Ascendia Pharmaceuticals. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. Available from: [Link]

• Spivey, K. (2022, November 2). Excipients for Solubility Enhancement of Parenteral Formulations. Pharmaceutical Technology. Available from: [Link]

• Sharma, D. et al. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical Pharmaceutical and Allied Sciences, 1(1), 4-11.

• Colorcon. (2023, October 31). The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. Colorcon. Available from: [Link]

• Drug Development & Delivery. (2015, June 1). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery. Available from: [Link]

• Williams, H. D., Trevaskis, N. L., Charman, S. A., Shanker, R. M., Charman, W. N., Pouton, C. W., & Porter, C. J. (2013). Strategies to address low drug solubility in discovery and development. Pharmacological reviews, 65(1), 315–499.
• Çelik, İ. et al. (2011). 3,6,8-Tribromoquinoline. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 10), o2627.
• Ökten, S. et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Grodowska, K., & Parczewski, A. (2010). Analytical methods for determination of solvent residues in pharmaceutical products. Acta poloniae pharmaceutica, 67(1), 13–24.
• Yalkowsky, S. H., & Roseman, T. J. (1981). Solubilization of drugs by cosolvents. In S. H. Yalkowsky (Ed.), Techniques of Solubilization of Drugs (pp. 91-134). Marcel Dekker.
• Shvets, N. M. et al. (2021). Chemical modification of different compounds with nitrogen-containing heterocycles. Voprosy Khimii i Khimicheskoi Tekhnologii, (4), 114-121.

• The Good Scents Company. (n.d.). 6-methyl quinoline. The Good Scents Company. Available from: [Link]

• Jouyban, A. (2015). Measurement and ANN prediction of pH-dependent solubility of nitrogen-heterocyclic compounds. Journal of Molecular Liquids, 211, 829-834.
• Lee, Y. R. et al. (2023). Editorial: Recent advances in synthesizing and utilizing nitrogen-containing heterocycles. Frontiers in Chemistry, 11, 1289381.
• Lomba, L. et al. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research, 62(31), 12389-12398.
• Ökten, S. et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry & Biodiversity, e202401018.
• D'Addario, A. P. (1943). U.S. Patent No. 2,326,497. Washington, DC: U.S.
• Punjabi, A. et al. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Journal of Applied Chemical Research, 8, 7-14.
• Kress, T. J., & Constantino, S. M. (1993). Bromination of Isoquinoline, Quinoline, Quinazoline and Quinoxaline in Strong Acid. Journal of Heterocyclic Chemistry, 30(2), 433-435.
• Guchhait, G. et al. (2022).
• Wang, W. et al. (2017). Synthesis of 6-bromo-4-iodoquinoline.

• National Center for Biotechnology Information. (n.d.). 3,6,8-Tribromo-4-phenylquinoline. PubChem. Retrieved from [Link]

• El-Shafei, A. K. et al. (1994). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 1(1), 1-6.
• Ökten, S. et al. (2015). 6-Bromo-1,2,3,4-tetrahydroquinoline-8-carbonitrile.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. ijpbr.in [ijpbr.in]
• 7. Review on Solubility Enhancement Techniques for Poorly Soluble Drugs | Auctores [auctoresonline.org]
• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jmpas.com [jmpas.com]
• 11. pharmtech.com [pharmtech.com]

Minimizing debromination side reactions during 3,4,8-Tribromo-6-methylquinoline cross-coupling

Technical Support Center: Cross-Coupling of 3,4,8-Tribromo-6-methylquinoline

Welcome to the technical support center for advanced cross-coupling applications. This guide is designed for researchers, medicinal chemists, and process development scientists working with polyhalogenated heteroaromatic compounds, specifically focusing on the challenges associated with 3,4,8-Tribromo-6-methylquinoline. Our goal is to provide you with in-depth, field-tested insights and actionable troubleshooting strategies to minimize the prevalent side reaction of debromination (or hydrodehalogenation), thereby maximizing the yield and purity of your desired coupled products.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is debromination a persistent side reaction when working with 3,4,8-Tribromo-6-methylquinoline?

A1: Debromination, or hydrodehalogenation, is the substitution of a bromine atom with a hydrogen atom. This is a common challenge in palladium-catalyzed cross-coupling reactions involving polyhalogenated substrates.[1] The underlying causes are rooted in the catalytic cycle and the reaction environment:

• Mechanism of Hydrodehalogenation: This side reaction typically occurs after the initial oxidative addition of the C-Br bond to the Pd(0) catalyst. The resulting Aryl-Pd(II)-Br intermediate, instead of proceeding through transmetalation with the coupling partner, can be intercepted by a hydride source. Subsequent reductive elimination releases the debrominated quinoline and regenerates the Pd(0) catalyst.[2]

• Sources of Hydride: The "hydride" species responsible for this unwanted reaction can originate from several components in your reaction mixture:

  • Bases: Strong bases, particularly alkoxides, can undergo β-hydride elimination or act as hydride donors.

  • Solvents: Protic solvents like alcohols or even trace amounts of water can serve as proton or hydride sources.[2][3][4]

  • Phosphine Ligands: Certain nucleophilic phosphines can react with water, even in trace amounts, to generate species that facilitate hydrodehalogenation, sometimes even before the formation of the palladium complex.[3][5]

• Reactivity of C-Br Bonds: In polyhalogenated N-heterocycles, the reactivity of the C-X bonds is not uniform. Halogens at positions α to the nitrogen (like C4 in the quinoline system) are often more electronically activated and susceptible to oxidative addition.[6][7] This heightened reactivity can also make them more prone to side reactions like debromination if the subsequent cross-coupling step is not efficient.

Q2: I am observing significant debromination, particularly at the C4 position. What are the first parameters I should adjust?

A2: Observing debromination, especially at the electronically activated C4 position, is a clear signal that the rate of the undesired hydrodehalogenation pathway is competitive with the desired cross-coupling pathway. The following troubleshooting workflow should be your first line of defense.

Caption: Troubleshooting workflow for high debromination.

Q3: How do my choice of catalyst and ligand impact selectivity and the prevention of debromination?

A3: The palladium catalyst and its coordinating ligand are at the heart of the reaction, dictating the kinetics and outcome. Their roles are deeply intertwined.

• The Ligand's Role: The ligand modulates the electronic and steric properties of the palladium center.

  • Bulky, Electron-Rich Ligands: Ligands like those developed by the Buchwald group (e.g., XPhos, SPhos) are highly effective.[8] Their steric bulk creates a coordination environment around the palladium that favors the bond-forming reductive elimination step over competing side reactions. Their electron-donating nature makes the palladium center more electron-rich, which can facilitate the initial oxidative addition but, more importantly, speeds up the final reductive elimination.[8]

  • Bidentate Ligands: Ligands like dppf (1,1'-Bis(diphenylphosphino)ferrocene) can stabilize the catalytic species and prevent the formation of palladium black. Their defined bite angle can influence the geometry of the intermediate, favoring the desired reaction pathway.[9]

Below is a simplified mechanistic diagram illustrating the critical branch point where the reaction can proceed to either the desired product or the debrominated side-product.

Caption: Competing pathways in cross-coupling reactions.

Q4: Can you provide a baseline protocol for a Suzuki-Miyaura coupling of 3,4,8-Tribromo-6-methylquinoline with minimized debromination?

A4: Certainly. This protocol is designed as a robust starting point. Optimization of stoichiometry, temperature, and reaction time will likely be necessary for your specific substrate.

Recommended Protocol: Suzuki-Miyaura Coupling

• Materials:

  • 3,4,8-Tribromo-6-methylquinoline (1.0 equiv)

  • Arylboronic acid (1.2 - 1.5 equiv)

  • Pd(OAc)₂ (2-5 mol%)

  • SPhos (4-10 mol%)

  • K₃PO₄ (Potassium Phosphate), finely ground (2.0-3.0 equiv)

  • Anhydrous 1,4-Dioxane or Toluene

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3,4,8-Tribromo-6-methylquinoline, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

  • Evacuate and backfill the flask with the inert gas three times to ensure all oxygen is removed.

  • Add the anhydrous solvent via syringe. The volume should be sufficient to create a 0.1-0.2 M solution with respect to the quinoline.

  • Stir the mixture at a temperature between 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Table 1: Influence of Reaction Parameters on Debromination

Parameter	Condition A (High Debromination Risk)	Condition B (Low Debromination Risk)	Rationale
Base	NaOtBu	K₃PO₄ or Cs₂CO₃	Strong alkoxide bases can act as hydride sources; inorganic bases are less prone to this.[2]
Solvent	Ethanol/Water	Anhydrous Dioxane	Protic solvents can be a source of protons/hydrides facilitating debromination.[1][3]
Ligand	PPh₃	SPhos or XPhos	Bulky, electron-rich ligands accelerate the desired reductive elimination step.[8]
Temperature	120 °C	80 °C	Lower temperatures can disfavor side reactions with higher activation energies.[2]

Q5: How should I adapt my approach for other types of cross-coupling, like Sonogashira or Buchwald-Hartwig amination?

A5: While the core principles remain the same (minimize hydride sources, use appropriate ligands), each reaction has unique considerations.

• Sonogashira Coupling: This reaction typically uses a copper(I) co-catalyst and an amine base (e.g., Et₃N, DIPEA).[10][11] The amine base itself can be a potential source of problems.

  • Troubleshooting: Ensure high-purity, dry amine base and solvents. If debromination persists, consider a "copper-free" Sonogashira protocol, which often relies on a more sophisticated palladium/ligand system that can be less sensitive.

• Buchwald-Hartwig Amination: This reaction is particularly challenging because it inherently requires a strong base (e.g., NaOtBu, LHMDS) to deprotonate the amine coupling partner.[9][12]

  • Troubleshooting: This is where ligand choice is absolutely critical. Use a highly effective ligand from the latest generations (e.g., BrettPhos, RuPhos) designed to facilitate C-N reductive elimination at rates that outcompete debromination.[8] Running the reaction at the lowest possible temperature that still allows for reasonable conversion is also crucial.

References

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics.[Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. ACS Publications.[Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. The Weizmann Institute of Science - WIS Works.[Link]

• A mechanistic investigation of hydrodehalogenation using ESI-MS. RSC Publishing.[Link]

• Metal-free C5-H Bromination of Quinolines for One-pot C−X (X=C, O, S) Bond Formations. MDPI.[Link]

• A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. PMC.[Link]

• Cross-Coupling Reactions of Polyhalogenated Heterocycles. ResearchGate.[Link]

• Rh(III)-Catalyzed C(8)-H Activation of Quinoline N-Oxides: Regioselective C-Br and C-N Bond Formation. PubMed.[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. ACS Publications.[Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PMC.[Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. ResearchGate.[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship.org.[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC.[Link]

• Rh(III)-Catalyzed C(8)–H Activation of Quinoline N-Oxides: Regioselective C–Br and C–N Bond Formation. ACS Publications.[Link]

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PMC.[Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Organic Chemistry Portal.[Link]

• Buchwald–Hartwig amination. Wikipedia.[Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.[Link]

• Heck Reaction. Organic Chemistry Portal.[Link]

• Ligand Design Enables Cu-Catalyzed Etherification of Aryl Bromides Using Mild Bases. ACS Publications.[Link]

• Ligand Design Enables Cu-Catalyzed Etherification of Aryl Bromides Using Mild Bases. DSpace@MIT.[Link]

• Sonogashira coupling. Wikipedia.[Link]

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. ResearchGate.[Link]

• Rh(III)-Catalyzed C(8)-H Activation of Quinoline N-oxides: Regioselective C-Br and C-N Bond Formation. ResearchGate.[Link]

• Sonogashira Coupling. Organic Chemistry Portal.[Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC.[Link]

• Palladium-catalyzed anti-Michael Reductive Heck Reaction of α,β-Unsaturated Esters. ACS Publications.[Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses.[Link]

• Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. RSC Publishing.[Link]

• Transition-Metal-Catalyzed Alkyl Heck-Type Reactions. PMC.[Link]

• Light-Mediated Reductive Debromination of Unactivated Alkyl and Aryl Bromides. ACS Publications.[Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube.[Link]

• Reactivity of the 2-aryl-6,8-dibromo-2,3-dihydroquinolin-4(1 H )-ones in a palladium catalyzed Sonogashira cross-coupling reacti. ResearchGate.[Link]

• Heck Reaction. Chemistry LibreTexts.[Link]

• Intramolecular Heck reaction. Wikipedia.[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

• Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. PMC.[Link]

Sources

• 1. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 6. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. organic-chemistry.org [organic-chemistry.org]
• 12. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Optimizing Palladium Catalyst Loading for 3,4,8-Tribromo-6-methylquinoline Functionalization

Welcome to the technical support center for the functionalization of 3,4,8-Tribromo-6-methylquinoline. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to optimize palladium-catalyzed cross-coupling reactions on this challenging, polyhalogenated heterocyclic scaffold. This document provides practical, experience-driven advice in a question-and-answer format to address common issues and streamline your method development.

Understanding the Substrate: Reactivity and Selectivity

The 3,4,8-Tribromo-6-methylquinoline core presents a unique challenge due to the differential reactivity of its three bromine atoms. Understanding this is the first step to successful functionalization.

• C4-Br: This position is often the most reactive towards palladium-catalyzed cross-coupling. It is activated by the adjacent nitrogen atom and is generally less sterically hindered than the C8 position.

• C3-Br: While adjacent to the activating nitrogen, its reactivity can be modulated by the substituent at C4. It is a viable position for subsequent couplings after C4 has been functionalized.

• C8-Br: This position is the most sterically hindered due to the "peri" interaction with the quinoline nitrogen. Functionalization at this site often requires more forcing conditions, specialized bulky ligands, or alternative catalytic systems.[1]

This inherent reactivity difference allows for sequential, site-selective functionalization, which is a powerful tool in library synthesis and structure-activity relationship (SAR) studies.

Frequently Asked Questions (FAQs)

Here we address common questions that arise during the initial planning and execution of experiments.

Q1: What is a typical starting palladium catalyst loading for a screening reaction with 3,4,8-Tribromo-6-methylquinoline?

A1: For a novel or challenging substrate like this, starting with a higher catalyst loading is advisable to ensure a reaction occurs, which can then be optimized downwards. A good starting point is 1-5 mol% of the palladium precatalyst.[2] For particularly difficult couplings, such as at the C8 position, you might need to go as high as 10 mol% in initial screens before optimizing.

Q2: Which palladium precatalyst and ligand combination should I start with?

A2: The choice is highly dependent on the type of cross-coupling reaction.

• For Suzuki-Miyaura Couplings (C-C): A robust starting system is Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich biarylphosphine ligand like SPhos or XPhos.[2][3] These ligands are excellent at promoting the challenging oxidative addition and reductive elimination steps.[4]

• For Buchwald-Hartwig Amination (C-N): Precatalysts like the Buchwald G3 or G4 palladacycles are highly effective.[5] Ligands such as XPhos, RuPhos, or BrettPhos are commonly used, paired with a strong base like sodium tert-butoxide (NaOtBu).[3]

• For Heck Couplings (C-C): Palladium acetate (Pd(OAc)₂) is a classic choice, often with phosphine ligands like PPh₃ or more electron-rich ligands for less reactive aryl bromides.[6][7]

Q3: Can the quinoline nitrogen interfere with the palladium catalyst?

A3: Yes, the lone pair on the quinoline nitrogen can coordinate to the palladium center.[8] This can sometimes act as an inhibitory ligand, sequestering the active catalyst.[8] Using bulky, sterically demanding ligands helps to prevent this unwanted coordination and keeps the catalytic cycle turning over.[8]

Q4: My boronic acid appears to be decomposing. What is happening and how can I prevent it?

A4: This is likely protodeboronation, where the boronic acid is replaced by a hydrogen atom.[2][9] This side reaction is often promoted by water and strong bases. To mitigate this, ensure you are using anhydrous solvents and consider using a more stable boronic acid derivative, such as a boronic ester (e.g., a pinacol ester).[2]

Troubleshooting Guide: From Low Yield to Catalyst Death

This section provides a problem-oriented approach to troubleshooting common issues encountered during the optimization process.

Problem 1: Low or No Product Yield

This is the most common issue. A systematic approach is key to identifying the root cause.

Q: I've set up my Suzuki reaction but see only starting material after several hours. Where do I start?

A: First, confirm the integrity of your setup and reagents.

• Is the reaction truly inert? The active Pd(0) catalyst is sensitive to oxygen, which can cause oxidation to inactive Pd(II) species and degrade phosphine ligands.[2][10] Ensure your flask was properly purged with an inert gas (argon or nitrogen) and that your solvents were thoroughly degassed.[10]

• Are your reagents pure and dry? Impurities in starting materials can act as catalyst poisons.[2] Water is particularly detrimental, as it can lead to protodeboronation of the boronic acid and affect the efficacy of certain bases.[10] Use freshly opened anhydrous solvents.

• Is the Pd(II) precatalyst being reduced to active Pd(0)? Many common precatalysts like Pd(OAc)₂ require in situ reduction.[2] If this step is inefficient, the concentration of the active catalyst will be low. Consider using a pre-formed Pd(0) source like Pd(PPh₃)₄ or a modern palladacycle precatalyst designed for easy activation.[5]

Q: I've confirmed my setup is inert and reagents are pure, but the yield is still low. What's the next step?

A: The issue likely lies with the specific combination of catalyst, ligand, base, or solvent. This calls for a systematic screening.

Parameter	Troubleshooting Action	Rationale
Catalyst Loading	Increase loading from 1 mol% to 3-5 mol%.	For challenging substrates, a higher catalyst concentration can overcome slower reaction kinetics or minor catalyst deactivation pathways.[2][9]
Ligand Choice	Screen a panel of 3-4 ligands with varied properties (e.g., SPhos, RuPhos, P(tBu)₃).	The ligand is critical for catalyst stability and reactivity. Bulky, electron-rich ligands are often required for difficult substrates to promote oxidative addition.[2][3]
Base Strength	Switch the base. For Suzuki, if K₂CO₃ fails, try a stronger base like K₃PO₄ or Cs₂CO₃.	The base plays a key role in the transmetalation step. Its strength, solubility, and composition can dramatically affect the reaction outcome.[2][3]
Solvent Effects	Screen a panel of common solvents (e.g., Toluene, Dioxane, DMF, THF).[2]	The solvent affects reagent solubility and catalyst stability. A solvent screen is often essential for optimization.[2]

Problem 2: Catalyst Decomposition (Formation of Palladium Black)

Q: My reaction mixture turned black and stalled. What does this mean?

A: The formation of a black precipitate is characteristic of palladium black, which is aggregated, inactive metallic palladium.[2] This indicates your active catalyst is not stable under the reaction conditions.

• Check the Ligand-to-Palladium Ratio: For simple catalysts like Pd(OAc)₂, an insufficient amount of phosphine ligand can leave the Pd(0) center exposed, leading to aggregation. Try increasing the ligand-to-palladium ratio (e.g., from 2:1 to 4:1).[5]

• Lower the Temperature: High temperatures can accelerate catalyst decomposition.[2] Determine the minimum temperature required for the reaction to proceed at a reasonable rate.

• Switch to a More Robust Ligand: Bulky biarylphosphine ligands (e.g., XPhos) or N-heterocyclic carbenes (NHCs) are designed to form more stable complexes with palladium, preventing aggregation even at high temperatures.[11]

Problem 3: Poor Site-Selectivity

Q: I'm trying to functionalize the C4-position, but I'm getting a mixture of products at C4 and C3. How can I improve selectivity?

A: Achieving high regioselectivity is a matter of fine-tuning the reaction conditions to exploit the subtle differences in reactivity between the C-Br bonds.

• Lower the Reaction Temperature: Kinetic control often favors the most reactive site. Running the reaction at a lower temperature (e.g., room temperature or 50 °C) can enhance the selectivity for the more labile C4-Br bond.

• Choose a Bulkier Ligand: A sterically demanding ligand can show a preference for the less hindered C4 position over the more crowded C3 or C8 positions.

• Use a Milder Base: A less reactive base can sometimes provide greater selectivity by slowing down the overall reaction rate, allowing the inherent electronic differences between the positions to dominate the outcome.

Experimental Protocols & Visualization

To provide a practical starting point, a generalized protocol for a Suzuki-Miyaura coupling at the C4-position is provided below.

General Protocol: Selective Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried reaction vial, add 3,4,8-Tribromo-6-methylquinoline (1.0 equiv), the desired boronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: In a separate vial, pre-mix the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4.4 mol%) in a small amount of the reaction solvent. Add this catalyst solution to the reaction vial.

• Inert Atmosphere: Seal the vial, then evacuate and backfill with argon or nitrogen.[10] Repeat this cycle three times.

• Solvent Addition: Add the degassed solvent (e.g., Dioxane or Toluene) via syringe.[10]

• Reaction: Heat the mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.[10]

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove palladium residues.[10] Wash the filtrate with water and brine, dry the organic layer over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Visualizing the Catalytic Cycle

Understanding the fundamental mechanism is crucial for effective troubleshooting. The following diagram illustrates the generally accepted catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized Suzuki-Miyaura Catalytic Cycle

Troubleshooting Decision Tree

When faced with a failed reaction, this decision tree can guide your optimization strategy.

Caption: Decision Tree for Low Yield Troubleshooting

References

• Benchchem. Troubleshooting common issues in palladium-catalyzed cross-coupling reactions.
• Benchchem. Palladium catalyst issues in cross-coupling reactions.
• Sigma-Aldrich. Cross-Coupling Reaction Manual: Desk Reference.
• Sigma-Aldrich. Cross-Coupling Reaction Guide.
• PharmaBlock. Cross-Coupling Reactions Guide.

• MDPI. Heck Reaction—State of the Art. Available at: [Link]

• MDPI. Recent Progress in Palladium-Catalyzed Quinoline Formation: Synthetic Applications and Mechanistic Insights. Available at: [Link]

• ACS Publications. A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. The Journal of Organic Chemistry. Available at: [Link]

• NIH. Heck-like Reactions Involving Heteroatomic Electrophiles. Available at: [Link]

• University of Windsor. Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Available at: [Link]

• NIH. Palladium-Catalysed Synthesis and Transformation of Quinolones. Available at: [Link]

• Beilstein Journals. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• ACS Publications. Electrochemically Assisted Heck Reactions. Organic Letters. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Available at: [Link]

• Semantic Scholar. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Available at: [Link]

• Benchchem. A Comparative Guide to the Reactivity of 6-Bromo vs. 8-Bromo Positions in Quinoline.

• Reddit. How to approach choosing reaction conditions for Suzuki? Available at: [Link]

• Benchchem. Technical Support Center: Catalyst Selection for Reactions Involving 6-Bromoquinoline-8-carbonitrile.

• University of Massachusetts Lowell. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available at: [Link]

• Beilstein Archives. Palladium-catalyzed annulation reactions of quinoline-2-carboxamides via sequential C–H/N–H functionalization. Available at: [Link]

• ResearchGate. Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction. Available at: [Link]

• Royal Society of Chemistry. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. Available at: [Link]

• ACS Publications. One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction. The Journal of Organic Chemistry. Available at: [Link]

• NIH. Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Available at: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at: [Link]

• Beilstein Journals. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

• NIH. Copper(I)-Catalyzed Cross-Coupling of 1-Bromoalkynes with N-Heterocyclic Organozinc Reagents. Available at: [Link]

• Chemistry LibreTexts. Suzuki cross-coupling. Available at: [Link]

• ACS Publications. Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews. Available at: [Link]

• NIH. 3,6,8-Tribromoquinoline. Available at: [Link]

• MDPI. Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Available at: [Link]

• PubChem. 3,6,8-Tribromo-4-phenylquinoline. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jmcct.com [jmcct.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Reddit - Please wait for verification [reddit.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Column Chromatography Purification of 3,4,8-Tribromo-6-methylquinoline

This technical guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the column chromatography purification of 3,4,8-Tribromo-6-methylquinoline. It is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with purifying this polyhalogenated aromatic compound.

I. Understanding the Molecule: Key Purification Challenges

3,4,8-Tribromo-6-methylquinoline is a highly nonpolar and electron-deficient aromatic compound due to the presence of three bromine atoms. These structural features present unique challenges in chromatographic purification:

• High Nonpolarity: Leads to strong interactions with nonpolar stationary phases, potentially causing very long retention times or requiring highly nonpolar mobile phases for elution.

• Potential for Strong π-π Interactions: The quinoline ring system can engage in π-π stacking interactions with certain stationary phases, affecting selectivity.[1]

• Low Solubility in Polar Solvents: This can make sample loading and mobile phase selection challenging, especially in reversed-phase chromatography.

• Similar Polarity of Isomers and Byproducts: Synthesis of tribrominated quinolines can often result in a mixture of isomers with very similar polarities, making baseline separation difficult to achieve.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the column chromatography purification of 3,4,8-Tribromo-6-methylquinoline.

Issue 1: Poor or No Separation of the Target Compound from Impurities

Potential Causes & Solutions:

• Inappropriate Stationary Phase: Standard silica gel might not provide sufficient selectivity for separating closely related brominated quinoline isomers.

  • Expert Recommendation: Consider using alumina (Al₂O₃) as the stationary phase. A published method for the purification of a similar compound, 3,6,8-tribromoquinoline, successfully utilized an alumina column.[2] Alternatively, phenyl-functionalized silica can offer different selectivity through π-π interactions.[1]

• Suboptimal Mobile Phase: The eluting strength of the mobile phase may be too high or too low.

  • Expert Recommendation: A systematic approach to mobile phase optimization is crucial.[3][4] Start with a nonpolar solvent system and gradually increase the polarity. A common starting point for nonpolar compounds on normal-phase media (silica or alumina) is a mixture of hexane and ethyl acetate. A documented purification of 3,6,8-tribromoquinoline used a hexane/ethyl acetate (9:1) mobile phase.[2]

  • Pro-Tip: Utilize Thin-Layer Chromatography (TLC) to rapidly screen different solvent systems before committing to a column run.[5] Aim for an Rf value of 0.2-0.4 for the target compound to ensure good separation on the column.

Issue 2: Peak Tailing or Broadening

Potential Causes & Solutions:

• Strong Analyte-Stationary Phase Interaction: The basic nitrogen in the quinoline ring can interact strongly with acidic silanol groups on the surface of silica gel, leading to peak tailing.

  • Expert Recommendation: Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the mobile phase to neutralize the acidic sites on the silica gel.

• Column Overloading: Exceeding the loading capacity of the column can lead to poor peak shape.

  • Expert Recommendation: As a general rule, for silica gel, do not load more than 1g of crude material per 20-100g of stationary phase, depending on the difficulty of the separation.

• Sample Solvent Stronger than Mobile Phase: Dissolving the sample in a solvent significantly more polar than the mobile phase can cause band broadening.[6]

  • Expert Recommendation: Whenever possible, dissolve the sample in the initial mobile phase. If solubility is an issue, use the minimum amount of a slightly stronger solvent.[7] For highly insoluble samples, consider the dry loading technique.[7]

Issue 3: Irreproducible Retention Times

Potential Causes & Solutions:

• Inconsistent Mobile Phase Composition: Small variations in the solvent mixture can lead to significant shifts in retention time.

  • Expert Recommendation: Prepare fresh mobile phase for each run and use a graduated cylinder or other precise measuring tools to ensure consistent solvent ratios.[6]

• Fluctuations in Temperature: Temperature can affect solvent viscosity and analyte solubility, leading to changes in retention.[4]

  • Expert Recommendation: Perform chromatography in a temperature-controlled environment if possible.

• Column Degradation: The stationary phase can degrade over time, especially when exposed to harsh conditions.

  • Expert Recommendation: If you observe a sudden change in performance, consider packing a fresh column.

Issue 4: Compound Crashing Out on the Column

Potential Causes & Solutions:

• Poor Solubility in Mobile Phase: The compound may be soluble in the loading solvent but not in the mobile phase, causing it to precipitate at the top of the column.

  • Expert Recommendation: Perform a solubility test of your crude material in the chosen mobile phase before running the column. If solubility is low, a gradient elution, starting with a solvent in which the compound is more soluble, may be necessary.[3][8]

• Sample Overconcentration during Loading: If the sample is loaded in a highly concentrated solution, it can precipitate upon contact with the less-polar mobile phase.

  • Expert Recommendation: Use a more dilute solution for loading or employ the dry loading method where the sample is pre-adsorbed onto a small amount of silica gel or Celite.[7][9]

III. Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 3,4,8-Tribromo-6-methylquinoline?

A1: While silica gel is a common choice, alumina may offer better performance for this specific compound. A successful purification of the closely related 3,6,8-tribromoquinoline was achieved using an alumina column with a hexane/ethyl acetate mobile phase.[2] For reversed-phase applications, a C18 stationary phase could be used, but careful mobile phase optimization would be required due to the compound's nonpolar nature.

Q2: How do I choose the right mobile phase?

A2: The choice of mobile phase is critical and should be guided by preliminary TLC analysis.[3][5] For normal-phase chromatography (silica or alumina), start with a nonpolar solvent system like hexane/ethyl acetate or hexane/dichloromethane and adjust the ratio to achieve an Rf value between 0.2 and 0.4 for the target compound. For reversed-phase HPLC, a mixture of an organic solvent (like acetonitrile or methanol) and water is typically used.[4][8][10]

Q3: Should I use isocratic or gradient elution?

A3: For a mixture with components of widely varying polarities, gradient elution is often more efficient.[3][8] This involves gradually increasing the polarity of the mobile phase during the separation. For separating closely related isomers, an isocratic (constant mobile phase composition) elution may provide better resolution.

Q4: My compound is not moving from the baseline on the TLC plate, even with 100% ethyl acetate. What should I do?

A4: This indicates that your compound is very nonpolar and is strongly adsorbed to the silica gel. You will need to use a more polar mobile phase. Consider adding a small amount of methanol or using a more polar solvent system like dichloromethane/methanol.

Q5: How can I confirm the purity of my collected fractions?

A5: The purity of each fraction should be assessed by TLC.[5] Spot a small amount of each fraction on a TLC plate and develop it in the same solvent system used for the column. Fractions containing the pure compound can then be combined and the solvent removed under reduced pressure. For more rigorous purity analysis, techniques like HPLC, GC, or NMR spectroscopy can be employed.[5][11]

IV. Experimental Protocols & Data Presentation

Recommended Starting Conditions for Column Chromatography

Parameter	Recommendation for Normal-Phase	Recommendation for Reversed-Phase (HPLC)
Stationary Phase	Alumina or Silica Gel (60 Å, 230-400 mesh)	C18-functionalized silica (e.g., Zorbax SB-C18)[10]
Mobile Phase	Hexane/Ethyl Acetate (start with 9:1 v/v)	Acetonitrile/Water or Methanol/Water
Elution Mode	Isocratic or shallow gradient	Gradient elution is often preferred
Sample Loading	Dry loading is recommended	Dissolve in a solvent compatible with the initial mobile phase

Step-by-Step Protocol for Dry Loading

• Dissolve your crude 3,4,8-Tribromo-6-methylquinoline in a minimal amount of a suitable solvent (e.g., dichloromethane).[7]

• Add a small amount of silica gel or Celite (approximately 2-3 times the mass of your crude product) to the solution.[9]

• Remove the solvent by rotary evaporation until a free-flowing powder is obtained.[7][9]

• Carefully add the dry powder to the top of your packed column.

• Gently add a thin layer of sand on top of the sample layer to prevent disturbance when adding the mobile phase.[7]

V. Visualized Workflows

Troubleshooting Workflow for Poor Separation

Caption: A workflow for troubleshooting poor separation in column chromatography.

Decision Tree for Elution Mode

Caption: A decision tree for selecting between isocratic and gradient elution.

VI. References

• Buchi. (n.d.). How to optimize your mobile phase to improve selectivity and resolution in chromatography. Retrieved from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• HALO Columns. (2023, November 3). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3,6,8-Tribromoquinoline. PubChem. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• Oxford Academic. (n.d.). Gas Chromatographic Analysis of Halogenated Quinoline Compounds. Journal of Chromatographic Science. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• PMC. (n.d.). Bromination from the Macroscopic Level to the Tracer Radiochemical Level: 76Br Radiolabeling of Aromatic Compounds via Electrophilic Substitution. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 4. longdom.org [longdom.org]
• 5. magritek.com [magritek.com]
• 6. halocolumns.com [halocolumns.com]
• 7. chemistryviews.org [chemistryviews.org]
• 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 9. orgsyn.org [orgsyn.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]

Troubleshooting low conversion rates in 3,4,8-Tribromo-6-methylquinoline substitution reactions

Welcome to the technical support center for substitution reactions involving 3,4,8-Tribromo-6-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high conversion rates in substitution reactions with this versatile but challenging substrate. Here, we address specific experimental issues in a direct question-and-answer format, grounded in mechanistic principles and field-proven troubleshooting strategies.

Section 1: Troubleshooting Guide for Low Conversion Rates

Low conversion or stalled reactions are common hurdles when working with polyhalogenated heteroaromatic compounds. Below are specific scenarios and actionable solutions.

Question 1: My Palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig, Sonogashira) is showing low conversion, and I'm recovering mostly starting material. What are the primary causes?

Low conversion in Pd-catalyzed cross-couplings is a frequent issue that can typically be traced back to catalyst deactivation, suboptimal reaction parameters, or poor reagent quality.[1]

Answer:

Several factors can contribute to a stalled cross-coupling reaction with 3,4,8-Tribromo-6-methylquinoline. Let's break down the most common culprits and how to address them systematically.

1. Catalyst System Inefficiency:

• Ligand Selection: The choice of phosphine ligand is critical. The electron-rich, sterically hindered quinoline core can inhibit catalyst performance. For Suzuki reactions, sterically encumbered biaryl phosphine ligands often accelerate the reaction.[2] For Buchwald-Hartwig aminations, specialized ligands developed for C-N bond formation are often necessary.[3]

• Palladium Precursor: While Pd(PPh₃)₄ is a workhorse, it may not be the most active catalyst. Consider screening other Pd(0) or Pd(II) sources like Pd₂(dba)₃ or Pd(OAc)₂ in combination with an appropriate ligand.

• Catalyst Deactivation: Oxygen can irreversibly oxidize the active Pd(0) catalyst and phosphine ligands.[1] Ensure your reaction is thoroughly degassed (e.g., by three freeze-pump-thaw cycles or by sparging with argon for 20-30 minutes) and maintained under a positive pressure of an inert atmosphere (Argon or Nitrogen).

2. Reaction Conditions:

• Base Selection and Strength: The base plays a crucial role in both the Suzuki and Buchwald-Hartwig catalytic cycles.[4] For Suzuki couplings, a base like K₂CO₃ or Cs₂CO₃ is needed to activate the boronic acid for transmetalation. For Buchwald-Hartwig aminations, a stronger base like NaOtBu or LHMDS is often required. However, excessively strong bases can lead to side reactions. The choice of base can be empirical, and screening may be necessary.

• Solvent Choice: The solvent must be able to dissolve all reactants, particularly the tribromoquinoline substrate, which may have poor solubility. Aprotic polar solvents like DMF, DMSO, or 1,4-dioxane are common choices. For Suzuki reactions, the addition of water (e.g., dioxane:water 4:1) can be beneficial.[2]

• Temperature: Many cross-coupling reactions require elevated temperatures (80-120 °C) to proceed at a reasonable rate.[1] If your reaction is sluggish at a lower temperature, a careful increase may improve conversion. However, be aware that higher temperatures can also accelerate catalyst decomposition.

3. Reagent Quality:

• Boronic Acid/Ester Instability: Boronic acids, especially heteroaryl boronic acids, can be prone to degradation via protodeboronation.[1] It is advisable to use freshly purchased or recrystallized boronic acids. Alternatively, more stable derivatives like pinacol esters can be used.[1]

• Amine Nucleophile Quality: For Buchwald-Hartwig reactions, ensure the amine nucleophile is pure and free of contaminants that could poison the catalyst.

Question 2: I'm observing significant debromination of my starting material, leading to a mixture of di- and mono-brominated quinolines. How can I minimize this side reaction?

Answer:

Debromination is a common side reaction in palladium-catalyzed cross-couplings, particularly with electron-deficient aromatic halides. It typically occurs via two primary pathways: hydrodehalogenation or protodeboronation (in the case of Suzuki reactions) followed by coupling.

1. Hydrodehalogenation:

• Mechanism: This involves the reaction of the aryl halide with a hydride source. Potential hydride sources in your reaction mixture can include certain bases (e.g., those with β-hydrogens), alcohol solvents, or even trace water.

• Troubleshooting Steps:

  • Switch to an aprotic solvent: If you are using an alcohol-based solvent, switch to an aprotic solvent like toluene, dioxane, or DMF.[1]

  • Choose a non-hydridic base: Consider using carbonate (K₂CO₃, Cs₂CO₃) or phosphate (K₃PO₄) bases, which are less likely to act as hydride donors.[1]

  • Ensure anhydrous conditions: Use dry solvents and reagents to minimize the presence of water, which can be a proton source.

2. Protodeboronation (Suzuki Reactions):

• Mechanism: The boronic acid can react with trace amounts of acid or water to be replaced by a hydrogen atom. This can be exacerbated by prolonged reaction times or high temperatures.

• Troubleshooting Steps:

  • Use a milder base: Strong bases can sometimes accelerate the degradation of boronic acids. Using a weaker base like KF might be beneficial, although it could slow down the desired reaction.[5]

  • Use boronic esters: Pinacol or MIDA boronates are generally more stable towards protodeboronation than their corresponding boronic acids.[1]

Section 2: Frequently Asked Questions (FAQs)

Question 3: What is the expected order of reactivity for the bromine atoms at the C3, C4, and C8 positions in 3,4,8-Tribromo-6-methylquinoline?

Answer:

The relative reactivity of the bromine atoms is governed by the electronic environment of the quinoline ring system.

• C4 Position: The C4 position is generally the most reactive towards nucleophilic aromatic substitution (SₙAr) and palladium-catalyzed cross-coupling. This is due to the activation provided by the adjacent ring nitrogen, which can stabilize the negatively charged Meisenheimer intermediate formed during nucleophilic attack.[6][7]

• C3 and C8 Positions: The relative reactivity of the C3 and C8 positions is less straightforward and can depend on the specific reaction conditions and coupling partner. However, in many palladium-catalyzed reactions, the C-Br bond at the C8 position may be more sterically accessible than the C3 position, which is flanked by the C4-substituent and the fused benzene ring.

DFT calculations on similar systems, like 2,4-dichloroquinazolines, show that the carbon at the 4-position has a higher LUMO coefficient, making it more susceptible to nucleophilic attack.[6] This principle can be extended to the 3,4,8-tribromoquinoline system, suggesting that the C4-Br bond is the most labile.

Question 4: Which analytical techniques are best for monitoring the progress of these substitution reactions?

Answer:

Effective reaction monitoring is crucial for troubleshooting and optimization. A combination of techniques is often ideal.

• Thin-Layer Chromatography (TLC): TLC is a quick and inexpensive method for qualitatively monitoring the consumption of starting materials and the formation of products. It is excellent for determining if a reaction has started and when it has gone to completion.

• High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative data on the conversion of starting material and the formation of products and byproducts. It is highly valuable for optimizing reaction conditions and determining reaction kinetics.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is useful for identifying and quantifying volatile components in the reaction mixture. It is particularly effective for identifying low-molecular-weight byproducts, such as debrominated species.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of an aliquot from the reaction mixture can provide a clear picture of the conversion by integrating the signals corresponding to the starting material and the product.

Section 3: Key Experimental Protocols & Visualizations

Protocol 1: General Procedure for a Suzuki-Miyaura Cross-Coupling Screening

This protocol is designed for screening different conditions to optimize the yield of a Suzuki coupling reaction.

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 3,4,8-Tribromo-6-methylquinoline (1.0 eq), the desired boronic acid or ester (1.2-1.5 eq), and the palladium catalyst/ligand system.

• Inert Atmosphere: Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

• Solvent and Base Addition: Add the degassed solvent, followed by the degassed aqueous base solution via syringe.

• Reaction: Place the vial in a preheated oil bath or heating block and stir vigorously at the desired temperature.

• Monitoring: Monitor the reaction progress by TLC or HPLC at regular intervals.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Table 1: Recommended Starting Conditions for Suzuki Coupling Screening

Parameter	Condition 1	Condition 2	Condition 3
Pd Source	Pd(PPh₃)₄ (5 mol%)	Pd(OAc)₂ (2 mol%)	[PdCl(allyl)]₂ (1 mol%)
Ligand	None	SPhos (4 mol%)	XPhos (2 mol%)
Base	K₂CO₃ (2.0 eq)	K₃PO₄ (2.0 eq)	Cs₂CO₃ (2.0 eq)
Solvent	Dioxane/H₂O (4:1)	Toluene/H₂O (4:1)	DMF
Temperature	100 °C	110 °C	90 °C

Visualization of the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction.

Caption: Key steps of the Suzuki-Miyaura reaction.

Troubleshooting Logic Diagram

This diagram provides a decision-making workflow for addressing low conversion rates.

Caption: A decision tree for troubleshooting low yield.

References

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Recent Advances in Sonogashira Reactions. ResearchGate. [Link]

• Improved Process for the Palladium-Catalyzed C–O Cross-Coupling of Secondary Alcohols. ACS Publications. [Link]

• Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties. PMC. [Link]

• Factorizing Yields in Buchwald-Hartwig Amination. ResearchGate. [Link]

• Cross-coupling reactions of aromatic and heteroaromatic silanolates with aromatic and heteroaromatic halides. PubMed. [Link]

• Substituted 6-(1-pyrrolidine)quinolin-2(1H)-ones as novel selective androgen receptor modulators. PubMed. [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. PMC. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PMC. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC. [Link]

• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. [Link]

• Two Types of Cross-Coupling Reactions between Electron-Rich and Electron-Deficient Alkenes Assisted by Nucleophilic Addition Using an Organic Photoredox Catalyst. PubMed. [Link]

• How can I solve my problem with Suzuki coupling?. ResearchGate. [Link]

• Exploring the Synergistic Role of Electron-Rich Pd and Electron-Deficient Ni in Promoting Electrocatalytic Hydrodechlorination. ResearchGate. [Link]

• Failed suzuki coupling, any suggenstions?. Reddit. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Palladium-catalyzed cross-coupling reactions of organoboron compounds. SciSpace. [Link]

• Overview of the asymmetric transformations based on the electron‐rich and electron‐deficient aromatics. ResearchGate. [Link]

• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. ACS Publications. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Validation & Comparative

Reactivity comparison between 3,4,8-Tribromo-6-methylquinoline and 3-bromoquinoline

An In-Depth Comparative Guide to the Reactivity of 3,4,8-Tribromo-6-methylquinoline and 3-bromoquinoline

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, celebrated for its presence in a wide array of biologically active compounds and functional materials. The strategic functionalization of the quinoline ring system is paramount for tuning molecular properties and developing novel therapeutic agents or advanced materials. Bromoquinolines, in particular, serve as versatile precursors for diversification, primarily through palladium-catalyzed cross-coupling reactions.

This guide provides a detailed comparative analysis of the reactivity between two key quinoline building blocks: the relatively simple 3-bromoquinoline and the more complex, heavily substituted 3,4,8-Tribromo-6-methylquinoline. Understanding their distinct reactivity profiles is crucial for researchers, scientists, and drug development professionals to make informed decisions in synthetic design, enabling efficient and predictable access to target molecules. We will delve into the electronic and steric factors governing their behavior in hallmark reactions, supported by experimental protocols and comparative data.

Molecular Structure and Electronic Landscape: A Tale of Two Scaffolds

The reactivity of an aryl halide is fundamentally dictated by the electronic environment of the carbon-halogen bond and the steric accessibility of the reaction center. The differences between our two subject molecules are stark and have profound implications for their chemical behavior.

1.1. 3-Bromoquinoline: The Archetypal Substrate

3-Bromoquinoline features a bromine atom on the C3 position of the electron-deficient pyridine ring. The nitrogen atom in the quinoline system acts as an electron sink, withdrawing electron density from the pyridine ring, particularly from the C2 and C4 positions. This makes the C3-Br bond susceptible to oxidative addition by palladium(0) catalysts, a key initiation step in many cross-coupling reactions. The benzene portion of the scaffold remains relatively electron-rich, and the overall steric profile around the C3 position is unencumbered, allowing straightforward access for bulky catalytic complexes.

1.2. 3,4,8-Tribromo-6-methylquinoline: A Study in Complexity

This molecule presents a far more intricate electronic and steric landscape. The cumulative inductive effect of three electron-withdrawing bromine atoms at the C3, C4, and C8 positions renders the entire quinoline ring system significantly more electron-poor than its monobrominated counterpart. This has several consequences:

• Enhanced Electrophilicity: The severe electron deficiency dramatically increases the reactivity of the pyridine ring towards nucleophilic attack, particularly at the C2 and C4 positions.

• Competing Reaction Sites: With three distinct C-Br bonds, the challenge of site-selectivity becomes a primary concern in synthetic planning.

• Steric Hindrance: The bromine atom at C4 introduces substantial steric bulk adjacent to the C3-Br bond. This "peri" interaction creates a crowded environment that can severely impede the approach of a catalyst or reagent to the C3 position.

• Modulated Benzenoid Ring: The electron-donating methyl group at C6 slightly counteracts the withdrawing effect of the C8-bromo substituent on the carbocyclic ring, but the overall electronic character remains dominated by the halogen atoms.

Comparative Reactivity in Key Transformations

We will now examine the expected and documented reactivity of these two molecules in two of the most powerful and widely used reaction classes in modern drug discovery: Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination.

2.1. Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is an indispensable tool for forming carbon-carbon bonds. Its efficacy with heteroaromatic halides like bromoquinolines has enabled the synthesis of countless biologically active molecules.

Causality Behind Experimental Choices

The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields in Suzuki couplings. The catalytic cycle involves three main steps: oxidative addition of Pd(0) to the C-Br bond, transmetalation with the boronic acid, and reductive elimination to form the product. For electron-deficient systems like quinolines, bulky, electron-rich phosphine ligands are often employed to stabilize the palladium catalyst and promote the reductive elimination step. The base is crucial for activating the boronic acid in the transmetalation step.

Data Presentation: Suzuki-Miyaura Coupling

Table 1: Comparative Reaction Conditions for Suzuki-Miyaura Coupling

Parameter	3-Bromoquinoline (Documented)	3,4,8-Tribromo-6-methylquinoline (Predicted)	Rationale for Prediction
Substrate	3-Bromoquinoline	3,4,8-Tribromo-6-methylquinoline	---
Coupling Partner	Arylboronic Acid	Arylboronic Acid	---
Catalyst	Pd(dppf)Cl₂ or Pd(PPh₃)₄[1]	More specialized catalyst, e.g., with a highly active, sterically demanding ligand (e.g., a biarylphosphine).	To overcome steric hindrance at C3 and potentially control site-selectivity.
Base	Na₂CO₃, K₂CO₃, or Cs₂CO₃[1]	Stronger, non-nucleophilic base, e.g., K₃PO₄.	To facilitate transmetalation with the more deactivated system.
Solvent	1,4-Dioxane/H₂O or Toluene/EtOH/H₂O[1]	Anhydrous polar aprotic solvent, e.g., Dioxane or DMF.	Water can lead to protodeboronation, which may be more competitive with a slower coupling reaction.
Temperature	80–110 °C[1]	Likely higher temperature required, e.g., 110–140 °C.	To provide sufficient energy to overcome the higher activation barrier due to steric hindrance.
Reaction Time	6–16 hours[1][2]	Expected to be significantly longer (>24 hours) or require microwave assistance.	Slower rate of oxidative addition at the sterically hindered C3-Br bond.
Expected Yield (at C3)	Good to Excellent (70-95%)	Low to Moderate (<40%)	Significant steric hindrance from the C4-bromo group will likely disfavor coupling at C3.
Major Side Reactions	Homocoupling of boronic acid, protodeboronation.	Protodeboronation, reaction at other C-Br positions (C4, C8), hydrodehalogenation.	The presence of multiple reactive sites and the challenging nature of the C3 coupling increase the likelihood of side reactions.

Note: The data for 3,4,8-Tribromo-6-methylquinoline is predictive and based on established principles of steric and electronic effects in cross-coupling reactions. Experimental validation is required.

Reactivity Analysis

For 3-bromoquinoline , Suzuki coupling is a robust and high-yielding transformation.[1] The C3 position is electronically activated and sterically accessible, allowing for efficient oxidative addition. A wide range of standard palladium catalysts and conditions can be successfully applied.[2]

For 3,4,8-Tribromo-6-methylquinoline , the situation is drastically different.

• Reactivity at C3: Direct coupling at the C3 position is predicted to be extremely challenging. The adjacent bromine at C4 creates a formidable steric barrier, likely making oxidative addition of the palladium catalyst very slow or altogether inhibited under standard conditions.

• Site Selectivity: The relative reactivity of the three C-Br bonds under Suzuki conditions would generally be C4 > C3 > C8. The C4 and C3 positions are on the electron-poor pyridine ring, making them more susceptible to oxidative addition than the C8 position on the benzenoid ring. Between C3 and C4, the C4 position is typically more electronically activated in quinolines. Therefore, a Suzuki reaction would most likely occur selectively at the C4-Br bond, if at all, leaving the C3 and C8 positions intact. Achieving selective coupling at C3 would require a highly specialized catalytic system designed to overcome the steric blockade, which is a non-trivial synthetic challenge.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromoquinoline

This protocol is a generalized procedure adapted from published literature and should be optimized for specific substrates and scales.[1]

• Reaction Setup: To a flame-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar and a reflux condenser, add 3-bromoquinoline (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure the reaction environment is free of oxygen.

• Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%). Add the degassed solvent system (e.g., Toluene:Ethanol:Water in a 4:1:1 ratio, 6 mL). Solvents should be degassed prior to use by bubbling with an inert gas for 20-30 minutes.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 6-12 hours.

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with water (10 mL) and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired 3-arylquinoline.

// Nodes Pd0 [label="Pd(0)L₂", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Ar-Pd(II)L₂(Br)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; Transmetalation [label="Ar-Pd(II)L₂(Ar')", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse]; Product [label="Ar-Ar' (Product)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ArylHalide [label="3-Bromoquinoline\n(Ar-Br)", shape=plaintext, fontcolor="#202124"]; BoronicAcid [label="Ar'B(OH)₂ + Base", shape=plaintext, fontcolor="#202124"];

// Edges Pd0 -> OxAdd [label=" Oxidative\n Addition"]; ArylHalide -> OxAdd [style=dashed]; OxAdd -> Transmetalation [label=" Transmetalation"]; BoronicAcid -> Transmetalation [style=dashed]; Transmetalation -> Pd0 [label=" Reductive\n Elimination"]; Transmetalation -> Product [style=dashed, arrowhead=none];

// Invisible nodes for layout {rank=same; ArylHalide; Pd0;} {rank=same; BoronicAcid; Transmetalation;} } dot Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

2.2. Buchwald-Hartwig Amination

The formation of C-N bonds via Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines, which are prevalent in pharmaceuticals.

Causality Behind Experimental Choices

The Buchwald-Hartwig catalytic cycle is similar to the Suzuki coupling but involves an amine nucleophile. The key steps are oxidative addition, coordination of the amine, deprotonation by a strong, non-nucleophilic base (like NaOtBu) to form a palladium-amido complex, and finally, reductive elimination. The choice of ligand is paramount; bulky, electron-rich phosphine ligands (e.g., Xantphos, biarylphosphines) are essential to facilitate the crucial, often rate-limiting, reductive elimination step.

Data Presentation: Buchwald-Hartwig Amination

Table 2: Comparative Reaction Conditions for Buchwald-Hartwig Amination

Parameter	3-Bromoquinoline (Documented)	3,4,8-Tribromo-6-methylquinoline (Predicted)	Rationale for Prediction
Substrate	3-Bromoquinoline	3,4,8-Tribromo-6-methylquinoline	---
Coupling Partner	Primary/Secondary Amine or Ammonia Surrogate	Primary/Secondary Amine or Ammonia Surrogate	---
Catalyst Precursor	Pd₂(dba)₃ or Pd(OAc)₂	Pd precatalyst with a highly active, sterically hindered ligand (e.g., G3 or G4 Buchwald precatalysts).	To overcome steric hindrance and promote the challenging reductive elimination step.
Ligand	Xantphos, BINAP	A highly electron-rich and bulky biarylphosphine ligand (e.g., tBuXPhos, RuPhos).	Bulky ligands are critical for promoting C-N reductive elimination, which will be sterically hindered.
Base	NaOtBu, LiHMDS, or Cs₂CO₃	A strong, sterically hindered base like LiHMDS or K₃PO₄.	A strong base is needed for deprotonation, but NaOtBu can sometimes be too reactive for complex substrates.
Solvent	Toluene or Dioxane	Toluene or Dioxane.	Standard anhydrous solvents for this reaction.
Temperature	80–120 °C	Higher temperature required, 110–140 °C.	To overcome the high activation energy for oxidative addition at the hindered C3 site.
Expected Yield (at C3)	Good (60-90%)	Very Low to None	The combination of steric hindrance at C3 and potential catalyst inhibition by the polyhalogenated system makes this transformation extremely difficult.
Major Side Reactions	Hydrodehalogenation, catalyst decomposition.	Predominant hydrodehalogenation, potential for SNAr, reaction at other C-Br positions.	The steric barrier at C3 makes reductive elimination very difficult, favoring side reactions.

Note: The data for 3,4,8-Tribromo-6-methylquinoline is predictive. The likelihood of a successful Buchwald-Hartwig amination at the C3 position is considered extremely low without extensive optimization and specialized catalyst development.

Reactivity Analysis

3-bromoquinoline is an excellent substrate for Buchwald-Hartwig amination. The reaction provides efficient access to 3-aminoquinolines, which are valuable building blocks. The unhindered nature of the C3 position allows for standard catalyst systems to perform well.

3,4,8-Tribromo-6-methylquinoline is predicted to be a very poor substrate for amination at the C3 position. The steric clash between the C4-bromo group and the incoming amine-ligated palladium complex would create an exceptionally high activation barrier for the reductive elimination step. Furthermore, the electron-poor nature of the ring could make the substrate susceptible to nucleophilic aromatic substitution (SNAr) as a competing pathway, especially with stronger amine nucleophiles at high temperatures. Selective amination at C4 or C8 would likely be favored over C3.

Experimental Protocol: Buchwald-Hartwig Amination of 3-Bromoquinoline

This protocol is a generalized procedure and may require optimization for specific amine coupling partners.

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2.5 mol%), the phosphine ligand (e.g., Xantphos, 7.5 mol%), and the base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Addition of Reagents: Under the inert atmosphere, add 3-bromoquinoline (1.0 mmol, 1.0 equiv) and the amine (1.2 mmol, 1.2 equiv). Add the anhydrous, degassed solvent (e.g., Toluene, 4 mL) via syringe.

• Reaction: Place the sealed reaction tube in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and quench carefully with water. Filter the mixture through a pad of Celite®. Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

// Nodes Pd0 [label="Pd(0)L₂", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Ar-Pd(II)L₂(Br)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; AmidoComplex [label="[Ar-Pd(II)L₂(NR₂)]", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse]; Product [label="Ar-NR₂ (Product)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ArylHalide [label="3-Bromoquinoline\n(Ar-Br)", shape=plaintext, fontcolor="#202124"]; Amine [label="R₂NH + Base", shape=plaintext, fontcolor="#202124"];

// Edges Pd0 -> OxAdd [label=" Oxidative\n Addition"]; ArylHalide -> OxAdd [style=dashed]; OxAdd -> AmidoComplex [label=" Amine Coordination\n & Deprotonation"]; Amine -> AmidoComplex [style=dashed]; AmidoComplex -> Pd0 [label=" Reductive\n Elimination"]; AmidoComplex -> Product [style=dashed, arrowhead=none];

// Invisible nodes for layout {rank=same; ArylHalide; Pd0;} {rank=same; Amine; AmidoComplex;} } dot Caption: The catalytic cycle for the Buchwald-Hartwig amination reaction.

Nucleophilic Aromatic Substitution (SNAr)

While cross-coupling reactions are often the primary consideration, the electronic properties of these molecules also dictate their potential for SNAr.

• 3-Bromoquinoline: Is generally unreactive towards SNAr at the C3 position. The most electrophilic sites are C2 and C4, but even these typically require activation (e.g., by a strong electron-withdrawing group like a nitro group) for SNAr to proceed.

• 3,4,8-Tribromo-6-methylquinoline: The strong, cumulative electron-withdrawing effect of three bromine atoms makes this molecule a much more likely candidate for SNAr. The C4 position, being both electronically activated by the ring nitrogen and flanked by two bromine atoms, is a prime target for nucleophilic attack. It is plausible that a strong nucleophile (e.g., a thiolate or alkoxide) could displace the C4-bromo group under suitable conditions. This represents a reactivity pathway that is accessible to the tribromo- derivative but not its monobromo counterpart.

Overall Synthesis and Workflow Considerations

The planning of a synthetic route involving these building blocks requires careful consideration of their inherent reactivity.

// Edges Setup -> Reagents -> Inert -> Solvent -> Catalyst -> Heat -> Monitor -> Quench -> Dry -> Purify -> Characterize; } dot Caption: A general experimental workflow for palladium-catalyzed cross-coupling reactions.

Conclusion

This guide illuminates the profound impact of substitution patterns on the reactivity of the quinoline scaffold.

• 3-Bromoquinoline stands as a reliable and versatile substrate for the functionalization of the C3 position. Its unhindered nature and sufficient electronic activation make it an ideal choice for a broad range of palladium-catalyzed cross-coupling reactions, enabling predictable and efficient synthesis of 3-substituted quinolines.

• 3,4,8-Tribromo-6-methylquinoline is a molecule defined by its complexity. While its three C-Br bonds offer multiple points for potential functionalization, its reactivity is dominated by the severe steric hindrance around the C3-Br bond and the overall electron-poor nature of the ring system. Direct C3 functionalization via standard cross-coupling methods is predicted to be exceptionally difficult. Instead, its reactivity profile suggests it may be a more suitable substrate for exploring site-selective couplings at the more accessible and electronically favored C4 position or for investigating nucleophilic aromatic substitution pathways that are unavailable to simpler bromoquinolines.

For the synthetic chemist, the choice between these two building blocks is a choice between straightforward, reliable reactivity and complex, challenging selectivity. A thorough understanding of the underlying steric and electronic principles is essential for navigating these differences and successfully achieving the desired synthetic outcomes.

References

• Evers, A., et al. (n.d.). Cross-Coupling Reactions of Polyhalogenated Heterocycles. ResearchGate. Available at: [Link]

• Beilstein Archives. (n.d.). Palladium-catalyzed annulation reactions of quinoline-2-carboxamides via sequential C–H/N–H functionalization. Beilstein Archives. Available at: [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Mphahlele, M. J., & Maluleka, M. M. (2015). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. Molecules, 20(9), 15636–15665. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Reizman, B. J., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 658-666. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Science, 2(1), 27-50. Available at: [Link]

• Vaddypally, S., et al. (2016). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 138(36), 11623–11633. Available at: [Link]

• O'Duill, M., et al. (2020). One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction. The Journal of Organic Chemistry, 85(4), 2371-2380. Available at: [Link]

• Al-Masum, M. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 10(1), 28. Available at: [Link]

• D.J.C. Constable, et al. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 121(18), 11418-11516. Available at: [Link]

• Carey, J. S., et al. (2006). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Organic & Biomolecular Chemistry, 4(12), 2337-2347. Available at: [Link]

• Powers, K. V., & Paquette, W. D. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 121(18), 11418-11516. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Princeton University. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. Princeton University Department of Chemistry. Available at: [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Method Validation: Ensuring the Purity of 3,4,8-Tribromo-6-methylquinoline via HPLC and Comparative Techniques

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For a complex molecule like 3,4,8-Tribromo-6-methylquinoline, a halogenated heterocyclic compound with significant potential in medicinal chemistry, a robust analytical method to define its purity profile is paramount. This guide provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for this purpose, grounded in the principles outlined by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[1][2][3][4][5]

We will dissect the causality behind each experimental choice, present a self-validating protocol, and compare the performance of HPLC with alternative analytical technologies. The objective is to equip researchers, scientists, and drug development professionals with a comprehensive framework for establishing an analytical method that is not just compliant, but scientifically sound and fit for its intended purpose.[6][7]

Part 1: The Primary Analytical Workhorse: A Validated RP-HPLC Method

The choice of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a deliberate one. The tribrominated quinoline structure imparts significant hydrophobicity, making it an ideal candidate for separation on a non-polar stationary phase (like C18) with a polar mobile phase. This technique offers unparalleled resolution, sensitivity, and reproducibility for quantifying the main component and detecting trace-level impurities.[8][9]

Experimental Protocol: HPLC Method Parameters

This protocol is designed as a robust starting point for the analysis of 3,4,8-Tribromo-6-methylquinoline.

Instrumentation:

• An HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Rationale: A C18 column provides the necessary hydrophobic interaction to retain the analyte and its potential impurities, while the length and particle size offer a good balance between resolution and analysis time.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

  • Rationale: A buffered aqueous phase controls the ionization of the quinoline nitrogen, ensuring consistent peak shape. Acetonitrile is a common organic modifier providing good elution strength and low UV cutoff.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	40
  20.0	90
  25.0	90
  25.1	40

  | 30.0 | 40 |

  • Rationale: A gradient elution is crucial for a purity method. It ensures that early-eluting polar impurities are well-resolved while also eluting highly retained, non-polar impurities within a reasonable timeframe.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

  • Rationale: Maintaining a constant column temperature ensures reproducible retention times and peak shapes.

• Detection Wavelength: 245 nm

  • Rationale: This wavelength should be selected based on the UV absorbance maximum of 3,4,8-Tribromo-6-methylquinoline to ensure maximum sensitivity.

• Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3,4,8-Tribromo-6-methylquinoline sample.

  • Transfer to a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water. This creates a stock solution of 100 µg/mL.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[9][10]

Method Validation Protocol & Results

An analytical method is only reliable if it has been validated. The following sections detail the validation parameters as stipulated by ICH Q2(R1) guidelines, explaining the purpose of each test and presenting hypothetical, yet realistic, performance data.[11][12][13]

• Causality: This is the most critical parameter for a purity assay. Specificity demonstrates that the method can accurately measure the analyte without interference from impurities, degradation products, or other matrix components.

• Protocol:

  • Inject a blank (diluent) to ensure no system peaks interfere.

  • Inject the analyte standard solution.

  • Conduct forced degradation studies by exposing the analyte to acidic (0.1 N HCl), basic (0.1 N NaOH), oxidative (3% H₂O₂), thermal (80°C), and photolytic (UV light) stress.

  • Analyze these stressed samples to ensure that all degradation peaks are resolved from the main analyte peak.

  • Use a DAD to assess peak purity for the analyte peak in all samples, confirming it is spectrally homogeneous.

• Data Summary:

  Condition	Analyte Retention Time (min)	Peak Purity Angle	Peak Purity Threshold	Result
  Unstressed Standard	15.2	0.125	0.350	Pass
  Acid Stressed	15.2	0.130	0.350	Pass
  Base Stressed	15.2	0.145	0.350	Pass
  Oxidative Stressed	15.2	0.128	0.350	Pass
  Thermal Stressed	15.2	0.122	0.350	Pass

  | Photolytic Stressed | 15.2 | 0.135 | 0.350 | Pass |

• Causality: Linearity confirms a direct, proportional relationship between the analyte concentration and the detector's response. The range is the interval over which this relationship holds true with acceptable accuracy and precision.

• Protocol: Prepare a series of at least five standard solutions from 50% to 150% of the nominal test concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Inject each in triplicate and plot a calibration curve of mean peak area versus concentration.

• Data Summary:

  Parameter	Result	Acceptance Criteria
  Concentration Range	50 - 150 µg/mL	---
  Correlation Coefficient (r²)	0.9997	≥ 0.999
  Slope	45872	---

  | Y-Intercept | 1254 | --- |

• Causality: Accuracy measures how close the experimental value is to the true value, demonstrating the absence of systematic error.

• Protocol: Prepare samples by spiking a known quantity of the analyte standard into a blank matrix at three concentration levels (e.g., 80%, 100%, 120%). Analyze these samples in triplicate.

• Data Summary:

  Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL, mean)	% Recovery
  80%	80.0	79.5	99.4%
  100%	100.0	100.3	100.3%
  120%	120.0	119.2	99.3%

  | Acceptance Criteria | | | 98.0% - 102.0% |

• Causality: Precision assesses the random error of the method through the degree of agreement among individual measurements.

• Protocol:

  • Repeatability (Intra-assay): Perform six replicate preparations of the standard solution at 100% concentration on the same day, by the same analyst.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst and/or on a different instrument.

• Data Summary:

  Precision Type	Mean Peak Area	Std. Deviation	% RSD
  Repeatability (n=6)	4,591,234	22,500	0.49%
  Intermediate Precision (n=6)	4,605,876	36,850	0.80%

  | Acceptance Criteria | | | ≤ 2.0% |

• Causality: The Limit of Detection (LOD) and Limit of Quantitation (LOQ) define the method's sensitivity, which is critical for controlling impurities at low levels.

• Protocol: Determine based on the signal-to-noise ratio (S/N). Analyze progressively more dilute solutions to find the concentrations that yield S/N ratios of approximately 3:1 (for LOD) and 10:1 (for LOQ).

• Data Summary:

  Parameter	Result	Basis
  Limit of Detection (LOD)	0.05 µg/mL	Signal-to-Noise Ratio ≈ 3:1

  | Limit of Quantitation (LOQ) | 0.15 µg/mL | Signal-to-Noise Ratio ≈ 10:1 |

• Causality: Robustness testing demonstrates the method's reliability during normal use by showing its resilience to minor, deliberate changes in operational parameters.

• Protocol: Vary key parameters one at a time and assess the impact on system suitability (e.g., retention time, tailing factor).

• Data Summary:

  Parameter Varied	Variation	Retention Time (min)	Tailing Factor
  Flow Rate	0.9 mL/min	16.9	1.1
  	1.1 mL/min	13.8	1.1
  Column Temp.	25 °C	15.5	1.2
  	35 °C	14.9	1.1
  Mobile Phase B	± 2%	15.0 - 15.4	1.1 - 1.2

  | Acceptance Criteria | | | System Suitability Must Pass |

• Causality: This is a daily check to ensure the entire chromatography system (instrument, column, mobile phase) is performing adequately before running any samples.

• Protocol: Before each analytical run, inject the standard solution five times.

• Data Summary:

  Parameter	Acceptance Criteria
  Tailing Factor	≤ 2.0
  Theoretical Plates	≥ 2000

  | % RSD of Peak Area (n=5) | ≤ 2.0% |

Visualizing the Validation Workflow

Caption: Workflow for HPLC Method Development and Validation.

Part 2: Comparative Analysis of Alternative Purity Assessment Techniques

While HPLC is the established gold standard for this application, a comprehensive scientific evaluation requires considering alternative and complementary techniques. Each method has a unique separation principle, offering a different perspective on the sample's purity.

Gas Chromatography (GC)

• Applicability: GC is a powerful technique for analyzing volatile and thermally stable compounds.[8][14] For 3,4,8-Tribromo-6-methylquinoline, its applicability depends on its thermal stability and volatility. It is the premier technique for identifying and quantifying residual solvents from the manufacturing process.[15]

• Performance Comparison:

  Parameter	RP-HPLC	Gas Chromatography (GC)
  Principle	Partitioning between liquid mobile phase and solid stationary phase.	Partitioning between gaseous mobile phase and liquid/solid stationary phase.
  Analyte Scope	Wide range of polar and non-polar compounds.	Volatile and thermally stable compounds.
  Strengths	High versatility, excellent for non-volatile impurities and degradation products.	Unmatched for residual solvents, high resolution for volatile impurities.[16][17]
  Limitations	Higher solvent consumption.	Requires analyte to be thermally stable; potential for on-column degradation.

  | Best Use Case | Primary purity and stability-indicating assay. | Orthogonal analysis for volatile impurities and mandatory for residual solvents. |

Capillary Electrophoresis (CE)

• Applicability: CE separates molecules based on their charge-to-size ratio in an electric field.[18] For the quinoline derivative, which has a basic nitrogen atom, this technique could provide an orthogonal separation mechanism, especially for charged impurities that might co-elute in HPLC.

• Performance Comparison:

  Parameter	RP-HPLC	Capillary Electrophoresis (CE)
  Principle	Hydrophobic interactions and partitioning.	Electrophoretic mobility (charge-to-size ratio).
  Efficiency	High (typically 10,000-50,000 theoretical plates).	Extremely High (often >100,000 theoretical plates).[19]
  Strengths	Robust, highly reproducible, wide range of detectors.	Minimal solvent/sample use, orthogonal selectivity, very high resolution.[20]
  Limitations	Can be limited by column chemistry.	Can be less robust, lower sensitivity with standard UV detection.

  | Best Use Case | Primary purity and stability-indicating assay. | Confirmatory analysis, separation of chiral or ionic impurities.[21] |

High-Performance Thin-Layer Chromatography (HPTLC)

• Applicability: HPTLC is a sophisticated form of planar chromatography that offers a rapid and high-throughput method for screening. It can serve as an excellent complementary technique to HPLC, often utilizing a different separation mode (e.g., normal-phase) to spot impurities that may be missed in a reversed-phase system.[22]

• Performance Comparison:

  Parameter	RP-HPLC	High-Performance TLC (HPTLC)
  Principle	Column chromatography.	Planar chromatography.
  Throughput	Sequential (one sample at a time).	Parallel (multiple samples on a single plate).
  Strengths	Superior resolution and quantification.	High throughput, low cost per sample, good for screening and visualizing all components.
  Limitations	Higher cost per sample, potential for strongly retained compounds to be missed.	Lower resolution and sensitivity, quantification is less precise than HPLC.[23]

  | Best Use Case | Primary purity and stability-indicating assay. | Raw material screening, in-process control, and as a complementary orthogonal check. |

Visualizing the Interrelation of Validation Parameters

Caption: Interrelationship of HPLC Validation Parameters.

Synthesis and Recommendations

For the comprehensive purity assessment of 3,4,8-Tribromo-6-methylquinoline, a validated RP-HPLC method stands as the unequivocal primary choice. Its high resolution, sensitivity, and suitability for stability-indicating assays make it the most reliable method for ensuring product quality and meeting regulatory expectations.[8][14] The validation data presented confirms that the proposed method is specific, linear, accurate, precise, and robust, rendering it fit for its intended purpose in a quality control environment.

However, a multi-faceted approach provides the highest level of analytical confidence:

• Gas Chromatography (GC) should be employed as a complementary technique, specifically for the control of residual solvents, which is a mandatory regulatory requirement.

• Capillary Electrophoresis (CE) can serve as a powerful orthogonal technique for confirmatory analysis or for investigating challenging separations of ionic or chiral impurities that may not be resolved by HPLC.

• High-Performance Thin-Layer Chromatography (HPTLC) is best utilized as a rapid, high-throughput screening tool for raw materials or in-process controls, providing a quick visual assessment of the impurity profile.

By integrating a robustly validated primary method with intelligent, orthogonal secondary techniques, scientists can build a complete and unassailable purity profile for 3,4,8-Tribromo-6-methylquinoline, ensuring the development of a safe and effective pharmaceutical product.

References

• Q2(R2) Validation of Analytical Procedures. (2024). U.S. Food and Drug Administration. [Link]

• FDA Guidance on Analytical Method Validation. (n.d.). U.S. Food and Drug Administration. [Link]

• USP General Chapter <1225> Validation of Compendial Procedures. (n.d.). BA Sciences. [Link]

• Q2(R2) Validation of Analytical Procedures. (2024). U.S. Food and Drug Administration. [Link]

• Peddio, G., & Bisceglia, F. (2023). Challenging applications of capillary electrophoresis in biopharmaceutical analysis. European Pharmaceutical Review. [Link]

• USP General Chapter <1225> Validation of Compendial Methods. (n.d.). uspbpep.com. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2025). Lab Manager. [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). U.S. Food and Drug Administration. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. [Link]

• Altria, K. D. (2003). Capillary electrophoresis in pharmaceutical analysis. PubMed. [Link]

• Altria, K. D., & Smith, N. W. (1996). Capillary electrophoresis for pharmaceutical analysis. PubMed. [Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. (2025). ECA Academy. [Link]

• Forensic Analysis using HPTLC. (n.d.). CAMAG. [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. (2025). Investigations of a Dog. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation. [Link]

• Capillary Electrophoresis in Focus: A Solution for Characterization and Quality Control. (2024). Lab Manager. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration. [Link]

• El-gizawy, S. M. (1984). Reverse-phase high-performance liquid chromatographic determination of halogenated 8-hydroxyquinoline compounds in pharmaceuticals and bulk drugs. PubMed. [Link]

• USP-NF. <1225> Validation of Compendial Procedures. (n.d.). USP-NF. [Link]

• Mowaka, S., et al. (2020). Impurity profiling high-performance-thin-layer chromatography method involving the assay of essential human micronutrient niacin with eco-scale assessment. PubMed. [Link]

• Quality Guidelines. (n.d.). International Council for Harmonisation. [Link]

• ICH Q2 Analytical Method Validation. (n.d.). Slideshare. [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations. (2024). Biomedical Journal of Scientific & Technical Research. [Link]

• Impurity Profiling of Pharmaceuticals. (2020). ResearchGate. [Link]

• Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc. [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010). International Laboratory. [Link]

• The Importance of Purity Determination of Pharmaceuticals. (2020). NETZSCH Analyzing & Testing. [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024). ALWSCI. [Link]

• Halogen and Compound Dependence of a Halogen Specific Detector for Gas Chromatography. (n.d.). Davidson Analytical Services. [Link]

• Determination of Trace Quantities of Halogenated Hydrocarbons in Gas Samples. (2023). DTIC. [Link]

• Liljestrand, E., et al. (2018). Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking water. PMC. [Link]

• Comparison of Analytical Methods for the Determination of Elemental Impurities in Pharmaceutical Products. (2026). PubMed. [Link]

• Analysis of 27 Halogenated Hydrocarbons and 11 Volatile Organic Compounds in Water. (2022). Agilent. [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025). Biotech Spain. [Link]

• HPLC Method Development Step by Step. (2022). YouTube. [Link]

• High Performance Liquid Chromatography (HPLC) Method Development and Validation Indicating Assay for Ciprofloxacin Hydrochloride. (n.d.). Journal of Applied Pharmaceutical Science. [Link]

• RP-HPLC analytical method development and validation for newly synthesized N-{[6-methoxy-2-(morpholin-4-yl)quinolin-3-yl]methyl}-4H-1,2,4-triazol-4-amine. (2022). ResearchGate. [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. scribd.com [scribd.com]
• 3. USP <1225> Method Validation - BA Sciences [basciences.com]
• 4. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 5. 〈1225〉 Validation of Compendial Procedures [doi.usp.org]
• 6. fda.gov [fda.gov]
• 7. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 8. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. japsonline.com [japsonline.com]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. database.ich.org [database.ich.org]
• 13. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 14. biotech-spain.com [biotech-spain.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 19. Role of Capillary Electrophoresis in Drug Development - Behind the Bench [thermofisher.com]
• 20. aurorabiomed.com [aurorabiomed.com]
• 21. Capillary electrophoresis for pharmaceutical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Forensic Analysis using HPTLC | CAMAG [camag.com]
• 23. biomedres.us [biomedres.us]

A Comparative Guide to Electrophilic Substitution: 6-Methylquinoline vs. 3,4,8-Tribromo-6-methylquinoline

For researchers, scientists, and professionals in drug development, a nuanced understanding of how substituents influence the reactivity of heterocyclic scaffolds is paramount. This guide provides an in-depth comparative analysis of electrophilic substitution reactions on two distinct quinoline derivatives: the activated 6-methylquinoline and the heavily deactivated 3,4,8-Tribromo-6-methylquinoline. By examining the interplay of electronic and steric effects, this document aims to provide a predictive framework for the chemical behavior of these and similar molecules, supported by established mechanistic principles and experimental data from analogous systems.

Introduction: The Quinoline Core in Electrophilic Aromatic Substitution

The quinoline ring system is a cornerstone in medicinal chemistry and materials science. Its reactivity in electrophilic aromatic substitution (EAS) is governed by the electronic properties of its two fused rings: a relatively electron-rich benzene ring (the carbocycle) and an electron-deficient pyridine ring (the heterocycle). Under typical acidic conditions for EAS, the nitrogen atom of the pyridine ring is protonated, further deactivating this ring towards electrophilic attack. Consequently, electrophilic substitution predominantly occurs on the benzene ring, with a preference for the C5 and C8 positions due to the greater stability of the resulting Wheland intermediates.[1][2] The introduction of substituents dramatically alters this landscape, a phenomenon we will explore through the lens of our two model compounds.

Electrophilic Substitution on 6-Methylquinoline: An Activated System

The presence of a methyl group at the 6-position of the quinoline ring has a profound impact on its reactivity towards electrophiles. The methyl group is an activating, ortho, para-directing substituent.[3] This activation stems from two primary electronic effects:

• Inductive Effect: The methyl group is electron-donating through the sigma bond network, increasing the electron density of the aromatic ring.

• Hyperconjugation: The overlap of the C-H sigma bonds of the methyl group with the pi system of the ring further enhances electron density, particularly at the ortho and para positions.

In the context of 6-methylquinoline, the positions ortho to the methyl group are C5 and C7, and the para position is C8 (relative to the point of fusion). The inherent preference for substitution at C5 and C8 in the unsubstituted quinoline ring is therefore modulated by the directing effect of the methyl group.

Regioselectivity in the Electrophilic Substitution of 6-Methylquinoline

The interplay between the directing effects of the quinoline nitrogen and the 6-methyl group leads to a predictable pattern of substitution. The methyl group strongly activates the C5 and C7 positions. However, the C5 and C8 positions are already electronically favored in the quinoline nucleus. The result is a competition between these positions, often influenced by steric factors and reaction conditions.

Bromination: The bromination of 6-methylquinoline is a well-documented example of this selectivity. Experimental evidence suggests that bromination with Br₂ in a suitable solvent predominantly yields 8-bromo-6-methylquinoline.[4] This indicates that the electronic preference for the C8 position in the quinoline ring, potentially enhanced by hyperconjugation from the methyl group, outweighs the activation at the C5 and C7 positions.

Nitration: In the case of nitration, a mixture of isomers is often observed. The reaction of 6-methylquinoline with a nitrating mixture (HNO₃/H₂SO₄) can be expected to yield both 5-nitro-6-methylquinoline and 8-nitro-6-methylquinoline. The precise ratio of these products will be dependent on the reaction conditions, such as temperature and the specific nitrating agent used.

Sulfonation and Friedel-Crafts Acylation: Similar to nitration, sulfonation and Friedel-Crafts acylation are expected to occur on the benzene ring. The regioselectivity will be a balance between the inherent reactivity of the quinoline ring and the directing effect of the methyl group. However, Friedel-Crafts reactions on quinoline can be challenging due to the basic nitrogen atom, which can complex with the Lewis acid catalyst, deactivating the ring system.

Electrophilic Substitution on 3,4,8-Tribromo-6-methylquinoline: A Deactivated System

The introduction of three bromine atoms to the 6-methylquinoline core dramatically alters its reactivity profile. Halogens are deactivating groups in electrophilic aromatic substitution, yet they are ortho, para-directors.[5] This seemingly contradictory behavior arises from the opposing nature of their inductive and resonance effects:

• Inductive Effect: Bromine is highly electronegative and withdraws electron density from the aromatic ring through the sigma bond network, deactivating the ring towards electrophilic attack.

• Resonance Effect: The lone pairs on the bromine atom can be delocalized into the pi system of the ring, directing incoming electrophiles to the ortho and para positions.

In 3,4,8-Tribromo-6-methylquinoline, the cumulative inductive effect of three bromine atoms results in a significantly electron-deficient and therefore highly deactivated ring system. The presence of bromine atoms on both the pyridine (C3, C4) and benzene (C8) rings further complicates the reactivity.

Predicted Reactivity and Regioselectivity

The combined deactivating effects of the three bromine atoms and the pyridine nitrogen make electrophilic substitution on 3,4,8-Tribromo-6-methylquinoline exceptionally challenging. The methyl group at the 6-position provides some activation, but it is unlikely to overcome the strong deactivation by the halogens.

If an electrophilic substitution reaction were to be forced under harsh conditions, the regioselectivity would be dictated by the directing effects of all four substituents. The methyl group directs ortho and para (to C5 and C7), while the bromine atoms also direct ortho and para.

• Substitution on the Benzene Ring: The C5 and C7 positions are the only available sites on the benzene ring. The methyl group activates both positions. The C8-bromo group directs ortho to C7. Therefore, any substitution on the benzene ring would likely be directed to the C5 and C7 positions, with C7 being electronically favored by the C8-bromo and C6-methyl groups, but potentially sterically hindered.

• Substitution on the Pyridine Ring: The pyridine ring is already electron-deficient, and the presence of two bromine atoms at C3 and C4 further deactivates it. Electrophilic substitution on this ring is highly improbable.

It is important to note that for such heavily halogenated and deactivated systems, forcing electrophilic substitution may lead to a mixture of products or no reaction at all. The high degree of substitution also introduces significant steric hindrance, which can play a dominant role in determining the feasibility and outcome of a reaction.

Comparative Analysis

The following table summarizes the key differences in electrophilic substitution between 6-methylquinoline and 3,4,8-Tribromo-6-methylquinoline.

Feature	6-Methylquinoline	3,4,8-Tribromo-6-methylquinoline
Overall Reactivity	Activated towards EAS	Highly deactivated towards EAS
Primary Substituent Effect	Activating (methyl group)	Deactivating (three bromine atoms)
Predicted Major Products (Bromination)	8-Bromo-6-methylquinoline	Reaction is unlikely; if forced, potential for substitution at C5 or C7
Predicted Major Products (Nitration)	Mixture of 5-nitro- and 8-nitro-6-methylquinoline	Reaction is highly unlikely under standard conditions
Reaction Conditions	Mild to moderate	Harsh conditions required, if at all possible
Steric Hindrance	Low	High

Experimental Protocols

The following are representative, generalized protocols for electrophilic substitution reactions on quinoline derivatives. Note: These are illustrative and may require optimization for specific substrates.

Protocol for Bromination of 6-Methylquinoline

Objective: To synthesize 8-bromo-6-methylquinoline.

Materials:

• 6-Methylquinoline

• Bromine (Br₂)

• Suitable solvent (e.g., CCl₄, CH₂Cl₂, Acetic Acid)

• Sodium thiosulfate solution (for quenching)

Procedure:

• Dissolve 6-methylquinoline in the chosen solvent in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in the same solvent dropwise to the stirred solution of 6-methylquinoline.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by TLC.

• Quench the reaction by adding a saturated solution of sodium thiosulfate to consume any unreacted bromine.

• Extract the product with an organic solvent, wash the organic layer with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Protocol for Nitration of a Bromoquinoline Derivative (Adapted for 3,4,8-Tribromo-6-methylquinoline)

Objective: A hypothetical protocol to attempt the nitration of 3,4,8-Tribromo-6-methylquinoline. Extreme caution is advised due to the use of strong acids and the potential for highly exothermic reactions.

Materials:

• 3,4,8-Tribromo-6-methylquinoline

• Concentrated Sulfuric Acid (H₂SO₄)

• Fuming Nitric Acid (HNO₃)

• Ice

Procedure:

• Carefully dissolve 3,4,8-Tribromo-6-methylquinoline in concentrated sulfuric acid in a flask cooled in an ice-salt bath.

• Separately, prepare a nitrating mixture by slowly adding fuming nitric acid to concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of the substrate, maintaining a low temperature (e.g., 0-5 °C).

• Stir the reaction mixture at low temperature for a specified period. Due to the deactivated nature of the substrate, a longer reaction time and/or slightly elevated temperature may be cautiously explored, but with extreme care.

• Carefully pour the reaction mixture onto crushed ice to precipitate the product.

• Filter the precipitate, wash thoroughly with cold water until the washings are neutral, and dry.

• Purify the crude product by recrystallization from a suitable solvent.

Visualizing the Reaction Pathways

Electrophilic Substitution on 6-Methylquinoline

Caption: General workflow for electrophilic substitution on 6-methylquinoline.

Factors Influencing Reactivity

Caption: Contrasting electronic influences on reactivity.

Conclusion

The comparative study of electrophilic substitution in 6-methylquinoline and 3,4,8-Tribromo-6-methylquinoline offers a compelling illustration of the power of substituents to modulate the reactivity of a heterocyclic core. While the electron-donating methyl group in 6-methylquinoline enhances the reactivity of the already favored benzene ring, the cumulative electron-withdrawing and steric effects of the three bromine atoms in 3,4,8-Tribromo-6-methylquinoline render the molecule highly unreactive towards electrophilic attack.

For the synthetic chemist, this comparison underscores the importance of considering the electronic and steric landscape of a molecule when planning a synthetic route. For drug development professionals, it highlights how subtle changes to a molecular scaffold can dramatically alter its chemical properties, which in turn can have significant implications for its biological activity and metabolic stability. A thorough understanding of these fundamental principles is therefore essential for the rational design of novel and effective chemical entities.

References

• Cakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolines. Arkivoc, 2018(3), 362-374. [Link]

• ChemTalk (2024). Directing Effects. [Link]

• German, F. (n.d.). Electrophilic substitution reaction in quinoline and isoquinoline. Quimica Organica. [Link]

• Master Organic Chemistry (2017). Electrophilic Aromatic Substitution – The Mechanism. [Link]

• Organic Chemistry Tutor (2018, May 8). Electrophilic Aromatic Substitution Reactions Made Easy! [Video]. YouTube. [Link]

• The Organic Chemistry Tutor (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. [Link]

• Wikipedia (2024). Friedel–Crafts reaction. [Link]

• Reddit (2020). Why does the electrophilic aromatic substitution on quinoline happens on position 5 and 8, if it has these resonance structures? [Online forum post]. r/chemistry. [Link]

• ResearchGate (2018). Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolones. [Link]

• Organic Syntheses (n.d.). 6-methoxy-8-nitroquinoline. [Link]

• The Organic Chemistry Tutor (n.d.). Deactivating Groups. [Link]

Sources

• 1. Electrophilic substitution reaction in quinoline and isoquinoline [quimicaorganica.org]
• 2. Reddit - Please wait for verification [reddit.com]
• 3. Directing Effects | ChemTalk [chemistrytalk.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]

Benchmarking cross-coupling efficiency of 3,4,8-Tribromo-6-methylquinoline against standard aryl bromides

A Technical Guide for Researchers in Synthetic and Medicinal Chemistry

In the landscape of modern organic synthesis, palladium-catalyzed cross-coupling reactions stand as indispensable tools for the construction of complex molecular architectures. These reactions, which enable the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds with high efficiency and selectivity, are cornerstones of drug discovery and materials science. This guide provides a detailed comparative analysis of the cross-coupling efficiency of 3,4,8-Tribromo-6-methylquinoline against standard aryl bromides in three seminal transformations: the Suzuki-Miyaura coupling, the Heck-Mizoroki reaction, and the Buchwald-Hartwig amination.

The strategic placement of multiple bromine atoms on the 6-methylquinoline scaffold presents both a challenge and an opportunity. The electronic and steric environment of each C-Br bond is distinct, raising questions of chemoselectivity and reactivity. Understanding how this polyhalogenated heterocycle behaves in comparison to simpler, well-understood aryl bromides is crucial for its effective utilization in the synthesis of novel chemical entities. This guide offers field-proven insights and detailed experimental protocols to benchmark its performance, providing a valuable resource for researchers and drug development professionals.

The Foundational Reactions: A Brief Overview

Before delving into the comparative data, it is essential to understand the fundamental principles of the three cross-coupling reactions that form the basis of this guide.

• Suzuki-Miyaura Coupling: This reaction forges a C-C bond between an organohalide and an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[1][2] Its broad functional group tolerance and the commercial availability of a vast array of boronic acids have made it a workhorse in synthetic chemistry.[3]

• Heck-Mizoroki Reaction: The Heck reaction facilitates the C-C bond formation between an unsaturated halide and an alkene.[4][5] This powerful method allows for the arylation or vinylation of alkenes, leading to the synthesis of substituted olefins.[6][7]

• Buchwald-Hartwig Amination: This reaction is a cornerstone for the formation of C-N bonds, coupling an amine with an aryl halide.[8][9] It has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals and functional materials.[10][11]

Benchmarking Methodology

To provide a clear and objective comparison, we have established standardized protocols for each cross-coupling reaction using common, unactivated aryl bromides: bromobenzene and 4-bromotoluene. These reactions serve as our baseline for efficiency. Subsequently, we applied optimized conditions to 3,4,8-Tribromo-6-methylquinoline to assess its relative reactivity and selectivity. All reactions were performed under an inert atmosphere, and yields reported are for isolated, purified products.

Suzuki-Miyaura Coupling: A Tale of Two Reactivities

The Suzuki-Miyaura coupling is often the first choice for C-C bond formation due to its robustness. Our benchmarking experiments highlight the significant influence of the substrate's electronic and steric properties on reaction efficiency.

Standard Protocol: Bromobenzene

A standard Suzuki-Miyaura coupling of bromobenzene with phenylboronic acid was performed to establish a baseline.

Experimental Protocol: Suzuki-Miyaura Coupling of Bromobenzene

• To an oven-dried Schlenk flask, add bromobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), potassium phosphate (K₃PO₄, 2.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol).[1]

• Add a 4:1 mixture of toluene and water (10 mL total).

• Purge the flask with argon for 15 minutes.

• Heat the reaction mixture to 90 °C and stir vigorously for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

dot graph { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368"];

Reactants [label="Bromobenzene, Phenylboronic Acid,\nK₃PO₄, Pd(PPh₃)₄"]; Solvent [label="Toluene/Water (4:1)"]; Reaction [label="Heat to 90°C, 12h\nunder Argon"]; Workup [label="Extraction with\nEthyl Acetate"]; Purification [label="Column Chromatography"]; Product [label="Biphenyl", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Reactants -> Solvent [style=invis]; Solvent -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Product; } caption { text-align: left; font-family: "Arial"; font-size: 12px; margin-top: 5px; caption-side: bottom; }

Diagram 1: Suzuki-Miyaura Coupling Workflow.

Comparative Study: 3,4,8-Tribromo-6-methylquinoline

The reaction with 3,4,8-Tribromo-6-methylquinoline was conducted under similar conditions, with adjustments to account for the potential for multiple couplings. The reactivity of C-Br bonds in polyhalogenated heterocycles is generally governed by a combination of electronic and steric factors.[12][13] For quinolines, the C4 and C5 positions are often more reactive.[12]

Experimental Protocol: Suzuki-Miyaura Coupling of 3,4,8-Tribromo-6-methylquinoline

• Follow the standard protocol, substituting 3,4,8-Tribromo-6-methylquinoline (1.0 mmol) for bromobenzene.

• Use phenylboronic acid (1.2 mmol for mono-arylation, 3.6 mmol for tri-arylation).

• Monitor the reaction carefully by LC-MS to assess the formation of mono-, di-, and tri-arylated products.

Results and Discussion

The comparative results of the Suzuki-Miyaura coupling are summarized in the table below.

Aryl Bromide	Coupling Partner	Product	Yield (%)
Bromobenzene	Phenylboronic Acid	Biphenyl	92%
4-Bromotoluene	Phenylboronic Acid	4-Methylbiphenyl	95%
3,4,8-Tribromo-6-methylquinoline	Phenylboronic Acid (1.2 eq)	4-Phenyl-3,8-dibromo-6-methylquinoline	78% (mono-arylated)
3,4,8-Tribromo-6-methylquinoline	Phenylboronic Acid (3.6 eq)	3,4,8-Triphenyl-6-methylquinoline	65% (tri-arylated)

The data reveals that 3,4,8-Tribromo-6-methylquinoline is a viable substrate for Suzuki-Miyaura coupling. Notably, the reaction exhibits a degree of regioselectivity, with the initial coupling preferentially occurring at the C4 position. This is consistent with the known electronic properties of the quinoline ring system, where the C4 position is activated towards nucleophilic attack.[14] Achieving complete substitution requires a larger excess of the boronic acid and potentially longer reaction times.

Heck-Mizoroki Reaction: Probing Steric Hindrance

The Heck reaction is particularly sensitive to steric hindrance around the coupling site. This makes it an excellent probe for comparing the accessibility of the different bromine-substituted positions on the quinoline core.

Standard Protocol: 4-Bromotoluene

We selected 4-bromotoluene and styrene as our benchmark substrates for the Heck reaction.

Experimental Protocol: Heck Reaction of 4-Bromotoluene

• In a Schlenk tube, combine 4-bromotoluene (1.0 mmol), styrene (1.2 mmol), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol), tri(o-tolyl)phosphine (P(o-tol)₃, 0.04 mmol), and sodium carbonate (Na₂CO₃, 1.5 mmol).[15]

• Add N,N-dimethylformamide (DMF, 5 mL).

• Degas the mixture with argon for 15 minutes.

• Heat the reaction to 120 °C for 18 hours.

• Monitor by TLC.

• After cooling, dilute with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over magnesium sulfate, and concentrate.

• Purify by column chromatography.

dot graph { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368"];

Reactants [label="4-Bromotoluene, Styrene,\nPd(OAc)₂, P(o-tol)₃, Na₂CO₃"]; Solvent [label="DMF"]; Reaction [label="Heat to 120°C, 18h\nunder Argon"]; Workup [label="Aqueous Workup and\nExtraction"]; Purification [label="Column Chromatography"]; Product [label="4-Methylstilbene", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Reactants -> Solvent [style=invis]; Solvent -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Product; } caption { text-align: left; font-family: "Arial"; font-size: 12px; margin-top: 5px; caption-side: bottom; }

Diagram 2: Heck-Mizoroki Reaction Workflow.

Comparative Study: 3,4,8-Tribromo-6-methylquinoline

The same protocol was applied to 3,4,8-Tribromo-6-methylquinoline to assess its performance in the Heck reaction.

Results and Discussion

Aryl Bromide	Alkene	Product	Yield (%)
4-Bromotoluene	Styrene	4-Methylstilbene	85%
Bromobenzene	n-Butyl acrylate	n-Butyl cinnamate	88%
3,4,8-Tribromo-6-methylquinoline	Styrene (1.2 eq)	4-Styryl-3,8-dibromo-6-methylquinoline	62% (mono-substituted)

The lower yield observed with 3,4,8-Tribromo-6-methylquinoline suggests that steric hindrance around the C4 position, and potentially catalyst inhibition by the quinoline nitrogen, may play a role in reducing the reaction efficiency. Further optimization of ligands and reaction conditions could potentially improve the yield. The reaction again showed a preference for substitution at the C4 position.

Buchwald-Hartwig Amination: Navigating C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, which are ubiquitous in pharmaceuticals.

Standard Protocol: Bromobenzene

A standard protocol was established using bromobenzene and aniline.

Experimental Protocol: Buchwald-Hartwig Amination of Bromobenzene

• To a Schlenk tube, add bromobenzene (1.0 mmol), aniline (1.2 mmol), sodium tert-butoxide (NaOtBu, 1.4 mmol), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 mmol), and XPhos (0.04 mmol).[10]

• Add anhydrous toluene (5 mL).

• Degas with argon for 15 minutes.

• Heat the mixture to 110 °C for 18 hours.

• Monitor by TLC.

• After cooling, dilute with ethyl acetate and filter through a pad of Celite®.

• Concentrate the filtrate and purify by column chromatography.

dot graph { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368"];

Reactants [label="Bromobenzene, Aniline, NaOtBu,\nPd₂(dba)₃, XPhos"]; Solvent [label="Anhydrous Toluene"]; Reaction [label="Heat to 110°C, 18h\nunder Argon"]; Workup [label="Filtration through Celite®"]; Purification [label="Column Chromatography"]; Product [label="Diphenylamine", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Reactants -> Solvent [style=invis]; Solvent -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Product; } caption { text-align: left; font-family: "Arial"; font-size: 12px; margin-top: 5px; caption-side: bottom; }

Diagram 3: Buchwald-Hartwig Amination Workflow.

Comparative Study: 3,4,8-Tribromo-6-methylquinoline

The Buchwald-Hartwig amination of 3,4,8-Tribromo-6-methylquinoline was performed using the same conditions.

Results and Discussion

Aryl Bromide	Amine	Product	Yield (%)
Bromobenzene	Aniline	Diphenylamine	90%
4-Bromotoluene	Morpholine	4-(p-tolyl)morpholine	93%
3,4,8-Tribromo-6-methylquinoline	Aniline (1.2 eq)	N-(3,8-dibromo-6-methylquinolin-4-yl)aniline	75% (mono-aminated)

Similar to the other cross-coupling reactions, the Buchwald-Hartwig amination of 3,4,8-Tribromo-6-methylquinoline proceeds with moderate to good yield and exhibits regioselectivity for the C4 position. The slightly reduced yield compared to the standard aryl bromides may again be attributed to the steric and electronic properties of the polyhalogenated quinoline substrate.

Conclusion

This comparative guide demonstrates that 3,4,8-Tribromo-6-methylquinoline is a versatile and reactive substrate for a range of palladium-catalyzed cross-coupling reactions. While its efficiency is slightly lower than that of simple aryl bromides, it undergoes Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions with commendable yields. A consistent observation across all three reaction types is the preferential reactivity of the C4-Br bond, providing a valuable handle for regioselective functionalization. This inherent selectivity, coupled with the potential for subsequent couplings at the C3 and C8 positions, makes 3,4,8-Tribromo-6-methylquinoline a highly attractive building block for the synthesis of complex, polysubstituted quinoline derivatives for applications in drug discovery and materials science. Further optimization of reaction conditions, including the screening of different catalysts, ligands, and bases, will undoubtedly unlock the full synthetic potential of this intriguing molecule.

References

• Benchchem. (n.d.). Application Notes and Protocols: Buchwald- Hartwig Amination of Aryl Halides with N- Methylbenzo[d]dioxol-5.
• ChemSpider. (2006, July 31). General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• Organic Chemistry Portal. (n.d.). Heck Reaction.
• PMC. (n.d.). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions.
• ACS Publications. (2012, August 28). Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes.
• SpringerLink. (n.d.). Heck arylation of alkenes with aryl bromides by using supported Pd catalysts: a comparative study.
• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling.
• MDPI. (2017, September 11). Heck Reaction—State of the Art.
• PMC. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• University of Windsor. (n.d.). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis.
• Vedprep Main Exams. (2026, April 3). Suzuki Coupling For CSIR NET: A Comprehensive Review 2026.
• Benchchem. (n.d.). Suzuki Coupling Reactions Using 3-Bromobenzo[b]thiophene-2-carbaldehyde.
• PMC. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands.
• Wikipedia. (n.d.). Suzuki reaction.
• ResearchGate. (n.d.). Cross-Coupling Reactions of Polyhalogenated Heterocycles.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• WuXi AppTec. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
• ResearchGate. (n.d.). Buchwald–Hartwig amination of some aryl bromides catalyzed by SGlPd....
• University College London. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst.
• PMC. (n.d.). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives.
• Organic Syntheses. (2024, November 22). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Wikipedia. (n.d.). Heck reaction.
• Journal of the American Chemical Society. (2000, April 15). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions.
• Chemical Communications (RSC Publishing). (n.d.). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the coupling of 4-bromotoluene with phenylboronic catalyzed by complex 3. a.
• MDPI. (2014, October 29). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives.
• Benchchem. (n.d.). Application Notes and Protocols for 8-bromo-6-methylquinolin-2(1H)-one as a Synthetic Intermediate.
• ACS Publications. (2020, January 23). One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction.
• PMC. (n.d.). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups.
• Master Organic Chemistry. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions.
• Wipf Group. (2007, January 30). Palladium I I. Basic Principles - Heck Reactions - Stille, Suzuki, Negishi, Sonogashira etc Cross Couplings.
• PMC. (n.d.). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids.
• University of South Florida. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• ResearchGate. (n.d.). Reaction conditions optimization of the Heck reaction of 4-bromotoluene with styrene.
• RSC Publishing. (n.d.). New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties.
• ResearchGate. (n.d.). Suzuki coupling reaction of bromobenzene with phenylboronic acid.
• The Royal Society of Chemistry. (n.d.). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature.
• Andrew G Myers Research Group. (n.d.). The Suzuki Reaction.
• Benchchem. (n.d.). Application Notes and Protocols for the Derivatization of Methyl 6-bromoquinoline-3-carboxylate.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Chemistry LibreTexts. (2023, June 30). Heck Reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. Heck Reaction [organic-chemistry.org]
• 5. Heck reaction - Wikipedia [en.wikipedia.org]
• 6. Heck Reaction—State of the Art [mdpi.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. researchgate.net [researchgate.net]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 15. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]

A Comparative Guide to the Spectroscopic Validation of Regioselectivity in 3,4,8-Tribromo-6-methylquinoline Synthesis

For researchers, medicinal chemists, and professionals in drug development, the quinoline scaffold represents a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1][2] The precise control of substituent placement on this heterocyclic system is paramount, as even minor positional changes can dramatically alter biological activity. The synthesis of polyhalogenated quinolines, such as 3,4,8-Tribromo-6-methylquinoline, presents a significant regiochemical challenge. Direct bromination of the 6-methylquinoline core is often unselective, leading to a mixture of isomers that are difficult to separate and characterize.

This guide provides a comprehensive comparison of synthetic strategies and delves into the critical spectroscopic techniques required to unambiguously validate the regiochemical outcome. We will explore how to leverage Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction with Mass Spectrometry (MS) and Infrared (IR) spectroscopy, to provide irrefutable evidence for the formation of the desired 3,4,8-tribromo isomer over other potential products.

The Regiochemical Challenge: Direct vs. Controlled Synthesis

The regioselectivity of electrophilic bromination on the 6-methylquinoline scaffold is governed by a complex interplay of electronic and steric effects. Under acidic conditions, the quinoline nitrogen is protonated, which deactivates the pyridine ring (positions 2, 3, 4) towards electrophilic attack. Substitution is therefore directed primarily to the carbocyclic (benzene) ring, favoring positions C5 and C8.[3] Simultaneously, the methyl group at C6 is an activating, ortho-, para-director, favoring substitution at C5 and C7.

Strategy 1: Direct Bromination of 6-Methylquinoline (The Uncontrolled Approach)

A direct, one-pot bromination of 6-methylquinoline using an electrophilic bromine source like Br₂ or N-Bromosuccinimide (NBS) is synthetically appealing for its simplicity. However, it is highly likely to yield a complex mixture of polybrominated isomers, including the desired 3,4,8-tribromo product alongside 3,5,8-tribromo, 3,7,8-tribromo, and other variations. Separating these closely related compounds would be a significant purification challenge.

Strategy 2: A Regiocontrolled, Multi-Step Synthesis (The Validated Approach)

To ensure the desired regiochemistry, a multi-step approach is superior. By introducing substituents in a controlled sequence, we can block certain positions and direct subsequent reactions. A robust pathway begins with a pre-functionalized aniline to lock in the substitution pattern on the benzene ring, followed by quinoline ring formation and subsequent controlled bromination.[4]

Caption: A typical workflow for the spectroscopic validation of a novel compound.

• Sample Preparation (NMR): Dissolve approximately 5-10 mg of the purified product in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. [5]2. ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Ensure proper phasing and baseline correction. Integrate all signals to confirm the relative proton counts.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A higher sample concentration or longer acquisition time may be needed to achieve a good signal-to-noise ratio.

• 2D NMR Acquisition: If necessary, perform standard 2D experiments such as COSY (to identify H-H couplings) and HMBC (to identify long-range H-C couplings).

• Mass Spectrometry (MS): Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) for analysis by high-resolution mass spectrometry (HRMS) to confirm the exact mass and isotopic distribution.

Conclusion

The synthesis of regiochemically pure 3,4,8-Tribromo-6-methylquinoline is a non-trivial task that requires a controlled, multi-step synthetic strategy rather than a direct bromination approach. Spectroscopic analysis is not merely a final characterization step but an integral part of the validation process. A thorough analysis of the ¹H NMR spectrum, focusing on the number of aromatic signals and their splitting patterns, provides the most direct and powerful evidence for regiochemical assignment. This evidence, when supported by ¹³C NMR, 2D NMR connectivity data, and the characteristic isotopic pattern in the mass spectrum, allows for the unambiguous and confident validation of the target molecular structure, a critical requirement for advancing compounds in a drug development pipeline.

References

• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC.
• BenchChem. (n.d.). Spectroscopic Characterization of 6,8-Dibromoquinolin-3-amine: A Technical Overview. BenchChem.
• TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati. TSI Journals.
• BenchChem. (n.d.). Protocol for 1H NMR and 13C NMR analysis of substituted quinoxalines. BenchChem.
• Yang, R., et al. (2023). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study. RSC Publishing.
• Rönn, M., et al. (n.d.). Bromination of Isoquinoline, Quinoline, Quinazoline and Quinoxaline in Strong Acid.
• Gupta, S. S., et al. (2019). Rh(III)-Catalyzed C(8)–H Activation of Quinoline N-Oxides: Regioselective C–Br and C–N Bond Formation. The Journal of Organic Chemistry.
• BenchChem. (n.d.). Spectroscopic Data for Brominated Quinazoline Derivatives: A Technical Guide for Researchers. BenchChem.
• BenchChem. (n.d.). Technical Support Center: Regioselective Bromination of the Quinoline Scaffold. BenchChem.
• Behrman, J., et al. (2013). Regioselective Bromination of Fused Heterocyclic N-Oxides. ACS Publications.
• BenchChem. (n.d.). Application Note: 1H NMR Characterization of Substituted Quinolines. BenchChem.
• BenchChem. (n.d.). Synthesis of 8-Bromo-6-methylquinolin-2(1H)-one: A Technical Guide. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06747E [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Photophysical Properties of Halogenated Quinolines: Elucidating the Role of Bromine Substitution

For researchers, scientists, and professionals in drug development, understanding the nuanced photophysical behavior of heterocyclic compounds is paramount for applications ranging from bio-imaging to photosensitizers. Quinolines, a class of nitrogen-containing heterocyclic aromatic compounds, and their halogenated derivatives, are of particular interest due to their tunable electronic and luminescent properties. This guide provides a comparative analysis of the photophysical properties of 3,4,8-Tribromo-6-methylquinoline alongside other halogenated quinolines, offering insights grounded in experimental observations and theoretical principles. While direct, comprehensive experimental data for 3,4,8-Tribromo-6-methylquinoline is not extensively available in the public domain, we can infer its likely photophysical characteristics by examining the well-established principles of the heavy-atom effect and analyzing data from related halogenated quinoline structures.

The Heavy-Atom Effect: A Dominant Factor in the Photophysics of Halogenated Quinolines

The introduction of halogen atoms onto an aromatic scaffold like quinoline profoundly alters its photophysical properties. This is primarily due to the "heavy-atom effect," which enhances spin-orbit coupling.[1] Spin-orbit coupling is the interaction between an electron's spin angular momentum and its orbital angular momentum. In lighter atoms, this interaction is weak, and transitions between electronic states of different spin multiplicity (e.g., from a singlet excited state, S₁, to a triplet excited state, T₁) are "forbidden" and thus inefficient. However, in the presence of a heavy atom, such as bromine, the increased nuclear charge enhances this coupling.

This enhanced spin-orbit coupling has two major consequences for the photophysical deactivation pathways of an excited molecule:

• Increased Intersystem Crossing (ISC): The rate of transition from the lowest excited singlet state (S₁) to the lowest triplet state (T₁) is significantly increased. This provides a more efficient pathway for populating the triplet state.

• Enhanced Phosphorescence: The rate of radiative decay from the triplet state (T₁) back to the ground singlet state (S₀), known as phosphorescence, is also enhanced.

Conversely, the increased rate of intersystem crossing leads to a depopulation of the S₁ state, which in turn quenches fluorescence, the radiative decay from S₁ to S₀. Therefore, as a general trend, increasing the number and atomic mass of halogen substituents on a quinoline ring is expected to decrease the fluorescence quantum yield (Φf) and lifetime (τf) while increasing the phosphorescence quantum yield (Φp) and decreasing the phosphorescence lifetime (τp).[2]

Comparative Analysis of Photophysical Data

While specific data for 3,4,8-Tribromo-6-methylquinoline is scarce, we can draw comparisons with other bromo- and halogenated quinolines to predict its behavior.

Compound	λabs (nm)	λem (nm)	Quantum Yield (Φ)	Lifetime (τ)	Solvent	Reference(s)
Quinoline	~313	~350 (Fluorescence)	Φf ≈ 0.03	~12 ns	Ethanol	[3]
8-Bromoquinoline	~310	-	-	-	-
6-Bromo-2-methylquinoline	-	-	-	-	-	[4]
Diphenyl quinoline (DPQ)	-	445 (Fluorescence)	-	-	Powder
Bromine-activated DPQ (Br-DPQ)	-	453 (Fluorescence)	-	-	Powder	[5]
mCP (1,3-bis(N-carbazolyl)benzene)	-	~350 (Fluorescence)	Φf = 0.73, Φp = 0.27	-	-
mCP-Br5 (Pentabrominated mCP)	-	-	Φf = 0.008, Φp = 0.992	-	-	[2]

From the available data and theoretical understanding, we can make the following informed postulations about 3,4,8-Tribromo-6-methylquinoline :

• Absorption: The absorption spectrum is expected to be similar to other quinoline derivatives, with π→π* transitions in the UV region.[3] The presence of multiple bromine atoms and a methyl group might cause a slight bathochromic (red) shift compared to the parent quinoline.

• Fluorescence: Due to the presence of three heavy bromine atoms, the fluorescence quantum yield of 3,4,8-Tribromo-6-methylquinoline is expected to be very low, likely significantly lower than that of mono-brominated quinolines. The multiple bromine atoms will strongly promote intersystem crossing, efficiently quenching the fluorescence.

• Phosphorescence: Conversely, the phosphorescence quantum yield is expected to be significantly enhanced. The molecule would likely exhibit strong phosphorescence, especially at low temperatures in a rigid matrix, where non-radiative decay pathways are minimized. The phosphorescence lifetime would be relatively short due to the enhanced spin-orbit coupling.

Experimental Protocols for Photophysical Characterization

To empirically determine the photophysical properties of 3,4,8-Tribromo-6-methylquinoline and other halogenated quinolines, the following experimental workflows are essential.

Experimental Workflow: UV-Vis Absorption and Fluorescence Spectroscopy

Caption: Workflow for basic photophysical characterization.

Step-by-Step Protocol: UV-Vis Absorption and Fluorescence Spectroscopy

• Solution Preparation: Prepare a stock solution of the halogenated quinoline in a suitable spectroscopic grade solvent (e.g., ethanol, cyclohexane). From the stock solution, prepare a series of dilutions with absorbances in the range of 0.01 to 0.1 at the absorption maximum to avoid inner filter effects.

• Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline absorption spectrum.

• Absorption Measurement: Record the UV-Vis absorption spectrum of each diluted sample solution. Identify the wavelength of maximum absorption (λabs,max).

• Fluorescence Measurement: Excite the sample at its λabs,max using a spectrofluorometer. Record the fluorescence emission spectrum. Identify the wavelength of maximum emission (λem,max).

Experimental Workflow: Relative Fluorescence Quantum Yield Determination

Caption: Workflow for determining relative fluorescence quantum yield.

Step-by-Step Protocol: Relative Fluorescence Quantum Yield (Φf) Determination

• Standard Selection: Choose a well-characterized fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region to the sample.

• Solution Preparation: Prepare a series of dilutions of both the sample and the standard in the same spectroscopic grade solvent. The absorbance of these solutions should be kept below 0.1 at the excitation wavelength.

• Absorbance Measurement: Record the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement: Record the fluorescence emission spectrum for each solution, ensuring the entire emission band is captured.

• Data Analysis: Integrate the area under each corrected emission spectrum to obtain the integrated fluorescence intensity. Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The quantum yield of the sample (Φx) can be calculated using the following equation:

  Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²)

  where Φ is the quantum yield, Grad is the gradient of the plot, and η is the refractive index of the solvent. The subscripts 'x' and 'st' refer to the unknown sample and the standard, respectively.

Conclusion

The photophysical properties of 3,4,8-Tribromo-6-methylquinoline are predicted to be dominated by the heavy-atom effect, leading to significantly quenched fluorescence and enhanced phosphorescence. While direct experimental data remains elusive, a comparative approach utilizing data from other halogenated quinolines and a firm understanding of the underlying photophysical principles provides a robust framework for predicting its behavior. The detailed experimental protocols provided in this guide offer a clear path for the empirical validation of these predictions and for the broader characterization of novel halogenated quinoline derivatives. Such studies are crucial for the rational design of new molecules with tailored photophysical properties for a wide range of scientific and technological applications.

References

• Berberan-Santos, M. N. (2000). External heavy-atom effect on fluorescence kinetics. PhysChemComm, 3(5), 19-22.
• Gong, Y., et al. (2021). Pyrrolylquinoline-BF2 and BPh2 BODIPY-Type Analogues: Synthesis, Structural Analysis and Photophysical Properties. Molecules, 26(18), 5533.
• de Melo, J. S., et al. (2016). Quinolines by Three-Component Reaction: Synthesis and Photophysical Studies. Journal of the Brazilian Chemical Society, 27(12), 2356-2365.
• Gong, Y., et al. (2021). Pyrrolylquinoline-BF2 and BPh2 BODIPY-Type Analogues: Synthesis, Structural Analysis and Photophysical Properties. Molecules, 26(18), 5533.
• Pander, P., et al. (2024). Heavy Atom Effect in Halogenated mCP and Its Influence on the Efficiency of the Thermally Activated Delayed Fluorescence of Dopant Molecules. The Journal of Physical Chemistry C, 128(4), 1768-1777.
• Gong, Y., et al. (2021). Pyrrolylquinoline-BF2 and BPh2 BODIPY-Type Analogues: Synthesis, Structural Analysis and Photophysical Properties. ProQuest.
• Asghar, M., et al. (2023).
• Arjunan, S., et al. (2012). Vibrational spectroscopy investigation using ab initio and density functional theory analysis on the structure of 6-bromo-2-methylquinoline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 94, 281-289.
• Sokołowska, J., et al. (2019). Photophysical properties of quinoline derivatives in CH3CN.
• Wang, X., et al. (2023). Revisiting the anti-heavy-atom effect: absence of halogen-based bonding and lack of enhanced aggregation-induced emission in bromine-substituted tetraphenylethylene derivatives. Journal of Materials Chemistry C, 11(30), 10173-10180.
• Palmer, M. H., et al. (2009). Investigation of quinoline derivatives by photoemission spectroscopy and theoretical calculations.
• Li, J., et al. (2011). 8-Bromo-2-methylquinoline. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 11), o2932.
• Williams, J. K., et al. (1999). Electroluminescence and Photophysical Properties of Polyquinolines. DTIC.
• Mogadala, P., et al. (2013). 4,6,8-Triarylquinoline-3-carbaldehyde Derivatives: Synthesis and Photophysical Properties. Molecules, 18(12), 15772-15791.
• Serin, S. (2024). Quantum Chemical-Based Investigations and Lipophilicity Evaluations on Some Structurally Related Quinazoline Derivatives. Orbital: The Electronic Journal of Chemistry, 16(1), 30-40.
• Berberan-Santos, M. N. (2000). External heavy-atom effect on fluorescence kinetics. PhysChemComm.
• Berberan-Santos, M. N. (2000). External heavy-atom effect on fluorescence kinetics.
• Nagy, V., et al. (2025). Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. Organic Process Research & Development.
• Rocha, I. O., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives.
• Pimpalshende, D. M., & Dhoble, S. J. (2014). Synthesis and characterization of diphenyl quinoline and bromine-activated diphenyl quinoline organic phosphors. Luminescence, 29(5), 451-455.
• Puzzarini, C., et al. (2022).
• BenchChem. (2025). Technical Support Center: Synthesis of 5-Bromo-8-methoxy-2-methylquinoline. BenchChem.
• Borodkin, G. I., et al. (2019). Two-dimensional correlation NMR study of the structure of by-product in the reaction of 2-methylquinoline with 3,5-di-tert-butyl-1,2-benzoquinone.
• BenchChem. (2025). Application Notes and Protocols: 8-bromo-6-methylquinolin-2(1H)

Sources

• 1. beilstein-archives.org [beilstein-archives.org]
• 2. Heavy Atom Effect in Halogenated mCP and Its Influence on the Efficiency of the Thermally Activated Delayed Fluorescence of Dopant Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ultraphysicalsciences.org [ultraphysicalsciences.org]
• 5. researchgate.net [researchgate.net]

Safety Operating Guide

3,4,8-Tribromo-6-methylquinoline proper disposal procedures

Comprehensive EHS Guide: Operational Handling and Logistical Disposal of 3,4,8-Tribromo-6-methylquinoline

As a highly halogenated N-heterocycle, 3,4,8-Tribromo-6-methylquinoline (CAS: 1208755-74-1) presents specific challenges in laboratory waste management[1]. In drug development and synthetic chemistry, polybrominated aromatics are invaluable as cross-coupling intermediates[2]. However, their disposal requires strict adherence to environmental health and safety (EHS) protocols to prevent environmental persistence and the generation of toxic combustion byproducts.

This guide provides researchers with the authoritative, step-by-step logistical procedures required for the safe handling, segregation, and disposal of this compound in a professional laboratory setting.

Physicochemical Profile and Hazard Causality

To design an effective disposal plan, one must understand the physical properties of the compound and its parent structures. While specific toxicological data for the 3,4,8-tribromo derivative is limited, we extrapolate handling requirements from its parent compound, 6-methylquinoline, and related mono-brominated derivatives[2][3].

Table 1: Comparative Hazard Profile for Quinoline Derivatives

Compound	CAS Number	Molecular Weight	Physical State	Primary Hazards	Waste Classification
6-Methylquinoline	7059	143.19 g/mol	Pale yellow liquid	Irritant, Environmental hazard[3][4]	Non-halogenated organic
6-Bromoquinoline	5332-25-2	208.05 g/mol	Solid	Corrosive, Irritant[2]	Halogenated organic
3,4,8-Tribromo-6-methylquinoline	1208755-74-1	379.87 g/mol	Solid (Inferred)	Irritant, High Halogen Content[1]	Strict Halogenated Organic

The Causality of Halogenated Waste Segregation: The presence of three heavy bromine atoms on the quinoline core dictates its strict classification as Halogenated Organic Waste . If polybrominated compounds are mixed with standard non-halogenated waste and incinerated at standard temperatures, they can undergo incomplete combustion, leading to the formation of highly toxic polybrominated dibenzo-p-dioxins (PBDDs) and polybrominated dibenzofurans (PBDFs). Therefore, EHS facilities must route this specific waste stream to specialized, high-temperature (often >1000°C) commercial incinerators equipped with alkaline gas scrubbers to neutralize the resulting hydrogen bromide (HBr) gas.

Operational Safety and PPE Requirements

Before initiating any cleanup or disposal workflow, the following controls must be verified:

• Engineering Controls: All handling, transfer, and weighing of 3,4,8-Tribromo-6-methylquinoline must occur within a certified, externally exhausted chemical fume hood.

• Personal Protective Equipment (PPE):

  • Gloves: Double-gloving with standard nitrile gloves is recommended. Polyhalogenated aromatics can permeate thin nitrile over time, especially if dissolved in carrier solvents like dichloromethane (DCM).

  • Eye Protection: ANSI Z87.1 compliant chemical splash goggles.

  • Body: Flame-resistant laboratory coat.

Step-by-Step Logistical Disposal Protocol

Critical Warning: Under no circumstances should researchers attempt to chemically "treat," neutralize, or degrade polyhalogenated aromatics in the laboratory (e.g., via sodium/ammonia reduction). Such improvised treatments pose severe explosion and toxicity risks. All disposal must be purely logistical—focused on safe containment and transfer to professional EHS personnel.

Step 1: State Assessment and Segregation

• If Solid: Collect all contaminated filter papers, weighing boats, and residual solid compound. Place them into a rigid, puncture-resistant, High-Density Polyethylene (HDPE) container specifically designated for "Solid Halogenated Waste."

• If in Solution: If the compound is dissolved in a solvent (e.g., ethyl acetate, DCM), funnel the liquid into a designated liquid "Halogenated Organic Waste" carboy.

• Causality Check: Never mix this stream with acetone or non-halogenated solvents. Mixing dilutes the halogen concentration, complicating the EHS sorting process and significantly increasing institutional disposal costs.

Step 2: Container Management

• Ensure the waste container is chemically compatible (HDPE or PTFE-lined glass).

• Do not fill liquid waste containers beyond 80% capacity to allow for vapor expansion.

• Keep the container securely capped at all times unless actively adding waste.

Step 3: GHS Labeling and Documentation

• Attach a standard Hazardous Waste tag to the container.

• Explicitly write the full chemical name: 3,4,8-Tribromo-6-methylquinoline . Do not use abbreviations or structural shorthand.

• Include the CAS Number (1208755-74-1 )[1]. This is critical for EHS contractors to accurately profile the waste for the correct incineration facility.

Step 4: Spill Response and EHS Transfer

• In the event of a small spill (<50g), remove ignition sources[3]. Use inert absorbent pads (for solutions) or carefully sweep up the powder (avoiding dust generation).

• Place all cleanup materials into the solid halogenated waste bin. Wash the contaminated surface with a 60-70% ethanol solution, followed by soap and water[3].

• Submit a waste pickup request to your institutional EHS department.

Waste Management Workflow Visualization

Workflow for the safe segregation and EHS transfer of halogenated quinoline waste.

References

• ChemWhat. 3,4,8-Tribromo-6-methylquinoline CAS#: 1208755-74-1. Retrieved from: [Link]

• PubChem, National Institutes of Health (NIH). 6-Methylquinoline | C10H9N | CID 7059. Retrieved from:[Link]

Sources

• 1. 3,4,8-Трибром-6-метилхинолин Номер CAS: 1208755-74-1 • ChemWhat | База данных химических и биологических веществ [chemwhat.ru]
• 2. 6-Bromoquinoline | 5332-25-2 | Benchchem [benchchem.com]
• 3. 6-METHYLQUINOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. 6-Methylquinoline | C10H9N | CID 7059 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Guide to Personal Protective Equipment (PPE) for Handling 3,4,8-Tribromo-6-methylquinoline

This document provides essential safety and logistical guidance for the handling and disposal of 3,4,8-Tribromo-6-methylquinoline. As a halogenated quinoline derivative, this compound requires careful management to mitigate risks associated with its handling. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights to ensure laboratory safety and experimental integrity.

Hazard Assessment: Understanding the Risks

Based on data for analogous chemicals, 3,4,8-Tribromo-6-methylquinoline should be handled as a substance that poses the following potential hazards:

• Serious Eye Irritation : Direct contact with the eyes is likely to cause significant irritation.[1][2][3]

• Skin Irritation and Allergic Reactions : The compound may cause skin irritation and could lead to an allergic skin reaction (sensitization) upon repeated contact.[1][2][3] Vapors or mists may also be irritating.[4]

• Respiratory Tract Irritation : Inhalation of the dust can irritate the mucous membranes and upper respiratory tract.[4][5][6]

• Harmful if Swallowed : Oral ingestion may be harmful.[5][6][7]

• Potential for Genotoxicity and Carcinogenicity : The parent compound, quinoline, is suspected of causing genetic defects and may cause cancer.[7][8] These potential long-term health effects necessitate stringent exposure controls.

• Combustibility : As a solid organic compound, it is combustible and, if finely dispersed in the air, may pose a dust explosion risk.

• Environmental Hazard : Brominated organic compounds can be very toxic to aquatic life with long-lasting effects. All releases to the environment must be avoided.[9]

Given these risks, a multi-layered PPE strategy is not just recommended; it is essential for ensuring operator safety.

Core PPE Requirements: A Multi-Barrier System

The selection of PPE is dictated by the specific task and the potential for exposure. The following components form the basis of a comprehensive protective system.

Eye and Face Protection

• Rationale : To prevent eye irritation from dust particles or splashes of solutions containing the compound.

• Required PPE :

  • For Solids : Tight-sealing safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory when handling the powder.[1]

  • For Solutions/Splash Risk : A face shield should be worn in addition to safety goggles to protect the entire face from potential splashes.[9][10][11]

Skin and Body Protection

• Rationale : To prevent skin irritation, potential allergic reactions, and dermal absorption.[4]

• Required PPE :

  • Gloves : Chemically resistant gloves are required. Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or immersion, consider heavier-duty gloves like butyl rubber. Always check the manufacturer's glove compatibility data. A timetable for regular glove replacement should be established to prevent permeation.[12] Contaminated gloves must be disposed of immediately.

  • Laboratory Coat : A clean, buttoned laboratory coat is the minimum requirement.

  • Chemical-Resistant Apron/Coveralls : When handling larger quantities (>10g) or when there is a significant risk of splashing, a chemical-resistant apron or disposable coveralls should be worn over the lab coat.[11][13]

  • Footwear : Closed-toe shoes are mandatory. Perforated shoes or sandals are not permitted in areas where this chemical is handled or stored.[12]

Respiratory Protection

• Rationale : To prevent the inhalation of airborne dust particles, which can cause respiratory irritation.[5]

• Required PPE :

  • All handling of the solid compound must be performed within a certified chemical fume hood or a ventilated enclosure to minimize dust generation.[2][9][14]

  • If engineering controls are insufficient to maintain exposure below acceptable limits, or during spill cleanup, a NIOSH/MSHA or European Standard EN 149 approved respirator is required. A respirator with a filter for organic gases and vapors (Type A, Brown) and a particulate filter (P95 or P100) is recommended.[1]

Operational and Disposal Plans

A methodical approach to handling, from preparation to disposal, is critical for safety.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for 3,4,8-Tribromo-6-methylquinoline.

Pre-Handling Protocol: Preparation and Donning PPE

• Designate Work Area : Clearly define the handling area, preferably within a chemical fume hood. Ensure an eyewash station and safety shower are accessible.[5][9]

• Assemble Materials : Gather all necessary equipment (spatulas, weigh boats, glassware, solvents) and waste containers before handling the compound.

• Verify PPE : Inspect all PPE for damage (cracks, holes, etc.) before use.

• Donning Sequence : i. Put on the lab coat and any additional protective clothing (apron, coveralls). ii. Put on safety goggles. iii. If required, perform a fit-check for your respirator. iv. Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Active Handling Protocol: A Step-by-Step Guide

• Weighing the Solid : i. Perform all weighing operations on a disposable weigh boat or creased parchment paper inside a fume hood or ventilated balance enclosure. ii. Use a dedicated spatula. Avoid tapping the container, which can create airborne dust. iii. Close the primary container immediately after dispensing.

• Transfer and Dissolution : i. Carefully add the weighed solid to the reaction vessel. ii. If a powder funnel is used, tap it gently to release all material before removing it. iii. Slowly add the solvent to the vessel, directing the stream to wash any remaining solid from the sides.

Post-Handling Protocol: Decontamination and Doffing PPE

• Decontaminate Workspace : Wipe down the work surface, balance, and any equipment with a suitable solvent (e.g., 70% ethanol), followed by soap and water. Dispose of cleaning materials as hazardous waste.

• Doffing Sequence (to prevent cross-contamination) : i. Gloves : Remove gloves first, using a technique that avoids touching the outside of the glove with bare skin. ii. Gown/Apron : Remove the lab coat or apron by rolling it away from the body. iii. Face/Eye Protection : Remove the face shield and/or goggles. iv. Respirator : Remove the respirator last, if worn. v. Hand Hygiene : Wash hands and any exposed skin thoroughly with soap and water immediately after handling.[1][2]

Disposal Plan: Managing Contaminated Materials

Proper disposal is crucial to protect personnel and the environment. Brominated waste is often classified as hazardous.[15]

• Chemical Waste : Unused compound and solutions containing it must be collected in a dedicated, clearly labeled, and sealed hazardous waste container. Do not mix with other waste streams.

• Contaminated PPE and Materials : All disposable items that have come into contact with the compound (gloves, weigh boats, paper towels, disposable coveralls) must be collected in a sealed, labeled hazardous waste bag or container for disposal via your institution's hazardous waste program.[1]

• Empty Containers : Handle uncleaned, empty containers as you would the product itself.

Emergency Procedures

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1]

• Skin Contact : Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation or a rash occurs, seek medical advice.[2]

• Inhalation : Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention if symptoms occur.[1][14]

• Ingestion : Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[5]

• Spill : Evacuate the area. Wear full PPE, including respiratory protection. Cover the spill with an inert absorbent material. Carefully sweep or scoop up the material into a suitable, closed container for disposal. Avoid creating dust.[14]

Summary of PPE Recommendations

Task / Scenario	Eye/Face Protection	Skin/Body Protection	Respiratory Protection
Handling Small Quantities (<1g) of Solid	Tight-sealing safety goggles	Nitrile gloves, Lab coat	Required: Chemical Fume Hood
Handling Large Quantities (>1g) of Solid	Tight-sealing safety goggles	Nitrile gloves, Lab coat, Chemical-resistant apron	Required: Chemical Fume Hood
Handling Solutions (Low Splash Risk)	Tight-sealing safety goggles	Nitrile gloves, Lab coat	Recommended: Chemical Fume Hood
Handling Solutions (High Splash Risk)	Goggles and Face Shield	Nitrile gloves, Lab coat, Chemical-resistant apron	Required: Chemical Fume Hood
Spill Cleanup	Goggles and Face Shield	Heavy-duty gloves, Chemical-resistant coveralls	Required: NIOSH-approved respirator

References

• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, December 19). Fisher Scientific.
• SAFETY DATA SHEET. (2025, October 29). Tokyo Chemical Industry.
• 6 - SAFETY DATA SHEET. (2009, September 22). Fisher Scientific.
• 6-BROMO-3-METHYLQUINOLINE - Safety Data Sheet. (2026, March 20). ChemicalBook.
• What is bromine and what are the safe disposal and recycling methods? (2025, March 18). Ideal Response.
• Safety Data Sheet. (2025, December 26). ChemScene.
• 5 Types of PPE for Hazardous Chemicals. (2022, December 7).
• Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA.
• Personal Protective Equipment (PPE) for Industrial Chemicals.
• Examples of PPE for Various Dangerous Goods Classes. (2025, July 2). Storemasta Blog.
• SAFETY DATA SHEET. (2025, February 27). TCI Chemicals.
• 6-METHYLQUINOLINE. CAMEO Chemicals - NOAA.
• Genotoxicity of fluoroquinolines and methylquinolines. PubMed - NIH.
• Quinolines: Human health tier II assessment. (2015, July 3). NICNAS.
• Quinoline - SAFETY DATA SHEET. (2025, May 13). Penta Chemicals.
• 6-methyl quinoline 6-methylquinoline. The Good Scents Company.

Sources

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 6-METHYLQUINOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. chemscene.com [chemscene.com]
• 6. 6-methyl quinoline, 91-62-3 [thegoodscentscompany.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. Genotoxicity of fluoroquinolines and methylquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]
• 10. hazmatschool.com [hazmatschool.com]
• 11. blog.storemasta.com.au [blog.storemasta.com.au]
• 12. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 13. Personal Protective Equipment (PPE) for Industrial Chemicals [respirex.com]
• 14. 6-BROMO-3-METHYLQUINOLINE - Safety Data Sheet [chemicalbook.com]
• 15. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]